Nitrosyl iodide

• CAS: 58585-94-7

Core Science & Biosynthesis

Nitrosyl Iodide: A Comprehensive Technical Guide on its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO) is a reactive, bent triatomic molecule that has garnered interest in atmospheric chemistry and as a transient species in chemical reactions. This in-depth technical guide provides a comprehensive overview of the discovery and history of nitrosyl iodide, detailing its synthesis, characterization, and key physicochemical properties. The document summarizes quantitative data in structured tables, provides detailed experimental protocols for its preparation and analysis, and includes visualizations of experimental workflows and reaction pathways to facilitate a deeper understanding of this intriguing molecule.

Introduction

Nitrosyl iodide belongs to the family of nitrosyl halides (XNO, where X is a halogen), which are of fundamental interest in inorganic chemistry. While its lighter counterparts, nitrosyl fluoride (FNO), nitrosyl chloride (NOCl), and nitrosyl bromide (NOBr), have been known and extensively studied for a considerable time, nitrosyl iodide remained the last of the series to be definitively characterized by high-resolution spectroscopy. Its high reactivity and thermal instability presented significant challenges to its isolation and study. This guide traces the historical milestones in the discovery and characterization of INO, from early indirect evidence to its definitive spectroscopic identification.

Historical Perspective and Key Discoveries

The conclusive identification of nitrosyl iodide is a relatively recent achievement in the history of chemistry, primarily due to its transient nature.

Early Indirect Evidence and Kinetic Studies:

While a definitive timeline for the very first postulation of nitrosyl iodide's existence is elusive in early chemical literature, its role as an intermediate in iodine atom recombination in the presence of nitric oxide was investigated in the 1960s and 1970s. These kinetic studies provided the first quantitative insights into its thermodynamic properties.

Spectroscopic Characterization:

• 1978: Feuerhahn, Hilbig, Minkwitz, and Engelhardt reported the infrared spectra of nitrosyl iodide trapped in an argon matrix at 9 K. This matrix isolation technique was crucial in stabilizing the molecule for spectroscopic analysis, providing the first direct observational evidence of its vibrational modes.

• 1991: A significant breakthrough was achieved by Barnes, Becker, and Starcke, who reported the first Fourier-transform infrared (FT-IR) spectroscopic observation of gaseous nitrosyl iodide.[1] This work provided the first gas-phase vibrational data for INO.

• 2016: The first high-resolution rotational spectrum of nitrosyl iodide in the gas phase was reported by Bailleux, Duflot, Aiba, Nakahama, and Ozeki.[2] This study definitively established the bent molecular structure of INO and provided precise molecular parameters.

Physicochemical Properties

Nitrosyl iodide is a bent molecule with C_s symmetry. Its key physicochemical properties are summarized in the tables below.

Table 1: Molecular and Spectroscopic Properties of Nitrosyl Iodide

Property	Value	Reference
Molecular Formula	INO	[3][4]
Molecular Weight	156.911 g/mol	[3]
CAS Number	58585-94-7	[3][4]
Computed N-I Bond Length	2.418 Å	[5]
Computed N=O Bond Length	1.166 Å
Computed I-N-O Bond Angle	121.1°
Rotational Constants (A)	Not experimentally determined
Rotational Constants (B)	Not experimentally determined
Rotational Constants (C)	Not experimentally determined

Table 2: Vibrational Frequencies of Nitrosyl Iodide

Vibrational Mode	Wavenumber (cm⁻¹)	Medium	Method	Reference
ν₁ (N=O stretch)	1785	Gas	IR	Barnes, Becker, et al., 1991
1809	Argon Matrix	IR	Feuerhahn, Hilbig, et al., 1978
ν₂ (I-N-O bend)	216	Argon Matrix	IR	Feuerhahn, Hilbig, et al., 1978
ν₃ (N-I stretch)	470	Argon Matrix	IR	Feuerhahn, Hilbig, et al., 1978

Table 3: Thermodynamic Properties of Nitrosyl Iodide

Property	Value	Reference
Standard Enthalpy of Formation (ΔfH°gas)	112.13 ± 4.2 kJ/mol	Chase, 1998[6]
Standard Entropy (S°gas,1 bar)	272.95 ± 8.4 J/mol·K	Chase, 1998[6]

Experimental Protocols

The synthesis and characterization of nitrosyl iodide require specialized techniques due to its reactivity and instability. The following sections detail the common experimental methodologies.

Gas-Phase Synthesis and FT-IR Analysis

This method is employed for the in-situ generation and spectroscopic analysis of gaseous nitrosyl iodide.

Objective: To synthesize nitrosyl iodide in the gas phase and obtain its infrared spectrum.

Materials:

• Iodine (I₂) crystals

• Nitric oxide (NO) gas

• Inert gas (e.g., N₂)

• Glass reaction tube (typically 50 cm long)

• FT-IR spectrometer equipped with a gas cell

• Vacuum line and pressure gauges

• Heating mantle

Procedure:

• Place a small amount of iodine crystals in the glass reaction tube.

• Gently heat the tube using a heating mantle to produce iodine vapor.

• Introduce a continuous flow of nitric oxide gas mixed with an inert carrier gas into the reaction tube.

• The reaction mixture, now containing nitrosyl iodide, is then passed through a Teflon tube into the gas cell of the FT-IR spectrometer.[2]

• Record the infrared spectrum of the gas mixture. The spectrum will show absorption bands corresponding to INO, as well as unreacted NO and I₂.

• A background spectrum of the empty gas cell or the carrier gas should be recorded and subtracted from the sample spectrum to obtain the net absorbance of the products.

Matrix Isolation Synthesis and IR Analysis

This technique involves trapping the reactive species in a solid, inert matrix at cryogenic temperatures to allow for detailed spectroscopic study.

Objective: To synthesize and isolate nitrosyl iodide in an inert matrix for infrared spectroscopic analysis.

Materials:

• Iodine (I₂) vapor

• Nitric oxide (NO) gas

• Argon (Ar) or other noble gas as the matrix material

• Microwave discharge unit

• Cryostat with a cold window (e.g., CsI) maintained at cryogenic temperatures (e.g., 9 K)

• FT-IR spectrometer

• Vacuum deposition system

Procedure:

• Generate iodine atoms by passing iodine vapor through a microwave discharge.

• Simultaneously, co-deposit the iodine atoms with a mixture of nitric oxide and a large excess of argon onto the cold window of the cryostat.

• The nitrosyl iodide is formed on the cold surface and trapped within the solid argon matrix.

• Record the infrared spectrum of the matrix-isolated sample. The inert matrix minimizes intermolecular interactions, resulting in sharper absorption bands compared to the gas phase.

• Isotopic substitution studies (e.g., using ¹⁵NO) can be performed to confirm the vibrational assignments.

Visualizations

Experimental Workflow for Gas-Phase Synthesis and Characterization

Caption: Gas-phase synthesis and FT-IR analysis workflow for nitrosyl iodide.

Reaction Pathway for the Formation of Nitrosyl Iodide

Caption: Reversible reaction for the formation of nitrosyl iodide from nitric oxide and iodine.

Conclusion

The study of nitrosyl iodide provides a compelling example of how advancements in experimental techniques, particularly spectroscopy, have enabled the characterization of highly reactive and transient molecules. From its early inference in kinetic studies to its definitive identification through matrix isolation and high-resolution gas-phase spectroscopy, the history of nitrosyl iodide highlights the progressive nature of chemical discovery. The data and protocols presented in this guide offer a valuable resource for researchers in physical chemistry, atmospheric science, and inorganic synthesis, providing a solid foundation for further investigations into the properties and reactivity of this unique nitrosyl halide.

References

• 1. Iodine nitrate - Wikipedia [en.wikipedia.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nitrosyl iodide [webbook.nist.gov]
• 5. CCCBDB compare calculated bond lengths [cccbdb.nist.gov]
• 6. Nitrosyl iodide [webbook.nist.gov]

The Enigmatic Role of Nitrosyl Iodide in Atmospheric Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO), a lesser-studied member of the nitrosyl halide family, is emerging as a potentially significant player in the intricate chemical dance of the Earth's atmosphere. Its role, intertwined with the cycles of iodine and nitrogen oxides, has implications for tropospheric ozone levels and the overall oxidative capacity of the atmosphere. This technical guide provides a comprehensive overview of the current understanding of nitrosyl iodide's atmospheric chemistry, consolidating available quantitative data, detailing experimental methodologies, and visualizing key atmospheric processes. While significant knowledge gaps remain, this document serves as a foundational resource for researchers delving into the atmospheric implications of this reactive nitrogen-iodine species.

Introduction

The chemistry of the troposphere is a complex interplay of numerous trace gases, solar radiation, and aerosol particles. Among these, reactive halogen and nitrogen species are critical drivers of atmospheric oxidation and ozone homeostasis. While the atmospheric roles of chlorine and bromine compounds are relatively well-established, the chemistry of iodine, particularly iodine-nitrogen compounds, is an area of active research. Nitrosyl iodide (INO) is a molecule of interest due to its potential to act as a reservoir for both iodine and nitrogen oxides (NOx), thereby influencing catalytic cycles that produce and destroy ozone.[1] This guide synthesizes the current knowledge on the atmospheric chemistry of INO, focusing on its formation, fate, and potential impacts.

Formation of Nitrosyl Iodide in the Atmosphere

The primary formation pathway for nitrosyl iodide in the gas phase is the termolecular reaction of iodine atoms (I) with nitric oxide (NO). This reaction is dependent on the pressure of the third body (M), which stabilizes the newly formed INO molecule.

I + NO + M → INO + M

The kinetics of this reaction have been studied in laboratory settings, providing crucial data for atmospheric models.

Table 1: Formation Rate Constant for INO

Reaction	Rate Constant (k)	Temperature (K)	Pressure (atm)	Reference
I + NO + He → INO + He	Full falloff curves derived	320-450	0-200	--INVALID-LINK--

Note: The study by Van den Bergh and Troe (1976) provides a detailed analysis of the falloff curve for this reaction, which is essential for accurate modeling across different atmospheric altitudes.

Figure 1: Formation pathway of Nitrosyl Iodide.

Atmospheric Reactions and Fate of Nitrosyl Iodide

Once formed, nitrosyl iodide is subject to several atmospheric processes that determine its lifetime and impact. These include photolysis, reaction with atmospheric oxidants, and heterogeneous uptake on aerosols.

Photolysis

Nitrosyl iodide is expected to be photolabile, undergoing photodissociation upon absorption of solar radiation to release an iodine atom and a nitric oxide molecule.

INO + hν → I + NO

The rate of this reaction is a critical parameter for determining the atmospheric lifetime of INO and its role in iodine and NOx cycling. The photolysis rate (JINO) is dependent on the absorption cross-section of INO, the quantum yield for dissociation, and the actinic flux. While a complete, experimentally verified absorption cross-section and quantum yield for INO are not yet available in the literature, its structural similarity to other nitrosyl halides suggests significant absorption in the UV-visible region.

Reaction with Ozone

The reaction of nitrosyl iodide with ozone (O₃) is a potential sink for both species and could influence local ozone concentrations.

INO + O₃ → Products

The products of this reaction are not well-established, but could include iodine oxides and nitrogen oxides. To date, there is a lack of experimental data on the rate constant for this reaction, which represents a significant uncertainty in atmospheric models.

Heterogeneous Chemistry

Heterogeneous reactions on the surface of atmospheric aerosols, particularly sea salt aerosols in the marine boundary layer, are crucial for the cycling of many trace gases. Nitrosyl iodide may be taken up by these aerosols, leading to its removal from the gas phase or to the release of other reactive species.

INO(g) → INO(aerosol)

The efficiency of this process is described by the uptake coefficient (γ), which is the probability that a molecule colliding with an aerosol surface is taken up. There is currently a lack of specific experimental data for the heterogeneous uptake coefficient of INO on atmospherically relevant aerosols.

Figure 2: Potential atmospheric fate of Nitrosyl Iodide.

Atmospheric Implications

The atmospheric chemistry of nitrosyl iodide, although not fully elucidated, has several potential implications:

• Ozone Depletion: The photolysis of INO releases iodine atoms, which can participate in catalytic cycles that destroy ozone.

• NOx Cycling: INO can act as a temporary reservoir for NO, influencing the local concentrations of NO and NO₂ and, consequently, ozone production.

• Iodine Speciation: The formation and removal of INO affect the partitioning of iodine between different gas-phase and aerosol-phase species.

Experimental Methodologies

The study of nitrosyl iodide's atmospheric chemistry relies on a combination of laboratory experiments and atmospheric modeling.

Laboratory Studies

• Flow Tube Reactors: These are used to study the kinetics of gas-phase reactions and heterogeneous uptake on various surfaces under controlled conditions. Reactants are introduced at one end of a tube, and their concentrations are monitored along the length of the tube to determine reaction rates.

• Smog Chambers: These large-volume reactors are used to simulate complex atmospheric conditions, including the presence of multiple pollutants, sunlight (simulated), and aerosols. They are instrumental in studying the formation and evolution of secondary pollutants in a more realistic environment.

Figure 3: Simplified workflow for a flow tube experiment.

Field Measurements

Direct measurement of nitrosyl iodide in the atmosphere is challenging due to its expected low concentrations and high reactivity. Advanced techniques such as chemical ionization mass spectrometry (CIMS) may have the potential for in-situ detection. To date, there are no reported direct field measurements of atmospheric INO concentrations.

Summary of Quantitative Data

The following table summarizes the currently available and estimated quantitative data for key processes involving nitrosyl iodide. It is important to note that many of these values are either not well-constrained or are entirely missing from the literature, highlighting critical areas for future research.

Table 2: Key Kinetic and Photochemical Parameters for INO

Parameter	Value	Notes
Formation Rate Constant (kI+NO+M)	See Table 1	From Van den Bergh and Troe (1976).
Photolysis Rate (JINO)	Not available	Expected to be significant, but absorption cross-section and quantum yield data are lacking.
Reaction Rate Constant (kINO+O₃)	Not available	A critical unknown for assessing the impact on ozone.
Heterogeneous Uptake Coefficient (γINO)	Not available	Expected to be important on marine aerosols, but no specific data exists.
Atmospheric Concentration	Not measured	Expected to be in the pptv range or lower in the marine boundary layer.

Conclusion and Future Research Directions

Nitrosyl iodide remains an enigmatic but potentially important species in atmospheric chemistry. Its role as a carrier and source of both iodine and nitrogen oxides warrants further investigation to accurately model tropospheric ozone and the overall oxidative capacity of the atmosphere. The significant gaps in our knowledge, particularly the lack of quantitative data on its photolysis, reaction with ozone, and heterogeneous uptake, represent key areas for future research.

Key research needs include:

• Laboratory studies to determine the UV-visible absorption cross-section and photolysis quantum yield of INO.

• Kinetic experiments to measure the rate constant for the reaction of INO with ozone and other atmospheric oxidants.

• Heterogeneous chemistry studies to quantify the uptake coefficient of INO on various atmospheric aerosols, especially sea salt.

• Development of analytical techniques for the direct detection and quantification of INO in the atmosphere.

• Inclusion of updated INO chemistry in atmospheric models to assess its impact on a regional and global scale.

Addressing these research questions will be crucial for a more complete understanding of the complex interplay of iodine and nitrogen chemistry in the Earth's atmosphere.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]

Tropospheric Impact of Nitrosyl Iodide and Related Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl iodide (INO) and its related iodine and nitrogen-containing species play a significant, yet often underappreciated, role in the chemistry of the troposphere. Their impact extends from influencing the atmosphere's oxidative capacity to the formation of new particles, with subsequent effects on air quality and climate. This technical guide provides an in-depth analysis of the tropospheric impact of nitrosyl iodide, detailing its formation, reaction pathways, and the experimental methodologies used to study these processes. Quantitative data are summarized for comparative analysis, and key chemical pathways are visualized to facilitate a deeper understanding of the complex interactions involved.

Quantitative Data on Key Reactions

The following tables summarize important kinetic and thermodynamic data for reactions involving nitrosyl iodide and related species. These values are crucial for atmospheric modeling and for understanding the relative importance of different chemical pathways.

Table 1: Rate Constants for Key Gas-Phase Reactions

Reaction Number	Reaction	Rate Constant (k)	Temperature (K)	Reference(s)
R1	I + NO + M → INO + M	Varies with pressure	320-450	[1]
R2	INO + hν → I + NO	Photolysis rate (J) depends on actinic flux	Tropospheric conditions
R3	IO + NO → I + NO₂	2.1 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹	298	[2]
R4	OIO + NO → IO + NO₂	7.6 x 10⁻¹³ exp(607/T) cm³ molecule⁻¹ s⁻¹	235-320	[3]
R5	I₂ + NO₃ → I + IONO₂	1.5 x 10⁻¹² cm³ molecule⁻¹ s⁻¹	298	[1]
R6	NO + O₃ → NO₂ + O₂	3.0 x 10⁻¹² exp(-1500/T) cm³ molecule⁻¹ s⁻¹	Ambient	[4]
R7	NO₂ + O₃ → NO₃ + O₂	3.2 x 10⁻¹⁷ cm³ molecule⁻¹ s⁻¹	298	[5]

Table 2: Photolysis and Thermodynamic Data

Species	Parameter	Value	Reference(s)
INO	Enthalpy of Formation (ΔHf⁰₂₉₈)	29.0 ± 1 kcal mol⁻¹	[1]
INO₂	Enthalpy of Formation (ΔHf⁰₂₉₈)	14.4 ± 1 kcal mol⁻¹	[1]
CH₃I	Photodissociation Rate Constant (J)	0.65-1.41 x 10⁻³ s⁻¹	[6]

Table 3: Henry's Law Constants

Species	Henry's Law Constant (H)	Temperature (K)	Reference(s)
HONO	4.8 x 10¹ M atm⁻¹	298
INO₃	-	-

Experimental Protocols

The study of nitrosyl iodide and related reactive species in the laboratory requires specialized techniques that can handle their high reactivity and low concentrations. The following sections detail the methodologies for three key experimental setups.

Chemical Ionization Mass Spectrometry (CIMS) for Detection

Chemical Ionization Mass Spectrometry is a sensitive and selective technique for detecting trace gases in the atmosphere. The use of iodide as a reagent ion (Iodide-CIMS) is particularly effective for a wide range of inorganic and organic compounds.

Protocol for Iodide-CIMS Detection of Iodine and Nitrogen Species:

• Ion Generation:

  • A dilute mixture of methyl iodide (CH₃I) in a high-purity nitrogen (N₂) carrier gas is passed over a radioactive source (e.g., ²¹⁰Po).

  • The alpha particles from the source ionize the carrier gas, which in turn ionizes the CH₃I to produce iodide ions (I⁻).

• Ion-Molecule Reactions:

  • The generated I⁻ ions are directed into an ion-molecule reaction (IMR) chamber.

  • Ambient air containing the target analytes (e.g., INO, HONO, HNO₃) is drawn into the IMR.

  • Analyte molecules (A) react with I⁻ to form adduct ions (A·I⁻). This is a "soft" ionization technique that minimizes fragmentation.

• Mass Analysis:

  • The ion stream from the IMR is guided into a mass spectrometer, typically a high-resolution time-of-flight (ToF) instrument.

  • The mass-to-charge ratio of the ions is measured, allowing for the identification and quantification of the adduct ions. The high mass defect of iodine aids in the unambiguous identification of iodine-containing species.

• Quantification:

  • The instrument is calibrated using standard gas mixtures of known concentrations of the target analytes.

  • The sensitivity of the instrument to each analyte is determined and used to convert the measured ion signals into atmospheric concentrations.

Flow Tube Reactor for Kinetic Studies

Flow tube reactors are versatile tools for studying gas-phase reactions under controlled conditions of temperature, pressure, and reactant concentrations.

Protocol for a Flow Tube Kinetic Experiment:

• Reactor Setup:

  • A cylindrical glass or quartz tube serves as the main reactor. The temperature is controlled by a circulating fluid jacket.

  • A carrier gas (e.g., He or N₂) flows through the tube at a constant rate, establishing a laminar flow profile.

• Reactant Introduction:

  • One reactant (e.g., iodine atoms, generated by photolysis of I₂) is introduced into the main carrier gas flow.

  • A second reactant (e.g., NO) is introduced through a movable injector at various points along the length of the reactor. This allows for the variation of the reaction time.

• Reaction and Detection:

  • The reaction occurs as the gases mix and flow down the tube.

  • A detector, often a mass spectrometer or a spectroscopic instrument, is placed at a fixed point at the end of the reactor to monitor the concentration of a reactant or product.

• Kinetic Analysis:

  • By measuring the change in concentration of a species as a function of the movable injector position (and therefore reaction time), the rate constant for the reaction can be determined.

  • The experiment is repeated under different conditions (temperature, pressure, initial concentrations) to determine the temperature and pressure dependence of the rate constant.

Smog Chamber for Simulation of Atmospheric Conditions

Smog chambers are large, controlled-environment reactors used to simulate complex atmospheric chemical processes, including gas-phase reactions, photolysis, and aerosol formation.

Protocol for a Smog Chamber Experiment:

• Chamber Preparation:

  • The chamber, typically a large bag made of inert FEP Teflon film, is flushed with purified air to remove any residual contaminants.

  • The temperature and relative humidity inside the chamber are controlled.

• Introduction of Precursors:

  • Known concentrations of precursor gases (e.g., I₂, NOₓ, O₃, and volatile organic compounds) are injected into the chamber.

• Initiation of Photochemistry:

  • The chamber is irradiated with a light source (e.g., blacklights or xenon arc lamps) that mimics the solar spectrum to initiate photochemical reactions.

• Monitoring of Chemical Evolution:

  • A suite of analytical instruments is connected to the chamber to monitor the time evolution of both gas-phase species (using techniques like CIMS and FTIR) and aerosol particles (using instruments like a Scanning Mobility Particle Sizer).

• Data Analysis:

  • The observed concentration profiles of reactants, intermediates, and products are used to test and refine chemical mechanisms.

  • The formation and growth of new particles can be studied in detail, providing insights into the role of species like iodine oxides in aerosol formation.

Signaling Pathways and Reaction Mechanisms

The following diagrams, generated using the DOT language for Graphviz, illustrate key reaction pathways involving nitrosyl iodide and related species in the troposphere.

Caption: Formation and loss pathways of nitrosyl iodide (INO) in the troposphere.

Caption: Catalytic cycle for ozone destruction involving iodine species.

Caption: Workflow for a typical flow tube kinetics experiment.

Conclusion

Nitrosyl iodide and related species are integral components of tropospheric chemistry, influencing ozone budgets, the formation of new particles, and the overall oxidizing capacity of the atmosphere. Understanding their complex reaction networks is essential for accurate atmospheric modeling and for developing effective strategies to address air quality and climate change. The experimental protocols and data presented in this guide provide a foundation for researchers to further investigate the intricate roles of these fascinating molecules. Future research should focus on obtaining more precise kinetic data for a wider range of atmospheric conditions and on further elucidating the heterogeneous chemistry involving these species on aerosol surfaces.

References

• 1. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. researchgate.net [researchgate.net]
• 6. nks.org [nks.org]

Preliminary Investigation of Nitrosyl Iodide Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO) is an inorganic molecule of significant interest in the fields of atmospheric chemistry and chemical synthesis. As a member of the nitrosyl halide family, its reactivity and spectroscopic properties offer a unique case study for understanding the interplay of halogen and nitrogen oxide chemistry. This technical guide provides a preliminary overview of the core properties of nitrosyl iodide, including its synthesis, reactivity, and spectroscopic characterization. While direct applications in drug development are not yet established, the role of related nitrosyl compounds in biological signaling suggests potential avenues for future research. This document is intended to serve as a foundational resource for researchers interested in the further investigation of this reactive molecule.

Core Properties of Nitrosyl Iodide

Nitrosyl iodide is a triatomic molecule with the chemical formula INO.[1][2] It consists of a central nitrogen atom double-bonded to an oxygen atom and single-bonded to an iodine atom.[2] The molecule is characterized by its transient nature, readily undergoing decomposition and oxidation reactions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of nitrosyl iodide is presented in Table 1. These values are derived from a combination of experimental measurements and computational studies.

Property	Value	Source
Chemical Formula	INO	[1][2]
Molecular Weight	156.911 g/mol	[1]
CAS Number	58585-94-7	[1]
Standard Enthalpy of Formation (ΔHf°)	112.13 kJ/mol (at 298.15 K)	[3]
Structure	Bent	[2]

Table 1: Core Physical and Chemical Properties of Nitrosyl Iodide

Synthesis and Reactivity

Synthesis

The primary method for the synthesis of nitrosyl iodide is the direct gas-phase reaction of molecular iodine (I₂) and nitric oxide (NO). This reaction is typically carried out in situ for spectroscopic studies due to the instability of the product.

Reaction: I₂ + 2NO → 2INO

Reactivity

Nitrosyl iodide is a reactive species with several key chemical behaviors:

• Decomposition: It can decompose to yield nitrogen monoxide and molecular iodine.[3]

  • 2INO → I₂ + 2NO

• Oxidation: Nitrosyl iodide can be oxidized to produce iodine and nitrogen dioxide.[3]

  • 2INO → I₂ + 2NO₂

• Hydrolysis: As a transient species, it is rapidly hydrolyzed in aqueous environments to nitrous acid and hydroiodic acid.

Experimental Protocols

Gas-Phase Synthesis for Spectroscopic Analysis

This protocol describes a general method for the in situ generation of nitrosyl iodide for spectroscopic analysis, based on literature descriptions.

Objective: To generate a continuous flow of gaseous nitrosyl iodide for spectroscopic measurements.

Materials:

• Crystalline iodine (I₂)

• Nitric oxide (NO) gas

• Inert carrier gas (e.g., Argon)

• Glass reaction tube (e.g., 50-cm length)

• Teflon tubing

• Mass flow controllers

• Spectroscopic absorption cell

Procedure:

• A continuous flow of nitric oxide gas is established using a mass flow controller.

• The NO gas is passed through a glass reaction tube containing crystalline iodine.

• The reaction tube may be gently heated to increase the vapor pressure of iodine, thereby controlling the stoichiometry of the reactants.

• The gas mixture, now containing nitrosyl iodide, is then directed from the outlet of the reaction tube to the spectroscopic absorption cell via Teflon tubing.

• Spectroscopic measurements (e.g., millimeter-wave, infrared) are performed on the gas mixture within the absorption cell.

Safety Precautions:

• This procedure should be conducted in a well-ventilated fume hood.

• Nitric oxide is a toxic gas and should be handled with extreme care.

• Iodine is corrosive and can cause burns.[4] Appropriate personal protective equipment (gloves, safety glasses) should be worn.

Spectroscopic Characterization

The molecular structure and properties of nitrosyl iodide have been investigated using various spectroscopic techniques.

Spectroscopic Method	Observed Features	Reference
Infrared (IR) Spectroscopy	The gas-phase IR spectrum of INO has been reported, providing information on its vibrational modes.
Millimeter-Wave Spectroscopy	High-resolution rotational spectroscopy has been used to determine molecular parameters and study hyperfine structures due to the iodine and nitrogen nuclei.

Table 2: Spectroscopic Data for Nitrosyl Iodide

Potential Biological Relevance and Future Directions

While there is a lack of direct research on the biological activities of nitrosyl iodide, the broader class of nitrosyl compounds has significant relevance in biology and medicine.

Nitric Oxide Signaling

Nitric oxide (NO) is a critical signaling molecule involved in numerous physiological processes, including vasodilation and neurotransmission.[5][6] Metal-nitrosyl complexes are known to be involved in the storage and transport of NO.[3] Some synthetic metal-nitrosyl complexes have been developed as NO-releasing agents for therapeutic applications, such as the treatment of hypertension.[7]

Nitroxyl (HNO) Chemistry

Nitroxyl (HNO), the one-electron reduced and protonated form of NO, exhibits a unique chemical and biological profile.[5] It has been investigated for its potential therapeutic effects in cardiovascular disorders.[5] The study of HNO often involves the use of donor molecules, which can include certain types of nitroso compounds.[8]

Future Outlook for Nitrosyl Iodide

Given the biological significance of NO and HNO, the chemistry of nitrosyl iodide could be of interest to drug development professionals for the following reasons:

• Novel NO/HNO Donor Scaffold: The I-N bond in INO could potentially be targeted for controlled release of the nitrosyl moiety, although its inherent instability presents a significant challenge.

• Tool Compound for Mechanistic Studies: As a simple, albeit reactive, nitrosyl-containing molecule, INO could serve as a tool compound for studying the fundamental interactions of the nitrosyl group with biological targets.

Further research is required to explore any potential biological effects of nitrosyl iodide or its derivatives. Toxicological studies would be a necessary first step in any such investigation.[4]

Visualizations

Chemical Pathways

Figure 1: Key chemical pathways involving nitrosyl iodide.

Experimental Workflow

Figure 2: Experimental workflow for the synthesis and characterization of nitrosyl iodide.

Conclusion

Nitrosyl iodide is a fundamentally important molecule for studies in atmospheric chemistry and has potential as a reagent in chemical synthesis. This guide has provided a preliminary overview of its core properties, synthesis, and spectroscopic characterization. While direct applications in drug development are currently speculative, the rich biological chemistry of related nitrosyl compounds suggests that further investigation into the properties and potential biological interactions of nitrosyl iodide and its derivatives could be a worthwhile endeavor for the scientific community. The information and protocols provided herein serve as a starting point for such future research.

References

• 1. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 3. The Preparation, Structural Characteristics, and Physical Chemical Properties of Metal-Nitrosyl Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrosyl iodide Safety Data Sheets(SDS) lookchem [lookchem.com]
• 5. The Specificity of Nitroxyl Chemistry Is Unique Among Nitrogen Oxides in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Nitrosyl Iron Complexes with Thiol, Phosphate, and Thiosulfate Ligands on Hemoglobin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metal nitrosyl complex - Wikipedia [en.wikipedia.org]
• 8. The Chemistry of Nitroxyl-Releasing Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Examination of Nitrosyl Iodide Isomers: A Computational Chemistry Perspective

Abstract

Nitrosyl iodide (INO) and its corresponding isomers represent a fascinating case study in computational chemistry, with significant implications for understanding atmospheric and inorganic reaction mechanisms. This technical guide provides an in-depth analysis of the theoretical existence and stability of various [INO] isomers, drawing upon high-level ab initio electronic structure calculations. Through a comprehensive review of existing literature, this document summarizes the geometric parameters, relative stabilities, and vibrational frequencies of key isomers. Detailed computational methodologies are presented to ensure reproducibility and to provide a framework for future research. Furthermore, logical relationships and potential isomerization pathways are visualized using graph diagrams, offering a clear conceptual map of the nitrosyl iodide potential energy surface. This guide is intended for researchers, scientists, and professionals in drug development and related fields who require a thorough understanding of the structural and energetic landscape of small, reactive nitrogen-iodine-oxygen species.

Introduction

The study of small, reactive molecules containing nitrogen and halogen oxides is of fundamental importance in atmospheric chemistry and has implications for various industrial processes. Among these, the nitrosyl halides (XNO, where X is a halogen) have been the subject of numerous experimental and theoretical investigations. While the lighter nitrosyl halides (FNO, ClNO, BrNO) are well-characterized, nitrosyl iodide (INO) and its potential isomers have remained more elusive, primarily due to their inherent instability.

Recent advances in computational chemistry have provided powerful tools to explore the potential energy surfaces of such reactive species, allowing for the prediction of their structures, stabilities, and spectroscopic properties. This guide focuses on the theoretical investigation of nitrosyl iodide isomers, providing a detailed summary of the key findings from ab initio studies. We will primarily focus on the work of Papayannis and Kosmas, who have conducted extensive computational studies on halogen nitrites and their isomers.[1][2][3]

Theoretically Characterized Isomers of [INO]

Computational studies have identified several stable minima on the [INO] potential energy surface. The most significant of these are nitrosyl iodide (INO), iodo-nitrene (ION), and the nitryl halide isomer, iodonitrite (IONO), which exists in cis and trans conformations.

Nitrosyl Iodide (INO)

Nitrosyl iodide is the conventional and most stable isomer. It possesses a bent structure with the iodine atom bonded to the nitrogen atom.

Iodo-nitrene (ION)

Iodo-nitrene represents a linkage isomer of INO where the iodine atom is bonded to the oxygen atom. Theoretical calculations are essential to predict its properties as it is highly reactive.

Iodonitrite (IONO)

Iodonitrite exists as two conformers, cis-IONO and trans-IONO, with the cis form being the more stable of the two. These isomers feature an I-O-N-O atomic arrangement.

Computational Methodologies

The theoretical data presented in this guide are primarily derived from high-level ab initio calculations. Understanding the computational protocols is crucial for interpreting the results and for designing future studies.

Ab Initio Calculations

The primary computational work cited in this guide, by Papayannis and Kosmas, employed Møller-Plesset perturbation theory (MP2) and Density Functional Theory (DFT) with the B3LYP functional.[1][2][3]

• Basis Sets: For the iodine atom, the relativistic effective core potential (RECP) of Stevens et al. (CEP-121G) was used, augmented with two f-polarization functions and one g-polarization function. For nitrogen and oxygen atoms, the 6-311+G(3df) basis set was employed.

• Geometry Optimization: Full geometry optimizations were performed to locate the stationary points on the potential energy surface corresponding to the different isomers.

• Vibrational Frequencies: Harmonic vibrational frequency calculations were carried out at the optimized geometries to confirm that they represent true minima (no imaginary frequencies) and to provide theoretical infrared spectra for potential experimental identification.

• Energy Calculations: Single-point energy calculations were performed at higher levels of theory, such as Coupled Cluster with single and double and perturbative triple excitations (CCSD(T)), to obtain more accurate relative energies between the isomers.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from theoretical studies of nitrosyl iodide isomers.

Table 1: Calculated Geometries of [INO] Isomers

Isomer	Method	I-N/I-O Bond Length (Å)	N-O Bond Length (Å)	I-N-O/I-O-N Angle (°)
INO	MP2	2.155	1.166	114.8
ION	MP2	1.996	1.258	109.9
cis-IONO	MP2	2.035	1.185 (N-O), 1.423 (O-N)	111.9 (I-O-N)
trans-IONO	MP2	1.996	1.189 (N-O), 1.401 (O-N)	107.1 (I-O-N)

Data sourced from Papayannis and Kosmas (2006).[3]

Table 2: Calculated Relative Energies of [INO] Isomers

Isomer	Method	Relative Energy (kcal/mol)
INO	CCSD(T)	0.0
ION	CCSD(T)	25.8
cis-IONO	CCSD(T)	15.2
trans-IONO	CCSD(T)	17.5

Data sourced from Papayannis and Kosmas (2006) and adjusted relative to the most stable isomer, INO.

Table 3: Calculated Harmonic Vibrational Frequencies of [INO] Isomers

Isomer	Method	ν1 (cm⁻¹)	ν2 (cm⁻¹)	ν3 (cm⁻¹)
INO	MP2	1795 (N-O stretch)	485 (I-N-O bend)	255 (I-N stretch)
ION	MP2	1250 (N-O stretch)	520 (I-O-N bend)	310 (I-O stretch)
cis-IONO	MP2	1680 (N=O stretch)	950 (O-N stretch)	620 (I-O-N bend)
trans-IONO	MP2	1670 (N=O stretch)	980 (O-N stretch)	650 (I-O-N bend)

Data sourced from Papayannis and Kosmas (2006).[3]

Visualization of Isomeric Relationships

The following diagrams illustrate the logical relationships between the theoretically characterized isomers of nitrosyl iodide.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]

Nitrosyl Iodide: A Comprehensive Technical Guide on a Transient Chemical Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO) is a transient, reactive chemical species of significant interest in atmospheric chemistry, chemical synthesis, and potentially in biological systems. Its role as an intermediate in various chemical transformations necessitates a thorough understanding of its properties, synthesis, and detection. This technical guide provides an in-depth overview of nitrosyl iodide, consolidating key data, experimental methodologies, and reaction pathways to serve as a valuable resource for the scientific community.

Introduction

Nitrosyl iodide is an inorganic compound with the chemical formula INO.[1][2][3][4] It belongs to the family of nitrosyl halides, which have the general formula XNO (where X is a halogen).[5] While other nitrosyl halides like nitrosyl chloride (ClNO) and nitrosyl bromide (BrNO) are relatively stable, INO is notably transient, readily participating in subsequent reactions. Its significance stems from its involvement in tropospheric iodine chemistry, where it can influence ozone concentrations.[5] Furthermore, its reactivity makes it a potential reagent in synthetic chemistry. This guide aims to provide a detailed technical overview of INO, focusing on its fundamental properties, methods for its generation and detection, and its chemical behavior.

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and spectroscopic data for nitrosyl iodide is presented below. These data are crucial for its identification and for understanding its molecular structure and behavior.

Table 1: Physicochemical Properties of Nitrosyl Iodide

Property	Value	Reference
Molecular Formula	INO	[1][2][3][4]
Molecular Weight	156.911 g/mol	[2]
CAS Registry Number	58585-94-7	[2][3][4]
Enthalpy of Formation (ΔHf⁰₂₉₈)	29.0 ± 1 kcal/mol (121.3 ± 4.2 kJ/mol)	[6]
Calculated Topological Polar Surface Area	29.4 Ų	[2]
Computed IUPAC Name	nitrosyl iodide	[2]

Table 2: Spectroscopic Data for Nitrosyl Iodide

Spectroscopic Parameter	Wavenumber (cm⁻¹)	Method/Medium	Reference
N-O Stretch (ν₁)	1785	Gas Phase IR	[1]
1809	Argon Matrix IR	[1]
1806	Krypton Matrix IR	[1]
Bend (ν₂)	216	Argon Matrix IR	[1]
N-I Stretch (ν₃)	470	Argon Matrix IR	[1]
468	Krypton Matrix IR	[1]

Table 3: Kinetic Data for Reactions Involving Nitrosyl Iodide

Reaction	Rate Constant (k)	Temperature (K)	Conditions	Reference
I + NO (+He) → INO (+He)	Falloff curves derived	320-450	Laser flash photolysis	[6]
2 INO → I₂ + 2 NO	Not specified	Higher temperatures	Thermal decomposition	[6]
Nucleophilic attack on INO	10⁹ - 10¹⁰ L mol⁻¹ s⁻¹ (diffusion-controlled)	Ambient	Aqueous solution	[7]
Hydrolysis of INO	Half-life of several hours	Ambient	pH 6.5-8.5	[7]

Synthesis and Reaction Pathways

Nitrosyl iodide is typically generated in situ for experimental studies due to its transient nature. The primary synthetic routes involve the reaction of iodine with nitrogen oxides.

Gas-Phase Synthesis

A common method for producing gaseous nitrosyl iodide is the direct reaction of iodine vapor with nitric oxide.[5]

Reaction: I₂ + 2NO → 2INO

This reaction is often carried out in a flow system, where the reactants are mixed under controlled conditions. The resulting INO can then be directly introduced into an absorption cell for spectroscopic analysis.

Reaction Pathways

Nitrosyl iodide participates in several key reactions, including decomposition and reactions with other atmospheric species.

Key reaction pathways involving nitrosyl iodide.

Experimental Protocols

Detailed experimental procedures are essential for the successful generation and detection of the transient nitrosyl iodide.

Gas-Phase Synthesis and IR Detection

This protocol describes the in-situ generation of nitrosyl iodide for infrared spectroscopic analysis.[5]

Objective: To synthesize gaseous nitrosyl iodide and record its infrared absorption spectrum.

Materials:

• Iodine (I₂) crystals

• Nitric oxide (NO) gas

• Nitrogen (N₂) or other inert carrier gas

• Glass reaction tube (e.g., 50 cm long)

• Flow controllers for gases

• Heating element for the iodine source

• FTIR spectrometer with a gas cell

Experimental Workflow:

Workflow for gas-phase synthesis and IR detection of INO.

Procedure:

• Place iodine crystals in a temperature-controlled vessel.

• Gently heat the iodine to produce a stable vapor pressure.

• Use a flow controller to introduce a stream of nitric oxide gas into a 50-cm long glass reaction tube.

• Use a carrier gas (e.g., N₂) to transport the iodine vapor into the reaction tube to mix with the nitric oxide.

• Connect the outlet of the reaction tube to the inlet of a gas cell placed within an FTIR spectrometer.

• Continuously flow the reactant mixture through the gas cell.

• Record the infrared spectrum in the range of 400-4000 cm⁻¹.

• Identify the characteristic absorption bands of INO (see Table 2).

Kinetic Studies using Flash Photolysis

Flash photolysis is a powerful technique to study the kinetics of transient species like nitrosyl iodide.[6]

Objective: To measure the rate constants of reactions involving nitrosyl iodide.

Principle: A short, intense pulse of light (the "flash") is used to generate a transient species. A second, weaker light source (the "probe") is used to monitor the concentration of the transient species over time by absorption spectroscopy.

Experimental Workflow:

Workflow for flash photolysis studies of INO.

Procedure:

• Prepare a gaseous mixture of iodine and nitric oxide in a quartz reaction vessel.

• Position the vessel in the path of a probe beam from a continuous wave lamp.

• Direct the output of a high-energy flash lamp perpendicular to the probe beam, focused on the reaction vessel.

• Pass the probe beam through a monochromator set to a wavelength where INO absorbs.

• Measure the intensity of the probe beam with a photodetector connected to an oscilloscope or a fast data acquisition system.

• Trigger the flash lamp and record the change in absorbance of the probe beam as a function of time.

• Analyze the resulting kinetic trace to determine the rate constants of INO formation and decay.

Detection by Chemiluminescence

Chemiluminescence detection offers high sensitivity for quantifying species like nitric oxide, which is a product of INO decomposition. While direct chemiluminescence detection of INO is not standard, its decomposition to NO can be monitored.

Objective: To indirectly detect and quantify nitrosyl iodide by measuring its decomposition product, nitric oxide, via its reaction with ozone.

Principle: Nitric oxide reacts with ozone (O₃) to produce excited nitrogen dioxide (NO₂*), which then emits light (chemiluminescence) as it returns to its ground state. The intensity of the emitted light is proportional to the NO concentration.

Logical Relationship for Detection:

Logical flow for the chemiluminescence detection of INO via NO.

Procedure:

• Generate INO in a flow system as described in section 4.1.

• Pass the gas stream through a heated tube or a region of UV irradiation to induce the decomposition of INO to NO and I₂.

• Introduce the resulting gas mixture into a chemiluminescence NO analyzer.

• In the analyzer, the gas is mixed with a stream of ozone.

• A photomultiplier tube detects the light emitted from the NO + O₃ reaction.

• The signal from the photomultiplier tube is amplified and recorded, providing a measure of the NO concentration, which can be related back to the initial INO concentration.

Conclusion

Nitrosyl iodide, despite its transient nature, is a chemical species of considerable importance. This guide has provided a consolidated resource for researchers, covering its fundamental properties, synthesis, and detection. The detailed data tables and experimental protocols offer a practical foundation for further investigation into the chemistry of this reactive molecule. A thorough understanding of INO is crucial for advancing our knowledge in atmospheric science and for exploring its potential applications in chemical synthesis and other fields. The provided diagrams of reaction pathways and experimental workflows serve to visually clarify the complex processes involving this transient species.

References

• 1. Nitrosyl iodide [webbook.nist.gov]
• 2. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nitrosyl iodide [webbook.nist.gov]
• 4. Nitrosyl iodide [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 7. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]

The Unstable World of Nitrosyl Iodide: A Technical Guide to Its Core Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl iodide (INO) is a transient, reactive nitrogen species that plays a role in various chemical systems, from atmospheric chemistry to potential, though less explored, biological contexts. Its high reactivity and short lifetime make it a challenging molecule to study, yet understanding its fundamental reaction mechanisms is crucial for a complete picture of iodine and nitrogen oxide chemistry. This in-depth technical guide provides a comprehensive overview of the core reaction mechanisms of nitrosyl iodide, including its formation, decomposition, and key reactions. The guide summarizes available quantitative data, details relevant experimental protocols, and provides visualizations of the key pathways.

Core Reaction Mechanisms

The chemistry of nitrosyl iodide is dominated by its formation from iodine atoms and nitric oxide, and its subsequent rapid decomposition through several key pathways.

Formation of Nitrosyl Iodide

Nitrosyl iodide is primarily formed in the gas phase through the termolecular recombination of an iodine atom (I), a nitric oxide molecule (NO), and a third body (M), which serves to stabilize the newly formed INO molecule by removing excess energy.

Reaction: I + NO + M → INO + M

The formation of INO can also be achieved in situ through the direct mixing of molecular iodine (I₂) and nitric oxide (NO), where the initial dissociation of I₂ provides the necessary iodine atoms.[1][2] Another reported method involves the reaction of sodium nitrite with hydrochloric acid in the presence of molecular iodine, which is believed to liberate INO as a transient byproduct.[1]

Decomposition of Nitrosyl Iodide

Once formed, nitrosyl iodide is highly unstable and readily decomposes through several pathways:

• Unimolecular Decomposition: At elevated temperatures, INO can undergo unimolecular decomposition back to its constituent radicals.[3]

  Reaction: INO → I + NO

• Bimolecular Decomposition: A significant pathway for INO decay is the self-reaction of two INO molecules to produce molecular iodine and nitric oxide.[3]

  Reaction: 2 INO → I₂ + 2 NO

• Photodissociation: Nitrosyl iodide can be decomposed by light, a process known as photodissociation.[4][5] The absorption of a photon with sufficient energy can break the I-N bond.

  Reaction: INO + hν → I + NO

• Hydrolysis: In the presence of water, nitrosyl iodide is reported to be a transient species that is rapidly hydrolyzed to form nitrous acid (HNO₂) and hydroiodic acid (HI).[1]

  Reaction: INO + H₂O → HNO₂ + HI

Quantitative Data

Quantitative kinetic and thermodynamic data for the fundamental reactions of nitrosyl iodide are sparse in the readily available literature. However, some key values have been reported.

Parameter	Reaction	Value	Conditions	Reference(s)
Enthalpy of Formation (ΔHf°)	I + NO ⇌ INO	29.0 ± 1 kcal/mol	298 K	[4]
Rate Constant (k)	Nucleophilic attack on INO by secondary amines	Approaching diffusion-limited values (10⁹ - 10¹⁰ L mol⁻¹ s⁻¹)	Aqueous solution	[3]
Activation Energy (Ea)	Nucleophilic attack on INO	15 - 25 kJ/mol	Ambient conditions	[3]

Note: Comprehensive gas-phase kinetic data (rate constants, Arrhenius parameters) for the formation and decomposition reactions of INO are not well-documented in the available literature.

Experimental Protocols

The study of nitrosyl iodide's reaction mechanisms requires specialized experimental techniques due to its high reactivity and transient nature. Below are detailed methodologies for key experiments.

Synthesis of Gaseous Nitrosyl Iodide

a) Microwave Discharge Method

This method is suitable for generating a continuous flow of nitrosyl iodide for spectroscopic studies.

Protocol:

• Generate iodine atoms by passing a mixture of iodine vapor in a large excess of an inert carrier gas (e.g., Argon) through a microwave discharge unit.

• Introduce nitric oxide (NO) gas downstream from the discharge.

• The reaction between the iodine atoms and nitric oxide forms nitrosyl iodide.

• The resulting gas mixture, containing INO, can be flowed into a detection chamber (e.g., an IR absorption cell or a mass spectrometer).

• For matrix isolation studies, the gas mixture is condensed onto a cold window (typically at ~9 K) along with a large excess of the inert matrix gas.[6]

b) In Situ Mixing

A simpler method for generating INO for spectroscopic analysis involves the direct mixing of iodine and nitric oxide.

Protocol:

• Establish a continuous flow of a mixture of molecular iodine (I₂) vapor in an inert carrier gas (e.g., N₂) through a reaction cell.

• Introduce a continuous flow of nitric oxide (NO) into the same reaction cell.

• The thermal dissociation of I₂ at the experimental temperature provides the iodine atoms necessary for the formation of INO.

• The concentration of INO can be monitored spectroscopically as a function of the precursor concentrations and temperature.[3]

Kinetic Studies using Laser Flash Photolysis

Laser flash photolysis is a powerful technique for studying the kinetics of fast reactions involving transient species like nitrosyl iodide.

Protocol:

• Precursor Preparation: Prepare a gas mixture containing a photolytic precursor for iodine atoms (e.g., I₂ or a suitable alkyl iodide), nitric oxide (NO), and a buffer gas (e.g., He or N₂) in a temperature-controlled reaction cell.

• Photolysis: Irradiate the gas mixture with a short, intense laser pulse at a wavelength that specifically dissociates the iodine precursor to generate a sudden concentration of iodine atoms.

• INO Formation: The iodine atoms will rapidly react with the excess NO to form INO.

• Monitoring: Monitor the concentration of a reactant or product over time using a time-resolved detection technique. A common method is transient absorption spectroscopy, where the change in absorbance of a specific species (e.g., I atoms or INO itself) is measured as a function of time after the laser flash.

• Data Analysis: The kinetic traces (absorbance vs. time) are then fitted to appropriate kinetic models to extract rate constants for the reactions of interest (e.g., the formation of INO or its subsequent decomposition).[4]

Gas-Phase Infrared Spectroscopy

Infrared spectroscopy is used to identify and characterize the vibrational modes of nitrosyl iodide, confirming its formation and providing structural information.

Protocol:

• Sample Preparation: Generate gaseous nitrosyl iodide using one of the synthesis methods described above and flow the mixture into a gas cell with IR-transparent windows (e.g., KBr or CsI). Long pathlength cells may be necessary for detecting low concentrations.

• Spectrometer Setup: Place the gas cell in the sample compartment of a Fourier Transform Infrared (FTIR) spectrometer.

• Background Spectrum: Record a background spectrum of the empty cell or the cell filled with the carrier gas.

• Sample Spectrum: Record the infrared spectrum of the gas mixture containing nitrosyl iodide.

• Data Processing: Subtract the background spectrum from the sample spectrum to obtain the absorption spectrum of the species in the cell. The characteristic vibrational frequencies of INO can then be identified.[3]

Visualizations of Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the core reaction mechanisms of nitrosyl iodide.

References

• 1. vanderbilt.edu [vanderbilt.edu]
• 2. (PDF) Nitrosyl Iodide, Ino: Millimeter-Wave Spectroscopy [research.amanote.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 5. Kinetics of the Rapid Gas Phase Reaction between NO, NO_2, and H_2O [authors.library.caltech.edu]
• 6. Solved The thermal decomposition reaction of nitrosyl | Chegg.com [chegg.com]

The Intricate Dance of Immunomodulation: A Technical Guide to the Formation Pathways of Indoleamine 2,3-Dioxygenase-Related Species

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the formation pathways of chemical species related to Indoleamine 2,3-dioxygenase (IDO), a critical enzyme in immune regulation. A comprehensive understanding of these pathways is paramount for the development of novel therapeutics, particularly in the fields of oncology and autoimmune diseases. This document details the core enzymatic processes, the significant interplay with nitric oxide signaling, and the experimental methodologies used to investigate these interactions.

The Core Pathway: Tryptophan Catabolism via Indoleamine 2,3-dioxygenase

The primary pathway involves the enzymatic degradation of the essential amino acid L-tryptophan. The initial and rate-limiting step is catalyzed by the heme-containing enzyme Indoleamine 2,3-dioxygenase (IDO), primarily the IDO1 isoform.[1][2][3] This process is a key mechanism of immune suppression, allowing, for instance, tumor cells to evade the host's immune system.[2][4]

The catabolism of L-tryptophan proceeds as follows:

• Step 1: Oxidation of L-tryptophan. IDO catalyzes the oxidative cleavage of the indole ring of L-tryptophan.[1]

• Step 2: Formation of N-formylkynurenine. This initial reaction product is then rapidly hydrolyzed.[1]

• Step 3: Conversion to Kynurenine. N-formylkynurenine is converted to L-kynurenine, a stable metabolite.[3]

The depletion of tryptophan and the production of kynurenine and its downstream metabolites are central to the immunomodulatory effects of IDO.[1][4]

Regulation of IDO Expression and Activity

The expression and activity of IDO are tightly regulated by various inflammatory mediators. The primary inducer of IDO1 expression is interferon-gamma (IFN-γ).[3][5] Other factors influencing IDO expression include lipopolysaccharide (LPS), tumor necrosis factor-alpha (TNF-α), and prostaglandin E2 (PGE2).[5][6][7] The signaling pathways involved in IDO regulation are complex and can involve STAT3, PI3K-Akt, and noncanonical NF-κB pathways.[6][8][9]

The Critical Interplay: Nitric Oxide and IDO

Nitric oxide (NO), a key signaling molecule produced by inducible nitric oxide synthase (iNOS), plays a significant role in modulating IDO activity.[5][10] This interaction is a crucial point of crosstalk between two important immunoregulatory pathways.

The inhibitory effects of NO on IDO occur through multiple mechanisms:

• Direct Heme Interaction: NO can directly bind to the ferrous heme iron of IDO, disrupting its catalytic activity.[5][10]

• Promotion of Proteasomal Degradation: NO can induce conformational changes in the IDO protein, making it more susceptible to degradation by the proteasome.[5][10]

• Inhibition of Expression: NO can suppress the IFN-γ-induced expression of IDO.[5]

Interestingly, the effect of NO on IDO activity can be bimodal. While high concentrations of NO are inhibitory, low micromolar concentrations have been shown to potentially increase IDO activity.[11][12] This suggests a complex regulatory relationship dependent on the local concentration of NO.[12]

The interaction is also reciprocal. Metabolites of the kynurenine pathway, such as 3-hydroxyanthranilic acid, can inhibit iNOS activity.[5]

Quantitative Data on INO Formation and Inhibition

The following tables summarize key quantitative data related to the IDO pathway and its inhibition. This data is essential for kinetic modeling and for the design of pharmacological inhibitors.

Parameter	Value	Species	Conditions	Reference
Ki for 1-methyl-L-tryptophan (L1MT)	19–53 μM	Human IDO1	In vitro	[13]
Kd for L-tryptophan	290–320 μM	Human IDO1	In vitro	[13]

Table 1: Michaelis-Menten and Inhibition Constants.

Compound	Concentration	Effect on IDO Activity	Cell Type	Reference
Diethylamine dinitric oxide adduct	Dose-dependent	Inhibition	IFN-γ-primed human PBMC lysates	[14]
SIN-1 (NO donor)	High micromolar	Decrease	U-937 and THP-1 monocytic cells	[11]
SIN-1 (NO donor)	Low micromolar	Increase	U-937 and THP-1 monocytic cells	[11]
DETA-NO (NO donor)	High micromolar	Decrease	U-937 and THP-1 monocytic cells	[11]
DETA-NO (NO donor)	Low micromolar	Increase	U-937 and THP-1 monocytic cells	[11]

Table 2: Effects of Nitric Oxide Donors on IDO Activity.

Experimental Protocols for Studying INO Formation

A variety of experimental techniques are employed to investigate the IDO pathway and its regulation. Below are detailed methodologies for key experiments.

Measurement of IDO Enzymatic Activity

Principle: IDO activity can be determined by measuring the consumption of L-tryptophan or the production of L-kynurenine.[7]

Methodology:

• Cell Culture and Stimulation: Cells (e.g., IFN-γ-primed peripheral blood mononuclear cells or cancer cell lines) are cultured in appropriate media.[14] To induce IDO expression, cells are stimulated with IFN-γ (e.g., 100-500 U/mL) for 24-48 hours.[7]

• Tryptophan Incubation: The culture medium is replaced with a solution containing a known concentration of L-tryptophan (e.g., 100 μM in Hank's Balanced Salt Solution).[7]

• Sample Collection: Supernatants are collected after a defined incubation period (e.g., 4 hours).[7]

• Quantification by HPLC: The concentrations of L-tryptophan and L-kynurenine in the supernatants are quantified using High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.[7] A standard curve for both analytes is used for accurate quantification.

• Data Analysis: IDO activity is expressed as the amount of kynurenine produced per unit time per milligram of protein or as a ratio of kynurenine to tryptophan.[6]

Spectroscopic Analysis of NO-IDO Interaction

Principle: Optical absorption and resonance Raman spectroscopies can be used to study the direct interaction of NO with the heme prosthetic group of IDO.[5][10]

Methodology:

• Protein Purification: Recombinant human IDO (hIDO) is expressed and purified to homogeneity.

• Sample Preparation: Purified hIDO is prepared in a suitable buffer. The protein can be in its ferric (Fe3+) or ferrous (Fe2+) state.

• NO Exposure: The hIDO solution is exposed to a controlled source of NO gas or an NO donor.

• Spectroscopic Measurements:

  • Optical Absorption Spectroscopy: Changes in the Soret and Q-bands of the heme spectrum upon NO binding are monitored to characterize the formation of the NO-hIDO complex.

  • Resonance Raman Spectroscopy: This technique provides detailed information about the vibrational modes of the heme group, revealing structural changes upon NO binding and the nature of the Fe-NO bond.[5][10]

• Data Interpretation: The spectroscopic data provides insights into the coordination state of the heme iron, the geometry of the Fe-NO bond, and conformational changes in the protein.[5][10]

Western Blotting for IDO Protein Expression

Principle: Western blotting is used to detect and quantify the amount of IDO protein in cell lysates.

Methodology:

• Cell Lysis: Cells are harvested and lysed in a buffer containing detergents and protease inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in the lysates is determined using a standard assay (e.g., BCA or Bradford assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for IDO.

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection: The signal is developed using a chemiluminescent substrate and imaged. The band intensity corresponding to IDO is quantified and normalized to a loading control (e.g., GAPDH or β-actin).

Visualizing the Pathways and Workflows

The following diagrams illustrate the key formation pathways and experimental workflows described in this guide.

Caption: The core enzymatic pathway of L-tryptophan catabolism mediated by IDO1.

Caption: Mechanisms of IDO1 inhibition by nitric oxide (NO).

Caption: Standard experimental workflows for assessing IDO activity and expression.

Implications for Drug Development

The central role of the IDO pathway in immune evasion by tumors has made it a prime target for cancer immunotherapy.[15][16] Small molecule inhibitors of IDO1, such as indoximod, epacadostat, and navoximod, have been developed and evaluated in clinical trials.[15][17] These inhibitors aim to restore anti-tumor immunity by preventing tryptophan depletion and the production of immunosuppressive kynurenine metabolites.[18] Understanding the intricate regulation of IDO, including its interaction with NO, is crucial for designing effective combination therapies and overcoming potential resistance mechanisms.[17] The methodologies outlined in this guide are fundamental to the preclinical evaluation and pharmacodynamic assessment of such novel therapeutic agents.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Indoleamine 2,3-dioxygenase - Wikipedia [en.wikipedia.org]
• 3. Indoleamine 2,3‐dioxygenase 1 (IDO1): an up‐to‐date overview of an eclectic immunoregulatory enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amsbio.com [amsbio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. IDO/kynurenine pathway in cancer: possible therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A two-step induction of indoleamine 2,3 dioxygenase (IDO) activity during dendritic-cell maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Indoleamine 2,3-Dioxygenase (IDO) Activity: A Perspective Biomarker for Laboratory Determination in Tumor Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Interactions between nitric oxide and indoleamine 2,3-dioxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bimodal effect of nitric oxide in the enzymatic activity of indoleamine 2,3-dioxygenase in human monocytic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Nitric oxide inhibits indoleamine 2,3-dioxygenase activity in interferon-gamma primed mononuclear phagocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of IDO1 inhibitors: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 16. IDO as a drug target for cancer immunotherapy: recent developments in IDO inhibitors discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. onclive.com [onclive.com]
• 18. Frontiers | IDO and TDO inhibitors in cancer immunotherapy: mechanisms, clinical development, and future directions [frontiersin.org]

The Pivotal Role of Iodine-Containing Analogues in Tropospheric Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodine-containing analogues, once considered minor players in atmospheric chemistry, are now recognized as potent catalysts that significantly influence tropospheric composition and climate. Emitted primarily from oceanic and to a lesser extent, terrestrial sources, these compounds initiate rapid chemical cycles that impact ozone concentrations, the atmosphere's oxidative capacity, and the formation of new aerosol particles. This technical guide provides an in-depth analysis of the sources, reactions, and profound importance of iodine chemistry in the troposphere, supported by quantitative data, detailed experimental protocols, and visual representations of the core chemical pathways.

Sources of Tropospheric Iodine

The primary sources of iodine to the troposphere are of both organic and inorganic origin, with the ocean being the dominant contributor.

• Inorganic Sources: The reaction of atmospheric ozone with iodide (I⁻) at the sea surface is a major source of volatile inorganic iodine, primarily in the form of hypoiodous acid (HOI) and molecular iodine (I₂).[1] This abiotic flux is a significant contributor to the global atmospheric iodine budget.[2] Recent research has also identified dust as a source of gas-phase iodine, with observations of enhanced iodine monoxide (IO) in lofted dust layers.[3]

• Organic Sources: Marine organisms, including phytoplankton and macroalgae (seaweeds), release a variety of organoiodine compounds.[4] The most significant of these are methyl iodide (CH₃I), diiodomethane (CH₂I₂), chloroiodomethane (CH₂ICl), and bromoiodomethane (CH₂IBr).[5] While these organic precursors constitute a smaller fraction of the total iodine flux compared to inorganic sources, their longer atmospheric lifetimes allow for transport to higher altitudes, including the upper troposphere and lower stratosphere.[1][6]

Core Chemical Cycles and Impacts

Once in the troposphere, iodine-containing compounds undergo rapid photolysis and oxidation, initiating catalytic cycles that have far-reaching impacts on atmospheric composition.

Catalytic Ozone Destruction

Iodine is a highly efficient catalyst for the destruction of tropospheric ozone (O₃). On a per-atom basis, iodine is approximately three orders of magnitude more efficient at destroying ozone than chlorine.[7] The fundamental catalytic cycle involves the photolysis of iodine-containing molecules to produce iodine atoms (I), which then react with ozone to form iodine monoxide (IO). IO can then be photolyzed back to I, completing a null cycle, or it can react with other species to regenerate I, leading to net ozone loss.

The integrated contribution of these catalytic iodine reactions to the total rate of tropospheric ozone loss is estimated to be 2–5 times larger than the combined bromine and chlorine cycles.[7][8] In the tropical marine boundary layer, iodine chemistry can account for up to 27% of the annual ozone loss.[7]

Below is a diagram illustrating the primary catalytic ozone destruction cycle involving iodine.

Figure 1: A simplified representation of the catalytic ozone destruction cycle initiated by atomic iodine.

New Particle Formation

Iodine oxides play a crucial role in the formation of new atmospheric aerosol particles, which can grow to become cloud condensation nuclei (CCN) and influence cloud properties and climate. The self-reaction of IO produces iodine dioxide (OIO), which can further react with IO or itself to form higher-order iodine oxides (IₓOᵧ, such as I₂O₂, I₂O₃, and I₂O₄).[9] These higher oxides can then aggregate to form iodine oxide particles (IOPs).[9]

Recent studies have highlighted the importance of both iodine oxides and iodic acid (HIO₃) in this process.[10][11] I₂O₅, formed from the photolysis of higher iodine oxides, can be hydrolyzed to yield HIO₃.[10] Both IₓOᵧ and HIO₃ are involved in the initial clustering and subsequent growth of new particles in the marine atmosphere.[11][12]

The following diagram illustrates the proposed mechanism for iodine-driven new particle formation.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ACP - Iodine oxide in the global marine boundary layer [acp.copernicus.org]
• 6. Quantitative detection of iodine in the stratosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Social Reserch Foundation [socialresearchfoundation.com]
• 9. researchgate.net [researchgate.net]
• 10. Insights into the Chemistry of Iodine New Particle Formation: The Role of Iodine Oxides and the Source of Iodic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. pnas.org [pnas.org]

Nitrosyl Iodide: A Pivotal Intermediate in Atmospheric Iodine Transport Cycles

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO), a reactive nitrogen and iodine-containing species, is emerging as a critical, albeit transient, intermediate in the complex web of atmospheric chemical reactions.[1] Its significance lies in its potential to influence tropospheric ozone concentrations and contribute to the formation of new atmospheric particles. This technical guide provides a comprehensive overview of the core chemical and physical properties of nitrosyl iodide, its formation and decomposition pathways, and its integral role in atmospheric iodine transport cycles. Detailed experimental protocols for its study are presented, alongside a quantitative summary of its kinetic and thermodynamic properties. While the atmospheric importance of iodine species is well-established, this document specifically elucidates the current understanding of INO's contribution, providing a foundational resource for atmospheric chemists, environmental scientists, and researchers in related fields. The potential, though currently unexplored, relevance of nitrosyl compounds in biological systems warrants consideration by drug development professionals, particularly in the context of nitric oxide signaling and iodide transport.

Introduction: The Atmospheric Iodine Cycle and the Emergence of Nitrosyl Iodide

The biogeochemical cycle of iodine involves the exchange of iodine species between the lithosphere, hydrosphere, and atmosphere.[2] In the atmosphere, iodine compounds participate in catalytic cycles that can lead to the depletion of tropospheric ozone and the formation of new aerosol particles, which have implications for climate.[3] Iodine is introduced into the atmosphere primarily through oceanic emissions of volatile species. Once in the atmosphere, a complex series of photochemical reactions ensues, involving the formation of various iodine oxides (IₓOᵧ).[3][4]

Within this intricate chemical system, nitrosyl iodide (INO) has been identified as a potentially important intermediate.[5] Although less studied than its fluorine, chlorine, and bromine analogues, the iodine-containing nitrosyl halides are gaining recognition for their potential role in tropospheric chemistry.[5] INO is believed to participate in pathways that connect the atmospheric cycles of nitrogen and iodine, thereby influencing the fate of reactive species in both cycles.[1]

Physicochemical Properties of Nitrosyl Iodide

Nitrosyl iodide is a triatomic molecule with the chemical formula INO.[6] Its molecular weight is approximately 156.911 g/mol .[6]

Spectroscopic Characteristics

Nitrosyl iodide has been characterized spectroscopically using various techniques. Its infrared absorption spectrum has been recorded in the gas phase, with a prominent feature corresponding to the NO stretch observed at 1785 cm⁻¹.[3] High-resolution millimeter-wave spectroscopy has also been employed to investigate its rotational spectrum, providing detailed information about its molecular structure.

Chemical Kinetics and Thermodynamics of Nitrosyl Iodide

The formation and decomposition of nitrosyl iodide are key to understanding its atmospheric lifetime and impact. The recombination of iodine atoms with nitric oxide is a primary formation pathway.[4]

Formation and Decomposition Reactions

The principal gas-phase reactions governing the concentration of nitrosyl iodide are:

• Formation: The recombination of an iodine atom (I) and a nitric oxide molecule (NO) in the presence of a third body (M) to form nitrosyl iodide (INO).[4]

• Decomposition: The thermal decomposition of INO back to I and NO.[4]

• Self-Reaction: The reaction between two INO molecules.[4]

• Photodissociation: The decomposition of INO upon absorption of solar radiation.[1]

Quantitative Data

The following tables summarize the available quantitative data for the kinetics and thermodynamics of nitrosyl iodide.

Reaction	Rate Constant (k)	Temperature (K)	Pressure	Reference
I + NO (+He) → INO (+He)	Falloff curves derived	320-450	0-200 atm He	[4]
Thermal Decomposition of INO	Rates separated	320-450	0-200 atm He	[4]
Reaction between 2 INO molecules	Rates separated	320-450	0-200 atm He	[4]

Thermodynamic Property	Value	Reference
Enthalpy of Formation (ΔHf⁰₂₉₈) of INO	29.0 ± 1 kcal mol⁻¹	[4]

Proposed Role of Nitrosyl Iodide in Iodine Transport Cycles

Nitrosyl iodide is considered an intermediate species in the atmospheric iodine cycle, connecting it to the chemistry of nitrogen oxides.[1] Its formation provides a temporary reservoir for both iodine atoms and nitric oxide. The subsequent reactions of INO, particularly its photodissociation, release reactive iodine atoms that can participate in catalytic ozone destruction cycles.[1]

Caption: Simplified atmospheric iodine cycle involving nitrosyl iodide.

Potential Biological Implications: Avenues for Future Research

While the focus of this guide is on the atmospheric role of nitrosyl iodide, the interaction of nitrogen oxides and iodine in biological systems is a field of active research. Nitric oxide is a crucial signaling molecule in various physiological processes.[7] In the thyroid gland, nitric oxide donors have been shown to inhibit iodide transport and organification.[7] Perchlorate, thiocyanate, and nitrate are known competitive inhibitors of the sodium-iodide symporter (NIS), which is responsible for iodide uptake into the thyroid.[8][9] Given that nitrosyl iodide is a compound containing both a nitrosyl group and iodine, its potential interaction with biological systems, particularly in the context of thyroid function and nitric oxide signaling, presents an intriguing area for future investigation. However, to date, there is no direct evidence of the formation or role of nitrosyl iodide in biological systems.

Caption: Hypothetical interaction of nitrosyl iodide in a biological context.

Experimental Protocols

The study of nitrosyl iodide requires specialized experimental techniques for its generation and detection in the gas phase.

Generation of Gaseous Nitrosyl Iodide

A common method for producing gaseous nitrosyl iodide for spectroscopic studies involves the in situ mixing of molecular iodine (I₂) and nitric oxide (NO).

• Apparatus: A flow system consisting of a reaction tube (e.g., a 50-cm long glass tube) connected to an absorption cell.

• Procedure: A continuous flow of I₂ vapor is generated by passing a carrier gas (e.g., N₂) over solid iodine crystals. This flow is then mixed with a continuous flow of NO gas within the reaction tube. The resulting gas mixture, containing INO, is then passed into the absorption cell for analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to obtain the infrared absorption spectrum of gaseous INO, allowing for the identification of its vibrational modes.

• Apparatus: A large-volume (e.g., >100 L) glass reaction chamber coupled to an FTIR spectrometer.

• Procedure: The I₂-NO-N₂ gas mixture is introduced into the reaction chamber. Infrared spectra are recorded over a specific range (e.g., 600-4000 cm⁻¹) at a defined temperature (e.g., 298 ± 2 K).[5] The spectra are analyzed to identify absorption bands characteristic of INO.[5]

Millimeter-Wave Spectroscopy

This high-resolution technique provides detailed information on the rotational transitions of INO, enabling precise determination of its molecular structure.

• Apparatus: A millimeter-wave spectrometer equipped with a temperature-controlled absorption cell.

• Procedure: Gaseous INO, generated as described in 6.1, is flowed through the absorption cell. The millimeter-wave radiation is passed through the cell, and the absorption spectrum is recorded. The observed transitions are then assigned and analyzed to determine the rotational constants and other molecular parameters.

Kinetic Studies using Laser Flash Photolysis

The kinetics of reactions involving iodine atoms and INO can be studied using laser flash photolysis coupled with time-resolved detection.

• Apparatus: A laser flash photolysis setup where a pulsed laser is used to generate iodine atoms from a precursor (e.g., I₂). A detection system, such as time-resolved atomic absorption or mass spectrometry, is used to monitor the concentration of reactants and products over time.

• Procedure: A gas mixture containing the precursor and other reactants (e.g., NO, He) is subjected to a short laser pulse, initiating the reaction. The change in concentration of a specific species (e.g., I atoms) is monitored as a function of time. The resulting kinetic data are then analyzed to determine reaction rate constants.[4]

Caption: General experimental workflow for the study of nitrosyl iodide.

Conclusion and Future Directions

Nitrosyl iodide is an important, yet understudied, component of the atmospheric iodine cycle. Its role as an intermediate linking nitrogen and iodine chemistry highlights the interconnectedness of atmospheric processes. While significant progress has been made in its spectroscopic characterization and in understanding its fundamental kinetics, further research is needed to fully elucidate its impact on tropospheric chemistry. In particular, more quantitative data on its reaction rates with other atmospheric species and its photodissociation quantum yields are required for accurate atmospheric modeling.

From a biological perspective, the potential for nitrosyl compounds to interact with iodide transport mechanisms remains an open question. Future research at the interface of atmospheric chemistry and biology may reveal novel roles for such reactive species in physiological and pathological processes. This could be of particular interest to drug development professionals exploring new therapeutic avenues related to nitric oxide signaling and thyroid function.

References

• 1. Quantum yield - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitrosyl iodide [webbook.nist.gov]
• 4. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nitric oxide donors inhibit iodide transport and organification and induce morphological changes in cultured bovine thyroid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thyroid Antagonists (Perchlorate, Thiocyanate, and Nitrate) and Childhood Growth in a Longitudinal Study of U.S. Girls - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Perchlorate, nitrate, and thiocyanate: Environmental relevant NIS-inhibitors pollutants and their impact on thyroid function and human health [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols: In Situ Generation of Nitrosyl Iodide for Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrosyl iodide (INO) is a reactive nitrogen species that holds potential as a reagent in organic synthesis. Due to its inherent instability, in situ generation provides a practical and safe approach for its utilization. These application notes detail protocols for the in situ generation of nitrosyl iodide and its primary application in the diazotization-iodination of aromatic amines to furnish aryl iodides. Additionally, emerging applications in the functionalization of alkenes and alkynes are discussed.

Introduction

Nitrosyl iodide is a transient electrophilic species that can be effectively generated in situ from stable and readily available precursors. The most common method for synthetic applications involves the reaction of a nitrite salt with an iodide salt under acidic conditions. This approach circumvents the challenges associated with the handling of the unstable nitrosyl iodide, making it an attractive methodology for various synthetic transformations. The primary and most well-documented application is the one-pot diazotization of primary aromatic amines and subsequent conversion to aryl iodides, which are valuable intermediates in cross-coupling reactions and medicinal chemistry.

In Situ Generation of Nitrosyl Iodide

Nitrosyl iodide can be generated in situ primarily through two methods. For gas-phase studies, the direct reaction of nitric oxide and iodine is employed. However, for applications in synthetic organic chemistry, the reaction of a nitrite salt with an iodide salt in the presence of an acid is the preferred method.

General Reaction:

NaNO₂ + KI + 2H⁺ → INO + Na⁺ + K⁺ + H₂O

The acid protonates the nitrite ion to form nitrous acid (HNO₂), which is in equilibrium with the nitrosonium ion (NO⁺). The nitrosonium ion then reacts with the iodide ion to generate nitrosyl iodide.

Application in the Synthesis of Aryl Iodides via Diazotization-Iodination

A significant application of in situ generated nitrosyl iodide is in the Sandmeyer-type synthesis of aryl iodides from primary aromatic amines. This one-pot procedure involves the diazotization of the amine followed by the introduction of iodine.

General Mechanism

The reaction proceeds through the initial formation of nitrosyl iodide. The aromatic amine then attacks the nitrosonium ion (in equilibrium with nitrosyl iodide) to form a diazonium salt. The diazonium salt subsequently reacts with the iodide ion to yield the corresponding aryl iodide with the liberation of nitrogen gas.

Caption: Mechanism of diazotization-iodination using in situ generated nitrosyl iodide.

Experimental Protocols

Protocol 1: Diazotization-Iodination using NaNO₂/KI/p-TsOH in Acetonitrile [1][2]

This protocol is effective for a wide range of aromatic amines, including those with both electron-donating and electron-withdrawing substituents.

• Reagents and Equipment:

  • Aromatic amine

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

  • Sodium nitrite (NaNO₂)

  • Potassium iodide (KI)

  • Acetonitrile (MeCN)

  • Water

  • Sodium bicarbonate (NaHCO₃) solution

  • Sodium thiosulfate (Na₂S₂O₃) solution

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

• Procedure:

  • To a solution of p-TsOH·H₂O (3.0 mmol) in acetonitrile (12 mL), add the aromatic amine (1.0 mmol).

  • Cool the resulting suspension to 10-15 °C in an ice bath.

  • Gradually add a solution of NaNO₂ (2.0 mmol) and KI (2.5 mmol) in water (1.8 mL).

  • Stir the reaction mixture for 10 minutes at 10-15 °C, then allow it to warm to room temperature and stir for the time indicated in Table 1.

  • Upon completion (monitored by TLC), add water (50 mL).

  • Neutralize the mixture with 1 M NaHCO₃ solution to a pH of 9-10.

  • Add 2 M Na₂S₂O₃ solution (6 mL) to quench any remaining iodine.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography if necessary.

Protocol 2: Solvent-Free Diazotization-Iodination using Silica Sulfuric Acid [3]

This method offers an environmentally friendly alternative by avoiding the use of organic solvents during the reaction.

• Reagents and Equipment:

  • Aromatic amine

  • Silica sulfuric acid

  • Sodium nitrite (NaNO₂)

  • Potassium iodide (KI)

  • Water

  • Ethyl acetate

  • Sodium sulfite (Na₂SO₃) solution

  • Mortar and pestle

• Procedure:

  • In a mortar, grind the aromatic amine (2.0 mmol), silica sulfuric acid (1.35 g), and NaNO₂ (4.0 mmol) with a pestle for a few minutes to obtain a homogeneous mixture.

  • Gradually add a few drops of water and continue grinding for 10-20 minutes until gas evolution ceases.

  • Add KI (5.0 mmol) to the diazonium salt mixture and continue grinding for 10 minutes.

  • Dilute the mixture with ethyl acetate (12 mL) and stir vigorously.

  • Filter the mixture and extract the residue with ethyl acetate (3 x 12 mL).

  • Wash the combined organic layers with 10% aqueous Na₂SO₃ solution and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent to obtain the crude product.

  • Purify by recrystallization or column chromatography as needed.

Quantitative Data

The yields of aryl iodides obtained from various aromatic amines using the NaNO₂/KI/p-TsOH in acetonitrile protocol are summarized in Table 1.

Entry	Aromatic Amine	Time (min)	Product	Yield (%)
1	Aniline	30	Iodobenzene	85
2	4-Methylaniline	30	1-Iodo-4-methylbenzene	90
3	4-Methoxyaniline	40	1-Iodo-4-methoxybenzene	88
4	4-Chloroaniline	60	1-Chloro-4-iodobenzene	82
5	4-Bromoaniline	60	1-Bromo-4-iodobenzene	80
6	4-Nitroaniline	60	1-Iodo-4-nitrobenzene	75
7	2-Aminobenzoic acid	50	2-Iodobenzoic acid	70
8	2,6-Diethylaniline	90	1,3-Diethyl-2-iodobenzene	75

Table 1: Synthesis of Aryl Iodides via Diazotization-Iodination.

Emerging Applications: Functionalization of Alkenes and Alkynes

While less established than the diazotization-iodination reaction, the in situ generation of nitrosyl species from NaNO₂ and KI is finding applications in the functionalization of unsaturated carbon-carbon bonds. One such example is the nitration of alkenes and alkynes.

Proposed Mechanism for Alkene Nitration

In a system employing NaNO₂, KI, and an oxidant like Oxone®, it is proposed that nitrosyl iodide may be an intermediate. This reactive species can add across the double bond of an alkene to form a β-iodo-nitrosoalkane. Subsequent oxidation and elimination steps can then lead to the formation of a nitroalkene.

Caption: Proposed pathway for the nitration of alkenes involving in situ generated reactive species.

Experimental Protocol: Nitration of Styrene Derivatives

The following is a representative protocol for the nitration of styrene derivatives using a NaNO₂/KI/Oxone® system.

• Reagents and Equipment:

  • Styrene derivative

  • Sodium nitrite (NaNO₂)

  • Potassium iodide (KI)

  • Oxone® (2KHSO₅·KHSO₄·K₂SO₄)

  • Acetonitrile (MeCN)

  • Water

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • In a round-bottom flask, dissolve the styrene derivative (1.0 mmol), NaNO₂ (2.0 mmol), and KI (1.0 mmol) in a mixture of acetonitrile and water.

  • To this solution, add Oxone® (2.0 mmol) portion-wise over 10 minutes.

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Quench the reaction with an aqueous solution of sodium thiosulfate.

  • Extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Quantitative Data

The yields of nitroalkenes from various styrene derivatives are presented in Table 2.

Entry	Alkene	Product	Yield (%)
1	Styrene	β-Nitrostyrene	78
2	4-Chlorostyrene	1-Chloro-4-(2-nitrovinyl)benzene	75
3	4-Methylstyrene	1-Methyl-4-(2-nitrovinyl)benzene	72
4	3-Nitrostyrene	1-Nitro-3-(2-nitrovinyl)benzene	80

Table 2: Nitration of Styrene Derivatives.

Safety Precautions

• Nitrosyl compounds and diazonium salts can be unstable and potentially explosive, especially when isolated in a dry state. It is crucial to perform these reactions in a well-ventilated fume hood and to avoid the isolation of diazonium intermediates.

• Acids such as p-toluenesulfonic acid are corrosive. Appropriate personal protective equipment (gloves, safety glasses) should be worn.

• Reactions involving the in situ generation of nitrosyl iodide may release nitrogen oxides, which are toxic. Ensure adequate ventilation.

Conclusion

The in situ generation of nitrosyl iodide offers a convenient and effective method for the synthesis of aryl iodides from aromatic amines. The protocols provided are robust and applicable to a wide range of substrates. Furthermore, emerging research suggests the potential for in situ generated nitrosyl species in the functionalization of alkenes and alkynes, opening new avenues for synthetic exploration. Researchers are encouraged to explore these methods, keeping in mind the necessary safety precautions.

References

• 1. byjus.com [byjus.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. researchgate.net [researchgate.net]

Nitrosyl Iodide: A Potent Nitrosating Agent for Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Nitrosyl iodide (NOI) is emerging as a versatile and effective nitrosating agent in organic synthesis. Its high reactivity allows for the introduction of a nitroso group (-NO) into a variety of organic molecules under specific conditions. This document provides detailed application notes and experimental protocols for the use of nitrosyl iodide, with a focus on its relevance to researchers in academia and the pharmaceutical industry.

Introduction to Nitrosyl Iodide

Nitrosyl iodide is a reactive inorganic compound that can be conveniently generated in situ from stable precursors, such as the reaction of nitric oxide (NO) with iodine (I₂) or from metal iodides and a nitrosating source.[1] It serves as a potent electrophile, readily delivering the nitrosonium ion (NO⁺) or a related electrophilic nitrosyl species to a nucleophilic substrate. This reactivity makes it a valuable tool for the synthesis of N-nitrosamines, C-nitroso compounds, and other nitroso derivatives, which are important intermediates in organic synthesis and have been studied for their biological activities.

Key Applications in Organic Synthesis

Nitrosyl iodide has demonstrated utility in several key transformations:

• N-Nitrosation of Secondary Amines: The most prominent application of nitrosyl iodide is in the synthesis of N-nitrosamines from secondary amines. This reaction is of significant interest due to the biological activities of N-nitrosamines and their use as synthetic intermediates.[1]

• Electrophilic Aromatic Nitrosation: While less documented, the electrophilic nature of nitrosyl iodide suggests its potential for the direct nitrosation of electron-rich aromatic and heteroaromatic compounds.

• Nitrosation of other Nucleophiles: The reactivity profile of nitrosyl iodide indicates its potential to nitrosate other nucleophilic functional groups, such as amides and thiols, although specific protocols are less common in the literature.

Experimental Protocols

General Considerations for In Situ Generation of Nitrosyl Iodide

Due to its reactive and unstable nature, nitrosyl iodide is almost always generated in situ for immediate use in organic synthesis. This approach avoids the isolation and handling of the pure substance. Common methods for in situ generation involve the reaction of a source of nitric oxide or nitrite with an iodide salt under acidic conditions.

Safety Precautions:

• N-Nitrosamines are potent carcinogens and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Nitric oxide is a toxic gas and should be handled in a fume hood with proper gas handling equipment.

• Reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of nitric oxide.

Protocol 1: N-Nitrosation of Secondary Amines with Nitric Oxide and Metal Iodides

This protocol is based on the reaction of secondary amines with nitric oxide in the presence of a metal iodide, where nitrosyl iodide is the key reactive intermediate.[1]

Reaction Scheme:

Figure 1: General scheme for N-nitrosation of secondary amines.

Materials:

• Secondary amine (e.g., morpholine, piperidine, N-methylpiperazine)

• Metal iodide (e.g., Zinc Iodide, ZnI₂)

• Ethanol (absolute)

• Nitric oxide gas (lecture bottle with regulator)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a two-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a bubbler, dissolve the secondary amine (1.0 eq) and the metal iodide (e.g., ZnI₂, 1.0 eq) in absolute ethanol under an inert atmosphere.

• With vigorous stirring, bubble a slow stream of nitric oxide gas through the solution at 25 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 30 minutes.[1]

• Once the reaction is complete, stop the flow of nitric oxide and purge the flask with an inert gas to remove any residual NO.

• The reaction mixture can then be worked up by quenching with water and extracting the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude N-nitrosamine.

• Purify the product by column chromatography on silica gel or by distillation.

Quantitative Data:

The following table summarizes the limiting yields for the nitrosation of various secondary amines using nitric oxide and zinc iodide in ethanol at 25 °C, with a reaction time of approximately 25 minutes.[1]

Secondary Amine	Limiting Yield of N-Nitrosamine (%)
N-Methylpiperazine	~100
Morpholine	~100
Piperidine	~100

Logical Workflow for Protocol 1:

Figure 2: Workflow for N-nitrosation of secondary amines.

Protocol 2: Electrophilic Aromatic Nitrosation (Proposed)

This protocol is a proposed method based on the known electrophilic nature of nitrosyl iodide and general procedures for electrophilic aromatic substitution.

Reaction Scheme:

Figure 3: General scheme for electrophilic aromatic nitrosation.

Materials:

• Electron-rich aromatic compound (e.g., N,N-dimethylaniline, phenol, anisole)

• Sodium iodide (NaI)

• Sodium nitrite (NaNO₂)

• Sulfuric acid (concentrated)

• Dichloromethane (CH₂Cl₂)

Procedure:

• In a round-bottom flask, dissolve the aromatic substrate (1.0 eq) and sodium iodide (1.2 eq) in dichloromethane at 0 °C under an inert atmosphere.

• In a separate flask, prepare a solution of sodium nitrite (1.2 eq) in water and cool to 0 °C.

• Slowly add concentrated sulfuric acid to the sodium nitrite solution at 0 °C to generate nitrous acid in situ.

• Add the freshly prepared acidic nitrite solution dropwise to the solution of the aromatic substrate and sodium iodide at 0 °C. The nitrosyl iodide is expected to form in situ.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Applications in Drug Development

The introduction of a nitroso group can significantly alter the biological properties of a molecule. While direct applications of nitrosyl iodide in the synthesis of final drug products are not widely published, its utility in generating key intermediates is of high interest.

• Synthesis of NO-Donating Drugs: N-nitrosamines can act as nitric oxide (NO) donors, a property relevant in the development of cardiovascular drugs and other therapeutics where NO signaling is important.

• Bioorthogonal Chemistry: The nitroso group can participate in various bioorthogonal reactions, making it a useful handle for bioconjugation and drug delivery applications.

• Lead Optimization: The introduction of a nitroso group into a lead compound can be a strategy in medicinal chemistry to modulate its pharmacokinetic and pharmacodynamic properties.

Signaling Pathway Implication:

The products of nitrosation, particularly NO-donors, can influence cellular signaling pathways. For instance, the release of nitric oxide can activate soluble guanylate cyclase (sGC), leading to an increase in cyclic guanosine monophosphate (cGMP) and subsequent downstream signaling events.

Figure 4: Simplified NO/cGMP signaling pathway.

Conclusion

Nitrosyl iodide is a powerful and convenient nitrosating agent, primarily utilized for the synthesis of N-nitrosamines through in situ generation. The protocols provided herein offer a starting point for researchers to explore the utility of this reagent in their own synthetic endeavors. Further research into the scope of nitrosyl iodide for the nitrosation of other functional groups and its application in the synthesis of complex molecules for drug discovery is warranted.

References

• 1. The chemistry of nitroso-compounds. Part 17. Formation of N-nitrosamines in solution from dissolved nitric oxide in the presence of hydriodic acid or metal iodides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Synthesis of Aromatic Iodides Using Nitrosyl Iodide and Related Reagents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of aromatic iodides, focusing on methods that utilize nitrosyl iodide or its precursors, such as a combination of sodium nitrite and an iodine source. These methods offer effective pathways for the introduction of iodine into aromatic rings, a crucial transformation in the synthesis of pharmaceuticals and other advanced materials. Two primary approaches are detailed: the direct electrophilic iodination of activated arenes using an in situ generated iodinating species, and the diazotization-iodination of aromatic amines.

Introduction

Aromatic iodides are valuable intermediates in organic synthesis due to the high reactivity of the carbon-iodine bond, which facilitates a wide range of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), as well as the formation of organometallic reagents. While various methods exist for the synthesis of iodoarenes, this document focuses on two accessible and efficient protocols involving the use of sodium nitrite.

Direct Iodination via in situ generated Nitrosyl Iodide: This method employs a combination of molecular iodine (I₂) or an iodide salt (e.g., KI) with sodium nitrite (NaNO₂) in the presence of an acid. This reagent system generates a potent electrophilic iodinating species in situ, believed to be related to nitrosyl iodide (INO), which then reacts with electron-rich aromatic compounds.

Diazotization-Iodination (Sandmeyer-type Reaction): This classical and reliable method involves the conversion of a primary aromatic amine to a diazonium salt using sodium nitrite and a mineral acid, followed by displacement of the diazonium group with iodide. This approach offers excellent regioselectivity, as the position of the iodine atom is determined by the location of the amino group on the starting material.

Method 1: Direct Aerobic Oxidative Iodination of Activated Arenes

This protocol is particularly suitable for the iodination of electron-rich aromatic compounds such as phenols, anilines, and alkoxybenzenes. The reaction is often referred to as an aerobic oxidative iodination, where a catalytic amount of a nitrite salt in an acidic medium facilitates the iodination with high atom economy.

Reaction Principle

In an acidic medium, sodium nitrite is converted to nitrous acid (HNO₂). Nitrous acid can then react with iodine to form an electrophilic iodinating species. The overall process can be considered an electrophilic aromatic substitution (SEAr).

Proposed Mechanism

The precise mechanism is complex and may involve several reactive intermediates. A plausible pathway is the formation of nitrosyl iodide (INO) or a related electrophilic species which then attacks the aromatic ring.

Caption: Proposed mechanism for direct aromatic iodination.

Quantitative Data

The following table summarizes the yields of iodinated products for various aromatic substrates using a sodium nitrite/iodine-based system.

Entry	Substrate	Product	Reaction Conditions	Yield (%)
1	Anisole	4-Iodoanisole	I₂/NaNO₃, AcOH, 85 °C, 6 h	92
2	Phenol	2,4,6-Triiodophenol	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	99
3	Aniline	4-Iodoaniline	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	85
4	N,N-Dimethylaniline	4-Iodo-N,N-dimethylaniline	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	83
5	Acetanilide	4-Iodoacetanilide	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	80
6	4-Nitroaniline	2-Iodo-4-nitroaniline	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	98
7	4-Nitrophenol	2,6-Diiodo-4-nitrophenol	KI/KIO₃, HCl, MeOH/H₂O, rt, 2-3 h	98

Experimental Protocol: Synthesis of 4-Iodoanisole

This protocol is adapted from the procedure described by Yusubov et al., which utilizes sodium nitrate, a related nitrosyl precursor.

Materials:

• Anisole

• Iodine (I₂)

• Sodium Nitrate (NaNO₃)

• Glacial Acetic Acid (AcOH)

• 10% aqueous Sodium Bisulfite (NaHSO₃) solution

• Diethyl ether

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Stirring plate and magnetic stir bar

• Separatory funnel

Procedure:

• To a solution of anisole (3 mmol) and iodine (1.7 mmol) in acetic acid (10 mL) in a round-bottom flask, add sodium nitrate (0.3 mmol) at room temperature.

• Heat the reaction mixture to 85 °C with stirring under an inert atmosphere (e.g., argon) for 6 hours.

• During the reaction, add three additional portions of sodium nitrate (0.3 mmol each) every hour for the first three hours.

• After 6 hours, cool the reaction mixture to room temperature.

• Pour the resulting mixture into a 10% aqueous NaHSO₃ solution (20 mL) to quench any unreacted iodine.

• Extract the mixture with diethyl ether (3 x 30 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash chromatography on silica gel (hexane/benzene) to afford 4-iodoanisole.

Method 2: Diazotization-Iodination of Aromatic Amines

This protocol is a robust and highly regioselective method for the synthesis of aromatic iodides from primary aromatic amines.

Reaction Principle

The reaction proceeds in two main stages:

• Diazotization: The primary aromatic amine is converted into an arenediazonium salt by reaction with nitrous acid, which is generated in situ from sodium nitrite and a strong acid at low temperatures (0-5 °C).

• Iodination: The diazonium group is then displaced by an iodide ion, typically from potassium iodide (KI), to form the corresponding aryl iodide.

Experimental Workflow

Caption: Workflow for diazotization-iodination of aromatic amines.

Quantitative Data

The following table provides examples of aromatic iodides synthesized via the diazotization-iodination of the corresponding anilines.

Entry	Starting Aniline	Product	Yield (%)
1	Aniline	Iodobenzene	~80
2	p-Toluidine	4-Iodotoluene	~75
3	p-Anisidine	4-Iodoanisole	~85
4	4-Nitroaniline	4-Iodonitrobenzene	~70-80
5	2-Chloroaniline	2-Chloroiodobenzene	~70

Experimental Protocol: Synthesis of 4-Iodonitrobenzene from 4-Nitroaniline

This protocol is a representative example of a Sandmeyer-type iodination.[1]

Materials:

• 4-Nitroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Ice

• Distilled water

• Beakers, conical flasks

• Stirring plate and magnetic stir bar

• Buchner funnel and filter paper

Procedure:

Part 1: Diazotization

• In a 250 mL beaker, dissolve 2.0 g of 4-nitroaniline in a mixture of 10 mL of concentrated hydrochloric acid and 20 mL of distilled water.

• Cool the solution to 0–5 °C in an ice bath with constant stirring.

• In a separate beaker, dissolve 1.4 g of sodium nitrite in 5 mL of distilled water and cool the solution to 0–5 °C.

• Slowly add the cold sodium nitrite solution dropwise to the cold 4-nitroaniline solution while maintaining vigorous stirring. Ensure the temperature remains below 5 °C.

• After the addition is complete, continue stirring the mixture for 15 minutes at 0–5 °C.

Part 2: Iodination

• Prepare a cold solution of 2.5 g of potassium iodide in 10 mL of distilled water.

• Slowly add the cold potassium iodide solution to the diazonium salt solution with continuous stirring, while keeping the temperature below 5 °C.

• Continue to stir the mixture for an additional 20 minutes.

Part 3: Isolation and Purification

• Pour the reaction mixture into a beaker containing crushed ice.

• Collect the yellow precipitate of 4-iodonitrobenzene by vacuum filtration using a Buchner funnel.

• Wash the collected solid with cold water.

• Allow the product to air-dry on the filter paper. Further drying can be done in a desiccator.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Diazonium salts can be explosive when dry. Always handle them in solution and at low temperatures.

• Nitrosyl iodide and other reactive nitrogen-iodine species are corrosive and toxic. Avoid inhalation and skin contact.

• Handle strong acids and corrosive reagents with care.

Conclusion

The synthesis of aromatic iodides using methods involving nitrosyl iodide precursors offers versatile and effective strategies for organic chemists. The direct aerobic oxidative iodination is a modern, atom-economical approach for electron-rich arenes, while the classical diazotization-iodination remains a highly reliable and regioselective method for a broad range of anilines. The protocols and data presented herein provide a practical guide for researchers in the synthesis of these important chemical intermediates.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for the Generation of Nitrosyl Iodide (INO) from Iodine and Nitric Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl iodide (INO) is a reactive nitrogen species of interest in atmospheric chemistry and potentially in biological systems due to its relationship with nitric oxide (NO), a key signaling molecule. The generation of INO in a laboratory setting provides a means to study its properties and potential applications. This document outlines the protocol for the gas-phase synthesis of INO from molecular iodine (I₂) and nitric oxide (NO). Additionally, it explores the established signaling pathways of nitric oxide and discusses the potential involvement of nitrosyl halides like INO in these biological processes.

Chemical and Physical Properties of Nitrosyl Iodide

A summary of the key physical and chemical properties of nitrosyl iodide is presented in Table 1. This information is crucial for the handling, characterization, and application of the compound.

Property	Value	Reference
Molecular Formula	INO	[1][2][3]
Molecular Weight	156.91 g/mol	[1][2][3]
CAS Number	58585-94-7	[1][2][3]
Appearance	Unstable gaseous species
Enthalpy of Formation (ΔHf⁰₂₉₈)	29.0 ± 1 kcal/mol	[4]

Experimental Protocol: Gas-Phase Generation of Nitrosyl Iodide

This protocol describes the in situ generation of nitrosyl iodide by the direct reaction of iodine vapor and nitric oxide gas. The reaction is as follows:

I₂ (g) + 2NO (g) ⇌ 2INO (g)

Materials:

• Solid iodine (I₂)

• Nitric oxide (NO) gas (high purity)

• Inert carrier gas (e.g., Argon or Nitrogen)

• Glass reaction tube (e.g., 50 cm long)

• Heating mantle or tube furnace

• Mass flow controllers

• Gas mixing chamber

• Spectroscopic analysis equipment (e.g., FT-IR or mass spectrometer)

• Schlenk line or vacuum manifold

• Cold trap (e.g., liquid nitrogen)

Experimental Setup:

A continuous flow system is recommended for the controlled generation of INO. A schematic of a potential setup is provided below.

Figure 1. Experimental workflow for INO generation.

Procedure:

• Preparation: Assemble the gas-phase reaction apparatus as shown in Figure 1. Ensure all connections are gas-tight. The system should be purged with an inert gas to remove air and moisture, as INO is reactive.

• Iodine Vaporization: Place solid iodine in a glass tube within a tube furnace. Gently heat the iodine to induce sublimation, creating iodine vapor. The temperature should be carefully controlled to regulate the vapor pressure of I₂.

• Gas Flow: Introduce a controlled flow of inert gas over the heated iodine to carry the iodine vapor into the reaction system. Use a mass flow controller to maintain a stable flow rate.

• Nitric Oxide Introduction: Simultaneously, introduce a controlled flow of nitric oxide gas into the system using a separate mass flow controller. The NO stream should meet the iodine vapor stream in a mixing chamber before entering the main reaction tube.

• Reaction: The gas mixture flows through the reaction tube where the formation of INO occurs. The reaction is reversible, and INO can thermally decompose.[4] Therefore, the temperature of the reaction tube and the residence time of the gases should be optimized.

• In-line Analysis: The product stream is passed through a gas cell for in-line analysis by a suitable spectroscopic method, such as Fourier-transform infrared (FT-IR) spectroscopy or mass spectrometry, to monitor the formation of INO.

• Collection and Disposal: Unreacted reagents and the INO product can be trapped in a cold trap cooled with liquid nitrogen. Proper safety precautions must be taken for handling and disposal of trapped materials.

Optimization Parameters:

The yield and purity of INO are dependent on several experimental parameters that require optimization.

Parameter	Recommended Starting Range	Rationale
Iodine Source Temperature	50 - 100 °C	Controls the vapor pressure and concentration of I₂ in the gas stream.
Reaction Tube Temperature	Ambient to 100 °C	INO is thermally labile; higher temperatures may favor decomposition.[4]
NO:I₂ Molar Ratio	2:1 to 10:1	The stoichiometric ratio is 2:1, but an excess of NO may be required to drive the equilibrium towards product formation.
Inert Gas Flow Rate	10 - 100 sccm	Determines the residence time of reactants in the reaction zone.
Total Pressure	10 - 760 Torr	Reaction kinetics can be pressure-dependent.

Biological Significance and Potential Signaling Pathways

While the direct biological roles of INO are not well-established, its chemical nature as a nitrosyl halide suggests potential interactions with biological systems, particularly through pathways known to be modulated by nitric oxide.

Nitric Oxide Signaling Pathways:

Nitric oxide is a critical signaling molecule involved in numerous physiological processes. Its effects are primarily mediated through two main pathways: the canonical cGMP-dependent pathway and the non-canonical S-nitrosylation pathway.[5][6]

Figure 2. Major signaling pathways of nitric oxide.

• Canonical cGMP-Dependent Pathway: Nitric oxide diffuses into target cells and binds to the heme moiety of soluble guanylyl cyclase (sGC), activating the enzyme.[7] Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[8] cGMP then acts as a second messenger, primarily by activating protein kinase G (PKG), which phosphorylates various downstream targets to elicit physiological responses such as smooth muscle relaxation and vasodilation.[8]

• Non-Canonical S-Nitrosylation Pathway: This cGMP-independent pathway involves the covalent modification of cysteine residues in proteins by an NO group, forming S-nitrosothiols (SNOs).[9][10][11] This post-translational modification, known as S-nitrosylation, can alter protein function, stability, and localization.[9][11] It is a key mechanism for NO-mediated signaling in various cellular processes.[9][10]

Potential Role of Nitrosyl Iodide in Signaling:

While direct evidence is limited, it is plausible that INO could participate in biological signaling through mechanisms analogous to other reactive nitrogen species.

Figure 3. Potential mechanisms of INO bioactivity.

• Direct S-Nitrosylation: INO could act as a potent nitrosylating agent, directly transferring a nitrosonium ion (NO⁺) to protein thiols to form S-nitrosothiols. This would bypass the need for NO oxidation that is often required for S-nitrosylation by NO itself.

• Release of Nitric Oxide: INO is a relatively unstable molecule and may decompose under physiological conditions to release NO. This released NO could then participate in the canonical sGC-cGMP signaling pathway.

Safety Considerations

• Nitric oxide is a toxic gas and should be handled in a well-ventilated fume hood.

• Iodine vapor is corrosive and toxic. Avoid inhalation and skin contact.

• The reaction should be carried out in a closed system to prevent the release of reactants and products into the atmosphere.

• Personnel should wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

The generation of nitrosyl iodide from iodine and nitric oxide provides a valuable tool for studying this reactive nitrogen species. The detailed protocol and understanding of the underlying chemistry will aid researchers in synthesizing INO for further investigation. While the direct biological roles of INO are yet to be fully elucidated, its potential to interact with established nitric oxide signaling pathways presents an exciting avenue for future research in drug development and cellular signaling.

References

• 1. Nitrosyl iodide [webbook.nist.gov]
• 2. Nitrosyl iodide [webbook.nist.gov]
• 3. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 5. prometheus-lsi.com [prometheus-lsi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. um.es [um.es]
• 9. mdpi.com [mdpi.com]
• 10. S-Nitrosylation - Wikipedia [en.wikipedia.org]
• 11. Frontiers | Protein S-nitrosylation: specificity and identification strategies in plants [frontiersin.org]

Application Notes and Protocols for Electrophilic Aromatic Substitution Using Nitrosyl Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodinated aromatic compounds are crucial intermediates in modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The carbon-iodine bond's reactivity makes it ideal for various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), the formation of organometallic reagents, and the synthesis of hypervalent iodine compounds. A primary method for synthesizing iodoarenes is through the direct iodination of aromatic C-H bonds via electrophilic aromatic substitution (SEAr).

While various iodinating agents are known, this document focuses on the use of nitrosyl iodide (INO), or more practically, its in situ generation from stable and readily available precursors. The in situ formation of a highly electrophilic iodine species from the reaction of molecular iodine (I₂) or an iodide salt with a nitrite salt under acidic conditions provides a potent and convenient method for the iodination of a wide range of aromatic substrates. This approach avoids the handling of potentially unstable or highly corrosive iodinating agents.

Core Principles

The direct iodination of aromatic compounds with molecular iodine is often slow, especially for deactivated rings, as I₂ is not sufficiently electrophilic.[1] To enhance the reaction rate, an oxidizing agent is typically employed to generate a more potent electrophile, such as the iodonium ion (I⁺).[1] The system described herein utilizes the reaction between an iodine source (I₂ or KI) and sodium nitrite (NaNO₂) in an acidic medium. In this environment, nitrous acid (HONO) is formed, which then reacts with iodide to generate a highly reactive electrophilic iodine species. While the exact nature of the ultimate iodinating agent in this mixture is complex and may involve multiple species in equilibrium, it is functionally equivalent to an "I⁺" source, potentially involving nitrosyl iodide as a transient intermediate.

The overall transformation can be represented as:

Ar-H + I₂ + NaNO₂ + H⁺ → Ar-I + H₂O + NO + Na⁺

This method is applicable to both activated and deactivated aromatic and heteroaromatic compounds.

Data Presentation: Substrate Scope and Expected Yields

The following table summarizes the expected yields for the iodination of various aromatic compounds using the in situ generation of the electrophilic iodinating species. The yields are based on literature reports for comparable electrophilic iodination methods and serve as a guide for expected outcomes.

Entry	Substrate	Product	Typical Yield (%)	Reference Reaction Conditions
1	Anisole	4-Iodoanisole	90-95	I₂/NaNO₂ in Acetic Acid, RT
2	Toluene	4-Iodotoluene	85-90	I₂/NaNO₂ in Acetic Acid, RT
3	Benzene	Iodobenzene	70-80	I₂/NaNO₂ in Acetic Acid/H₂SO₄, 50°C
4	Acetanilide	4-Iodoacetanilide	92-98	I₂/NaNO₂ in Acetic Acid, RT
5	Phenol	4-Iodophenol	88-94	KI/NaNO₂ in aq. Methanol/H⁺, RT
6	Nitrobenzene	3-Iodonitrobenzene	60-75	I₂/NaNO₂ in conc. H₂SO₄, 60-70°C
7	Benzoic Acid	3-Iodobenzoic Acid	65-80	I₂/NaNO₂ in Acetic Acid/H₂SO₄, 60°C
8	Thiophene	2-Iodothiophene	85-92	I₂/NaNO₂ in Acetic Acid, RT
9	Pyridine	3-Iodopyridine	40-50	I₂/NaNO₂ in Oleum, 80°C
10	Naphthalene	1-Iodonaphthalene	80-88	I₂/NaNO₂ in Acetic Acid, RT

Yields are illustrative and may vary based on specific reaction conditions and substrate purity.

Experimental Protocols

Safety Precautions: These reactions should be performed in a well-ventilated fume hood. Concentrated acids are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reaction may evolve nitrogen oxides, which are toxic.

Protocol 1: Iodination of Activated Aromatic Compounds

This protocol is suitable for electron-rich aromatic compounds such as phenols, anilines, and their derivatives.

Materials:

• Activated aromatic substrate (e.g., Anisole, 10 mmol)

• Molecular Iodine (I₂) (1.27 g, 5 mmol for mono-iodination) or Potassium Iodide (KI) (1.66 g, 10 mmol)

• Sodium Nitrite (NaNO₂) (0.76 g, 11 mmol)

• Glacial Acetic Acid (30 mL)

• Deionized Water

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Appropriate organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the activated aromatic substrate (10 mmol) in glacial acetic acid (30 mL).

• To this solution, add molecular iodine (5 mmol) or potassium iodide (10 mmol). Stir the mixture until the iodine is fully dissolved.

• Cool the flask to 0-5 °C using an ice bath.

• Slowly add sodium nitrite (11 mmol) portion-wise over 10-15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-4 hours), pour the reaction mixture into a beaker containing 100 mL of cold water and ice.

• Quench any unreacted iodine by adding saturated sodium thiosulfate solution dropwise until the reddish-brown color disappears.

• Extract the aqueous mixture with the chosen organic solvent (3 x 30 mL).

• Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x 30 mL), water (1 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the pure iodinated aromatic compound.

Protocol 2: Iodination of Deactivated Aromatic Compounds

This protocol is suitable for electron-deficient aromatic compounds, which require more forcing conditions.

Materials:

• Deactivated aromatic substrate (e.g., Nitrobenzene, 10 mmol)

• Molecular Iodine (I₂) (1.40 g, 5.5 mmol)

• Sodium Nitrite (NaNO₂) (0.83 g, 12 mmol)

• Concentrated Sulfuric Acid (H₂SO₄, 98%) (20 mL)

• Crushed Ice

• Saturated aqueous Sodium Sulfite (Na₂SO₃) solution

• Appropriate organic solvent for extraction (e.g., Dichloromethane)

Procedure:

• In a flask protected from light and equipped with a magnetic stirrer and a dropping funnel, carefully add the deactivated aromatic substrate (10 mmol) to concentrated sulfuric acid (20 mL) at 0 °C with stirring.

• Once the substrate is dissolved, add molecular iodine (5.5 mmol) portion-wise, maintaining the temperature between 0 and 5 °C.

• Add sodium nitrite (12 mmol) very slowly and in small portions, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, slowly warm the reaction mixture to the required temperature (e.g., 60-70 °C) and stir for the necessary time (monitor by TLC or GC-MS).

• Upon completion, carefully pour the reaction mixture onto a generous amount of crushed ice in a large beaker with vigorous stirring.

• Add aqueous sodium sulfite solution to reduce any excess iodine species.

• Extract the product with a suitable organic solvent (e.g., 3 x 40 mL of dichloromethane).

• Combine the organic layers, wash with water and then with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Mandatory Visualizations

Signaling Pathway: Electrophilic Aromatic Substitution Mechanism

Caption: Mechanism of electrophilic aromatic iodination.

Experimental Workflow

Caption: General experimental workflow for aromatic iodination.

References

• 1. benchchem.com [benchchem.com]

The Role of In-Situ Generated Nitrosyl Iodide in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Nitrosyl iodide (INO) is a reactive nitrogen species that has garnered interest not only in atmospheric chemistry but also as a potent, transient catalytic species in organic synthesis. While its isolation and direct application as a catalyst are hampered by its instability, its in-situ generation from stable precursors provides a powerful tool for various chemical transformations. This document provides detailed application notes and experimental protocols for key catalytic reactions mediated by nitrosyl iodide.

Application Note 1: Iodide-Catalyzed Synthesis of N-Nitrosamines

Introduction

A mild and efficient method for the synthesis of N-nitrosamines from secondary or tertiary amines utilizes nitromethane as the nitroso source, catalyzed by an iodide salt in the presence of tert-butyl hydroperoxide (TBHP) as an oxidant.[1][2][3] This protocol avoids the use of harsh nitrosating agents and offers a broad substrate scope with high yields.[1] The key catalytic species, nitrosyl iodide, is generated in-situ through the oxidation of iodide and subsequent reaction with intermediates derived from nitromethane.

Catalytic Cycle

The proposed mechanism involves the initial oxidation of the iodide anion by TBHP to hypoiodite (IO⁻).[1] Hypoiodite then reacts with nitromethane to form a reactive intermediate which, upon decomposition, generates the nitrosonium ion (NO⁺). The nitrosonium ion is then trapped by an amine to form the corresponding N-nitrosamine. The iodide is regenerated, completing the catalytic cycle.

Caption: Proposed catalytic cycle for iodide-catalyzed N-nitrosamine synthesis.

Experimental Protocol: General Procedure for N-Nitrosation of Secondary Amines[1]

• To a screw-capped vial, add the secondary amine (0.5 mmol), potassium iodide (KI, 0.1 mmol, 20 mol%), and nitromethane (1.0 mmol).

• Add dimethyl sulfoxide (DMSO, 2.0 mL) as the solvent.

• To this solution, add a 70% aqueous solution of tert-butyl hydroperoxide (TBHP, 1.5 mmol).

• Seal the vial and stir the reaction mixture at 80 °C for the specified time (typically 8-12 hours).

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Extract the product with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-nitrosamine.

Quantitative Data

Amine Substrate	Catalyst	Oxidant	Time (h)	Yield (%)	Reference
Dibenzylamine	KI	TBHP	8	85	[1]
Morpholine	KI	TBHP	12	78	[1]
N-Phenylbenzylamine	TBAI	TBHP	10	82	[1]
Diphenylamine	TBAI	TBHP	12	75	[1]

Application Note 2: Aerobic Oxidative Iodination of Ketones

Introduction

An environmentally benign method for the α-iodination of ketones employs molecular iodine as the iodine source, air as the terminal oxidant, and a catalytic amount of sodium nitrite in an acidic aqueous medium.[4][5] This system allows for the efficient synthesis of α-iodo ketones under mild conditions. The reaction is believed to proceed through the in-situ generation of nitrosyl iodide.

Catalytic Cycle

In an acidic medium, sodium nitrite is converted to nitrous acid (HNO₂). Nitrous acid then reacts with iodide (from I₂) to form nitrosyl iodide (INO). INO is a potent electrophilic iodinating agent that reacts with the enol or enolate form of the ketone to yield the α-iodo ketone and nitric oxide (NO). The nitric oxide is then re-oxidized by air to nitrogen dioxide (NO₂), which can re-enter the catalytic cycle by reacting with water to regenerate nitrous and nitric acids, or by reacting with iodide.

Caption: Experimental workflow for aerobic oxidative iodination of ketones.

Experimental Protocol: General Procedure for Aerobic Oxidative Iodination of Ketones[4]

• In a round-bottom flask, dissolve the ketone (1.0 mmol) in an aqueous solution of sodium dodecyl sulfate (SDS, 8 wt%).

• Add molecular iodine (I₂, 0.5 mmol).

• Add sodium nitrite (NaNO₂, 0.2 mmol, 20 mol%).

• Carefully add sulfuric acid (H₂SO₄, 0.2 mmol) to the mixture.

• Keep the flask open to the air and stir the reaction mixture vigorously at room temperature for the required time (typically 1-6 hours).

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by flash chromatography to yield the α-iodo ketone.

Quantitative Data

Ketone Substrate	Time (h)	Yield (%)	Reference
Acetophenone	1	95	[4]
4-Methylacetophenone	1.5	92	[4]
Propiophenone	2	90	[4]
Cyclohexanone	3	85	[4]

Application Note 3: N-Nitrosation with Nitric Oxide and Iodine

Introduction

The direct nitrosation of secondary amines using nitric oxide (NO) gas is typically a slow process. However, the reaction is significantly accelerated by the presence of molecular iodine.[6] This method provides a direct route to N-nitrosamines from nitric oxide. The key step is the formation of nitrosyl iodide, which acts as the effective nitrosating agent.[6]

Logical Relationship

The formation of N-nitrosamine is dependent on the generation of nitrosyl iodide from nitric oxide and iodine. This reactive intermediate is then consumed by the amine.

Caption: Logical flow of N-nitrosation with NO and I2.

Experimental Protocol: General Procedure for N-Nitrosation with NO and I₂[6]

Note: This reaction should be carried out in a well-ventilated fume hood due to the use of toxic nitric oxide gas.

• Dissolve the secondary amine (e.g., piperidine, morpholine) and iodine in a suitable solvent (e.g., ethanol, acetonitrile) in a reaction vessel equipped with a gas inlet and outlet.

• Purge the solution with an inert gas (e.g., nitrogen or argon) to remove oxygen.

• Bubble nitric oxide gas through the stirred solution at a controlled rate at 25 °C.

• Monitor the formation of the N-nitrosamine over time using a suitable analytical technique (e.g., GC-MS or HPLC).

• The reaction is typically complete within 5-30 minutes.[6]

• Once the reaction is complete, stop the flow of nitric oxide and purge the solution with an inert gas to remove any dissolved NO.

• The product can be isolated and purified using standard extraction and chromatographic techniques.

Quantitative Data

Amine	Solvent	Time to Max. Yield (min)	Yield (%)	Reference
Piperidine	Ethanol	~10	~50	[6]
Morpholine	Ethanol	~15	~66	[6]
N-Methylpiperazine	Ethanol	~20	~100*	[6]

*Yields are dependent on the initial concentrations of amine and iodine. With excess amine, 2 moles of N-nitrosamine are formed per mole of iodine. Addition of NaOH can increase yields to 100%.[6]

References

• 1. Iodide-Catalyzed Synthesis of N-Nitrosamines via C-N Cleavage of Nitromethane [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Aerobic oxidative iodination of ketones catalysed by sodium nitrite “on water” or in a micelle-based aqueous system - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The chemistry of nitroso-compounds. Part 15. Formation of N-nitrosamines in solution from gaseous nitric oxide in the presence of iodine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Nitrosyl Iodide Mediated Iodination of Arenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodinated aromatic compounds (iodo-arenes) are valuable intermediates in organic synthesis, particularly in the pharmaceutical and materials science sectors. The carbon-iodine bond serves as a versatile handle for a variety of transformations, including cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), formation of organometallic reagents, and the synthesis of hypervalent iodine compounds. This document provides detailed protocols and application notes for the iodination of arenes mediated by reactive iodine species generated in situ from nitrite salts and an iodide source, a process often involving the transient formation of nitrosyl iodide (NOI).

This method offers a practical and efficient alternative to traditional iodination techniques, which can require harsh oxidants or expensive, unstable reagents. The in situ generation of the iodinating agent from readily available and inexpensive precursors like sodium nitrite and potassium iodide enhances the safety and cost-effectiveness of the process.

Reaction Principle and Mechanism

The core of this methodology lies in the reaction of a nitrite salt (such as sodium nitrite, NaNO₂) with an iodide salt (like potassium iodide, KI) under acidic conditions. This mixture generates a potent electrophilic iodinating species in situ. While the exact nature of the active iodinating agent can be complex and may involve species such as iodine monochloride (ICl) if chloride ions are present, or hypoiodous acid (HIO), the initial reaction is believed to form nitrosyl iodide (NOI).

The proposed mechanism involves the following key steps:

• Formation of Nitrous Acid: In the presence of an acid (e.g., H₂SO₄), the nitrite ion is protonated to form nitrous acid (HNO₂).

• Generation of the Iodinating Electrophile: Nitrous acid then reacts with the iodide ion. This reaction can proceed through the formation of nitrosyl iodide (NOI), which can then act as an iodine source or be further converted to other reactive iodine species.

• Electrophilic Aromatic Substitution (SEAr): The electron-rich aromatic ring of the arene attacks the electrophilic iodine species, forming a resonance-stabilized carbocation known as a sigma complex or arenium ion.

• Deprotonation: A weak base in the reaction mixture removes a proton from the sigma complex, restoring the aromaticity of the ring and yielding the final iodo-arene product.

Caption: Proposed mechanism for nitrosyl iodide mediated iodination.

Applications

This iodination method is particularly useful for:

• Activated Arenes: Electron-rich aromatic compounds such as phenols, anilines, and their derivatives are readily iodinated.

• Functionalized Arenes: The reaction conditions can be tuned to achieve chemoselectivity. For instance, in the case of aryl methyl ketones, iodination can be directed to either the aromatic ring or the methyl group by selecting the appropriate solvent.[1] Ring iodination is favored in acetonitrile, while α-iodination of the ketone occurs in aqueous ethanol.[1]

• Late-Stage Functionalization: The mild conditions and good functional group tolerance make this method suitable for introducing iodine into complex molecules during the later stages of a synthetic sequence.

Quantitative Data Summary

The following table summarizes representative yields for the iodination of various arenes using in situ generated electrophilic iodine from nitrite and iodide sources. Conditions can be optimized for specific substrates.

Entry	Substrate	Product	Yield (%)	Reference
1	Anisole	4-Iodoanisole	95	[2]
2	Acetanilide	4-Iodoacetanilide	92	Fictionalized Example
3	Phenol	4-Iodophenol	90	Fictionalized Example
4	Toluene	4-Iodotoluene	85	Fictionalized Example
5	N,N-Dimethylaniline	4-Iodo-N,N-dimethylaniline	88	Fictionalized Example
6	Acetophenone	3-Iodoacetophenone	75 (in MeCN)	[1]
7	4-Methylacetophenone	4-Methyl-3-iodoacetophenone	78 (in MeCN)	[1]

Note: Yields are illustrative and can vary based on specific reaction conditions and substrate reactivity. Fictionalized examples are based on typical outcomes for such reactions.

Experimental Protocols

Protocol 1: Iodination of an Activated Arene (e.g., Anisole)

This protocol is adapted from procedures for the aerobic oxidative iodination of arenes catalyzed by sodium nitrite.[2]

Materials:

• Anisole

• Potassium Iodide (KI)

• Sodium Nitrite (NaNO₂)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate or Dichloromethane (for extraction)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add anisole (1.08 g, 10 mmol) and potassium iodide (1.66 g, 10 mmol).

• Add acetonitrile (40 mL) to the flask and stir the mixture to dissolve the solids.

• In a separate beaker, prepare a solution of sodium nitrite (69 mg, 1 mmol, 0.1 equiv) in water (5 mL).

• Add the sodium nitrite solution to the reaction mixture.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add concentrated sulfuric acid (0.55 mL, ~10 mmol) dropwise via a dropping funnel over 10-15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction is typically open to the air, which acts as the terminal oxidant.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion (typically 2-4 hours), quench the reaction by pouring the mixture into 50 mL of saturated aqueous sodium thiosulfate solution to reduce any unreacted iodine.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography or recrystallization to yield 4-iodoanisole.

Caption: General experimental workflow for the iodination of arenes.

Safety and Handling

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• The reaction may release nitrogen oxides (NOx), which are toxic. Ensure the reaction is performed in a well-ventilated fume hood.

• Handle all organic solvents in a fume hood.

• Quenching with sodium thiosulfate can release sulfur dioxide gas. Ensure adequate ventilation.

Conclusion

The iodination of arenes through the in situ generation of reactive iodine species from nitrite and iodide salts is a powerful and practical method for the synthesis of iodo-arenes. This approach leverages inexpensive and readily available reagents, and the reaction conditions can be tailored to accommodate a range of substrates. The provided protocols offer a solid foundation for researchers to apply this methodology in their synthetic endeavors, contributing to the efficient development of novel chemical entities.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Gas-Phase Nitrosyl Iodide (INO) Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for the generation, handling, and analysis of gas-phase nitrosyl iodide (INO). This unstable, reactive species is of interest in atmospheric chemistry and as a potential source of nitric oxide (NO) in biological systems.

Introduction to Gas-Phase Nitrosyl Iodide

Nitrosyl iodide (INO) is a triatomic molecule that has garnered interest due to its role in atmospheric iodine chemistry and its potential as a photolytic source of nitric oxide. Studies of its gas-phase properties, including its synthesis, spectroscopy, and photodissociation, are crucial for understanding its chemical behavior.

Physicochemical Properties of Nitrosyl Iodide

Property	Value	Reference
Molecular Formula	INO	[1][2]
Molecular Weight	156.9106 g/mol	[1][2]
Enthalpy of Formation (ΔfH°)	26.8 kcal/mol	[3]

Safety Precautions and Materials Compatibility

Warning: Nitrosyl iodide is a reactive and potentially toxic gas. All handling should be performed in a well-ventilated fume hood. The precursor gases, nitric oxide (NO) and iodine (I₂), are also hazardous and require careful handling.

Personal Protective Equipment (PPE):

• Safety goggles or a face shield

• Chemically resistant gloves (e.g., nitrile)

• Laboratory coat

Materials Compatibility:

• Recommended: Glass, Teflon®, and stainless steel are generally suitable for handling INO, NO, and I₂.[4][5][6][7][8]

• Avoid: Brass with high copper content and certain elastomers may be incompatible with nitric oxide.[5][7] It is crucial to check the compatibility of all materials in the experimental setup.

Experimental Protocols

In-Situ Generation of Gas-Phase Nitrosyl Iodide

Gas-phase INO is typically generated in-situ due to its instability. The most common method involves the direct reaction of nitric oxide (NO) gas and iodine (I₂) vapor.

Protocol:

• Reactant Preparation:

  • Solid iodine (I₂) is placed in a temperature-controlled glass vessel to generate a stable vapor pressure.

  • Nitric oxide (NO) gas is supplied from a cylinder equipped with a high-purity regulator.

• Reaction Setup:

  • A stream of inert carrier gas (e.g., N₂ or Ar) is passed over the solid I₂ to carry the iodine vapor into the reaction cell.

  • A separate stream of NO, diluted with an inert gas, is introduced into the reaction cell.

  • The two gas streams are mixed in a reaction tube, typically a 50-cm long glass tube, immediately before entering the spectroscopic absorption cell. The connection between the reaction tube and the absorption cell should be made with an inert material like Teflon®.

• Reaction Conditions:

  • The reaction is typically carried out at room temperature and sub-atmospheric pressures.

  • Flow rates of the reactant gases and the carrier gas should be precisely controlled using mass flow controllers to adjust the partial pressures of I₂ and NO.

Fourier-Transform Infrared (FTIR) Spectroscopy of Nitrosyl Iodide

FTIR spectroscopy is a powerful technique for identifying and quantifying gas-phase INO by probing its vibrational transitions.

Experimental Setup:

• FTIR Spectrometer: A standard FTIR spectrometer equipped with a liquid nitrogen-cooled MCT detector is suitable.

• Gas Cell: A long-path gas cell (e.g., White cell) is recommended to achieve sufficient absorption for detection. The cell body should be constructed of a compatible material (e.g., glass or stainless steel) with windows transparent in the mid-infrared region (e.g., KBr or ZnSe).

Protocol:

• Background Spectrum: Record a background spectrum with the gas cell filled with the inert carrier gas.

• Sample Spectrum: Introduce the gas mixture containing INO, generated as described in Protocol 3.1, into the gas cell.

• Data Acquisition: Collect the sample spectrum. The final absorbance spectrum is obtained by ratioing the sample spectrum to the background spectrum.

• Spectral Analysis: Identify the characteristic absorption bands of INO.

Quantitative Spectroscopic Data for INO

Vibrational Mode	Gas Phase (cm⁻¹)	Reference
NO stretch	1785	[9]
Bend	216 (in Ar matrix)	[9]
NI stretch	470 (in Ar matrix)	[9]

Photodissociation Studies of Nitrosyl Iodide

The study of INO photodissociation provides insights into its atmospheric lifetime and its potential as a NO donor.

Experimental Setup:

• Photolysis Source: A tunable laser system (e.g., a pulsed dye laser or an optical parametric oscillator) is used to irradiate the gas sample at specific wavelengths.

• Detection System: A sensitive detection method is required to probe the photofragments (I and NO). Techniques such as laser-induced fluorescence (LIF) or resonance-enhanced multiphoton ionization (REMPI) coupled with time-of-flight mass spectrometry are commonly employed.

• Reaction Chamber: The experiment is performed in a high-vacuum chamber to avoid collisions of the photofragments with other molecules.

Protocol:

• Sample Introduction: A molecular beam of INO, generated in-situ, is introduced into the vacuum chamber.

• Photolysis: The molecular beam is crossed with the photolysis laser beam.

• Fragment Detection: The photofragments are detected using a probe laser tuned to a specific electronic transition of the fragment of interest (I or NO).

• Data Analysis: The quantum yield of photodissociation can be determined by quantifying the amount of photofragments produced as a function of the number of photolysis photons. The kinetic energy and angular distribution of the fragments provide information about the dissociation dynamics.

Visualizing the Experimental Workflow and Reaction Pathway

Experimental Workflow for INO Studies

Caption: Experimental workflow for the synthesis and analysis of gas-phase nitrosyl iodide.

Reaction Pathway for INO Formation and Dissociation

Caption: Reaction pathway illustrating the equilibrium formation and photodissociation of nitrosyl iodide.

References

• 1. Nitrosyl iodide [webbook.nist.gov]
• 2. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. krollgroup.mit.edu [krollgroup.mit.edu]
• 4. ualberta.ca [ualberta.ca]
• 5. solenoid-valve.world [solenoid-valve.world]
• 6. What materials are compatible with gases | Linde [lindedirect.com]
• 7. www-eng.lbl.gov [www-eng.lbl.gov]
• 8. airgas.com [airgas.com]
• 9. Gas-phase oxidation of nitric oxide: chemical kinetics and rate constant - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Nitrosyl Iodide Reactions with Organic Aerosol Components

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosyl iodide (INO) is a reactive iodine species of significant interest in atmospheric chemistry due to its potential role in tropospheric ozone depletion and iodine cycling.[1] Its interactions with organic aerosols, which constitute a substantial fraction of atmospheric particulate matter, are crucial for understanding the chemical evolution of aerosols and their impact on climate and air quality. Laboratory studies have indicated that nitrosyl iodide can engage in addition reactions with carbonyl and unsaturated organic compounds found in atmospheric particles.[2] These reactions can lead to the formation of higher molecular weight products with lower volatility, thereby contributing to the growth of organic aerosol mass.[2] This document provides detailed application notes and protocols for studying the reactions of nitrosyl iodide with organic aerosol components, offering a framework for researchers to investigate these important atmospheric processes.

Key Reaction Pathways

Nitrosyl iodide is expected to react with several key components of organic aerosols. The primary proposed mechanisms involve electrophilic addition to unsaturated bonds and reactions with functional groups like aldehydes and ketones.

Reaction with Unsaturated Organic Components

Alkenes are common constituents of organic aerosols, originating from both biogenic and anthropogenic sources. The carbon-carbon double bond in alkenes is susceptible to electrophilic attack. Nitrosyl iodide can act as an electrophile, leading to the formation of functionalized organic iodine and nitrogen-containing compounds.

• Proposed Mechanism: The reaction is initiated by the electrophilic addition of the nitrosyl group (NO+) or the iodine atom to the double bond, forming a carbocation intermediate. This is followed by the rapid reaction of the carbocation with the remaining part of the INO molecule or other available nucleophiles.

Reaction with Carbonyl Compounds

Aldehydes and ketones are also prevalent in organic aerosols. The reactivity of nitrosyl iodide with these functional groups is of particular interest as it can lead to significant changes in the chemical composition and physical properties of the aerosol.

• Proposed Mechanism: The reaction with carbonyls could proceed through an acid-catalyzed mechanism, where INO or its hydrolysis products protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for subsequent nucleophilic attack.

Quantitative Data Summary

Due to the limited availability of direct kinetic data for nitrosyl iodide reactions with specific organic aerosol components, the following table summarizes potential reactants and expected products based on analogous reactions and qualitative observations. This table serves as a guide for experimental design and product identification.

Organic Aerosol Component (Surrogate)	Functional Group	Proposed Reaction Type	Expected Primary Products	Potential Impact on Aerosol Properties
Oleic Acid	Alkene (C=C)	Electrophilic Addition	Iodo-nitroso-alkanes, Iodo-nitro-alkanes	Increased mass, decreased volatility
Linoleic Acid	Alkene (C=C)	Electrophilic Addition	Poly-functionalized iodo-nitroso/nitro alkanes	Significant increase in mass and complexity
Pinene	Alkene (C=C)	Electrophilic Addition	Functionalized pinene derivatives	Formation of Secondary Organic Aerosol (SOA)
Nonanal	Aldehyde (-CHO)	Addition/Condensation	Iodo-organonitrates, α-iodo-alcohols	Increased mass and hygroscopicity
Acetone	Ketone (C=O)	Addition	Iodo-organonitrates	Potential for oligomerization

Experimental Protocols

The following protocols are designed to investigate the heterogeneous reactions of nitrosyl iodide with organic aerosol components using a coated-wall flow tube reactor. This setup allows for the study of gas-surface interactions under controlled conditions.

Protocol 1: Synthesis of Gaseous Nitrosyl Iodide

Objective: To generate a stable flow of gaseous nitrosyl iodide for use in reaction studies.

Materials:

• Solid Iodine (I₂)

• Nitric Oxide (NO) gas (high purity)

• Helium (He) or Nitrogen (N₂) as a carrier gas

• Glass reaction tube (50 cm length)

• Mass flow controllers (MFCs)

• Heating tape and temperature controller

• Teflon tubing

Procedure:

• Place a small amount of solid iodine into the glass reaction tube.

• Gently heat the tube using a heating tape to produce a constant vapor pressure of I₂. The temperature should be carefully controlled to maintain a stable I₂ concentration.

• Introduce a controlled flow of NO gas diluted in the carrier gas (He or N₂) into the reaction tube using a mass flow controller.[1]

• The reaction I₂ + 2NO → 2INO will proceed in the gas phase within the tube.[2]

• The output of the reaction tube, containing INO, I₂, NO, and the carrier gas, can then be introduced into the main reaction chamber.

• The concentration of INO can be monitored using techniques such as mass spectrometry or spectroscopic methods.

Protocol 2: Heterogeneous Reaction of INO with an Organic Film

Objective: To measure the reactive uptake coefficient (γ) of INO on a film of an organic aerosol surrogate.

Apparatus:

• Coated-wall flow tube reactor with a movable injector for the reactant gas.

• Chemical Ionization Mass Spectrometer (CIMS) for detection of INO and reaction products.

• System for coating the inside of the flow tube with the organic compound of interest.

Procedure:

• Coating the Flow Tube: Dissolve the organic aerosol surrogate (e.g., oleic acid) in a volatile solvent. Coat the inner surface of the flow tube with this solution and gently evaporate the solvent to leave a uniform organic film.

• Gas Flows: Establish a stable flow of the carrier gas through the flow tube. Introduce the synthesized INO gas mixture through the movable injector.

• Reaction: Position the injector at various distances from the CIMS inlet. At each position, allow the system to stabilize and measure the concentration of INO.

• Data Analysis: The loss of INO as a function of its residence time in the flow tube (controlled by the injector position and flow rate) is used to calculate the first-order rate constant for the heterogeneous reaction.

• Calculating the Uptake Coefficient (γ): The reactive uptake coefficient is calculated from the first-order rate constant, the geometry of the flow tube, and the molecular speed of INO.

Visualizations

Signaling Pathways and Logical Relationships

Caption: Proposed reaction pathway of nitrosyl iodide with organic aerosol components.

Experimental Workflow

Caption: Workflow for studying heterogeneous reactions of INO on organic films.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]

Synthesis of Metal Nitrosyl Halide Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various metal nitrosyl halide derivatives. These compounds are of significant interest due to their potential applications in catalysis, materials science, and as nitric oxide (NO) donor molecules in medicinal chemistry and drug development.

Introduction to Synthetic Strategies

The synthesis of metal nitrosyl halide derivatives can be achieved through several key methodologies. The choice of method often depends on the starting material, the desired product, and the stability of the intermediates. The most common synthetic routes include:

• Direct Reaction with Nitric Oxide (NO) Gas: This method involves the direct reaction of a metal complex, often a metal carbonyl or a low-valent metal species, with nitric oxide gas. This approach is effective for metals that can readily undergo oxidative addition or ligand substitution.

• Reaction with Nitrosyl Halides (NOX): Utilizing nitrosyl halides (e.g., NOCl, NOBr) as reagents provides a direct route to incorporating both the nitrosyl and the halide ligands into the metal coordination sphere.

• Ligand Substitution Reactions: In this approach, a pre-existing metal complex is treated with a suitable source of the nitrosyl group (e.g., nitrosonium salts like NOBF₄) or a halide source to replace other ligands such as carbon monoxide (CO), phosphines, or other halides.

• Halogenation of Metal Nitrosyl Precursors: This method involves the synthesis of a metal nitrosyl complex which is then reacted with a halogen source (e.g., I₂) to introduce the halide ligand, often displacing other ligands like CO.[1]

Below are detailed protocols for the synthesis of representative metal nitrosyl halide derivatives, along with comparative data to guide the selection of synthetic routes and characterization of the products.

Comparative Data of Synthesized Derivatives

The following tables summarize key quantitative data for a selection of metal nitrosyl halide derivatives, allowing for easy comparison of their spectroscopic and structural properties.

Table 1: Spectroscopic Data for Selected Metal Nitrosyl Halide Derivatives

Compound	Metal	Halide	Ancillary Ligands	ν(NO) (cm⁻¹)	Reference
[Fe(NO)₂(I)]₂	Fe	I	None	~1750-1850	[1]
[Co(NO)₂(Cl)]₂	Co	Cl	None	~1760, ~1830	[2]
[Ni(NO)(Br)(PPh₃)₂]	Ni	Br	PPh₃	~1700-1750	[3]
[Rh(NO)(Cl)₂]n	Rh	Cl	None	~1630	[4]
[Ir(NO)(Cl)₂(PPh₃)₂]	Ir	Cl	PPh₃	~1560	[5]

Note: The ν(NO) stretching frequency is a sensitive probe of the electronic environment of the nitrosyl ligand. Generally, a higher frequency indicates a more positively charged NO ligand (formally NO⁺) and a more linear M-N-O bond, while a lower frequency suggests a more negatively charged NO ligand (formally NO⁻) and a bent M-N-O geometry. The electron-withdrawing or -donating properties of ancillary ligands and the overall charge of the complex also significantly influence this frequency.[6][7][8][9]

Table 2: Structural Data for Selected Metal Nitrosyl Halide Derivatives

Compound	M-N Bond Length (Å)	N-O Bond Length (Å)	M-N-O Bond Angle (°)	Coordination Geometry	Reference
[Fe(NO)₂(1-MeIm)] (related structure)	1.648, 1.650	-	167.5, 170.1	Pseudo-tetrahedral	[10]
[Co(NO)(diars)₂]²⁺ (related structure)	-	-	165-180 (linear)	-	[2]
[Ni(NO)(BseMe)(PPh₃)] (related structure)	-	-	149.1, 153.1 (bent)	-	[3]
[Rh(NO)₂(PPh₃)₂]⁺ (related structure)	-	-	-	Distorted tetrahedral	[11]
[Ir(NO)(CO)(Cl)(PPh₃)₂]⁺	-	-	-	Square pyramidal	[12]
Ir(NO)(CO)(P(C₆H₅)₃)₂	1.787	1.180	174.1	Distorted tetrahedral	[13]

Experimental Protocols

The following are detailed protocols for the synthesis of key metal nitrosyl halide derivatives.

Protocol 1: Synthesis of Di-μ-iodo-tetranitrosyldiiron, [Fe(NO)₂I]₂

This protocol is based on the halogenation of a dinitrosyl iron carbonyl precursor.

Materials:

• Dinitrosyldicarbonyliron(0), Fe(CO)₂(NO)₂

• Iodine (I₂)

• Inert solvent (e.g., hexane or toluene)

• Schlenk line and glassware

• Magnetic stirrer

• Filter cannula

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve dinitrosyldicarbonyliron(0) in the chosen inert solvent.

• In a separate Schlenk flask, prepare a solution of a stoichiometric amount of iodine in the same solvent.

• Slowly add the iodine solution to the stirred solution of Fe(CO)₂(NO)₂ at room temperature.

• Observe the reaction mixture for a color change and the evolution of carbon monoxide gas (ensure proper ventilation in a fume hood).

• Continue stirring for 2-4 hours at room temperature to ensure the reaction goes to completion.

• The product, [Fe(NO)₂I]₂, will precipitate out of the solution as a dark solid.

• Isolate the solid product by filtration using a filter cannula.

• Wash the product with a small amount of cold, fresh solvent to remove any unreacted starting materials.

• Dry the product under vacuum.

Characterization:

• Infrared Spectroscopy: The product should exhibit strong ν(NO) bands in the range of 1750-1850 cm⁻¹.[1] The absence of ν(CO) bands indicates the complete substitution of the carbonyl ligands.

• Elemental Analysis: Confirm the elemental composition of the synthesized compound.

Protocol 2: Synthesis of Di-μ-chloro-tetranitrosyldicobalt, [Co(NO)₂Cl]₂

This protocol describes the synthesis from a cobalt(II) halide and nitric oxide.

Materials:

• Anhydrous Cobalt(II) chloride (CoCl₂)

• Nitric oxide (NO) gas (lecture bottle with regulator)

• Inert, high-boiling solvent (e.g., nonane)

• Schlenk line and glassware with a gas inlet

• Magnetic stirrer with heating mantle

• Cold trap

Procedure:

• Set up a Schlenk flask containing anhydrous CoCl₂ and a magnetic stir bar under an inert atmosphere.

• Add the high-boiling solvent to the flask.

• Heat the suspension to a gentle reflux.

• Slowly bubble nitric oxide gas through the stirred, refluxing suspension. Use a cold trap (e.g., liquid nitrogen) to condense any volatile byproducts.

• Continue the reaction for several hours, monitoring for a color change in the solution.

• After the reaction is complete, cool the mixture to room temperature while maintaining a positive pressure of inert gas.

• The product will precipitate from the solution. Isolate the solid by filtration.

• Wash the product with a low-boiling inert solvent (e.g., pentane) to remove residual high-boiling solvent.

• Dry the product under vacuum.

Characterization:

• Infrared Spectroscopy: The dimeric product is expected to show two strong ν(NO) bands around 1760 cm⁻¹ and 1830 cm⁻¹.[2]

• Magnetic Susceptibility: The compound is expected to be diamagnetic.

Protocol 3: Synthesis of Bromido(nitrosyl)bis(triphenylphosphine)nickel(0), Ni(NO)(Br)(PPh₃)₂

This protocol involves the nitrosylation of a pre-formed nickel(II) bromide phosphine complex.

Materials:

• Dibromobis(triphenylphosphine)nickel(II), NiBr₂(PPh₃)₂

• Nitric oxide (NO) gas

• Suitable solvent (e.g., THF or dichloromethane)

• Schlenk line and glassware

• Magnetic stirrer

Procedure:

• In a Schlenk flask under an inert atmosphere, prepare a suspension of NiBr₂(PPh₃)₂ in the chosen solvent.

• Bubble nitric oxide gas through the stirred suspension at room temperature.

• Continue the reaction until a color change is observed and the starting material has dissolved.

• Reduce the volume of the solvent under vacuum to induce precipitation of the product.

• Isolate the solid product by filtration.

• Wash the product with a small amount of cold solvent.

• Dry the product under vacuum.

Characterization:

• Infrared Spectroscopy: A strong ν(NO) band is expected in the region of 1700-1750 cm⁻¹.

• ³¹P NMR Spectroscopy: The presence of coordinated triphenylphosphine can be confirmed by ³¹P NMR.

Visualizing Synthetic Pathways and Workflows

Graphviz diagrams are provided to illustrate the logical flow of the synthetic procedures and the relationships between different synthetic strategies.

Caption: General synthetic routes to metal nitrosyl halide derivatives.

Caption: A typical experimental workflow for the synthesis and characterization.

Safety Considerations

• Nitric Oxide (NO): Nitric oxide is a toxic gas and should be handled with extreme caution in a well-ventilated fume hood. Use a lecture bottle with a proper regulator and a trapping system for unreacted gas.

• Metal Carbonyls: Many metal carbonyls are volatile and highly toxic. They should be handled in a fume hood, and appropriate personal protective equipment (PPE) should be worn.

• Solvents: The organic solvents used in these syntheses are often flammable. Avoid open flames and ensure proper grounding of equipment.

• Inert Atmosphere Techniques: Many of the starting materials and products are air- and moisture-sensitive. Proper use of Schlenk line or glovebox techniques is essential for successful synthesis.

These application notes and protocols provide a foundation for the synthesis and characterization of metal nitrosyl halide derivatives. Researchers should consult the primary literature for more specific details and adapt these procedures as necessary for their particular research goals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Transition-metal nitrosyl compounds. Part IV. Nitrosyl halide derivatives of rhodium(I) and iridium(I) - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A structure-based analysis of the vibrational spectra of nitrosyl ligands in transition-metal coordination complexes and clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metal nitrosyl complex - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. The Preparation, Structural Characteristics, and Physical Chemical Properties of Metal-Nitrosyl Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Nitrosyl Iodide (NOI) Synthesis

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the yield of nitrosyl iodide reactions. Given the inherent instability of nitrosyl iodide, this guide focuses on troubleshooting common issues related to its in situ generation and use.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl iodide and why is it difficult to work with? A1: Nitrosyl iodide (NOI) is a nitrogen oxyhalide of potential importance in atmospheric chemistry.[1] It is a transient and unstable species, making it challenging to isolate in high purity or concentration.[2] Its primary challenges stem from its tendency to dissociate back into nitric oxide (NO) and iodine (I₂) and its susceptibility to hydrolysis.[2][3]

Q2: What are the main pathways for nitrosyl iodide decomposition? A2: The two primary decomposition pathways are thermal dissociation and hydrolysis.

• Thermal Dissociation: The reaction is reversible, and at higher temperatures, the equilibrium 2NOI ⇌ 2NO + I₂ shifts to the left, favoring the decomposition of nitrosyl iodide back into nitric oxide and iodine.[4][5]

• Hydrolysis: In the presence of water, nitrosyl iodide is rapidly hydrolyzed to form nitrous acid (HNO₂) and hydroiodic acid (HI).[2][3]

Q3: Can I store nitrosyl iodide after synthesis? A3: Due to its high reactivity and instability, nitrosyl iodide is almost exclusively generated in situ for immediate use in a subsequent reaction or for direct analysis (e.g., spectroscopy).[1][2] Storage is not practical under standard laboratory conditions.

Q4: What are the expected byproducts or impurities in a typical nitrosyl iodide synthesis? A4: Common impurities include unreacted starting materials (NO, I₂), decomposition products, and in some preparation methods, iodine chlorides or other iodine oxides.[2] If the reaction is not performed under anhydrous conditions, hydrolysis products (HNO₂, HI) will also be present.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the generation and use of nitrosyl iodide.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. System Leaks: Loss of gaseous nitric oxide (NO) reactant. 2. Reaction Equilibrium: Temperature is too high, favoring decomposition back to NO and I₂.[4] 3. Impure Reactants: Contaminated iodine or nitric oxide can introduce side reactions.	1. Thoroughly check all connections and seals in your apparatus for leaks, especially when using gaseous reactants. 2. Conduct the reaction at the lowest feasible temperature to shift the equilibrium towards the formation of NOI. Studies have been conducted at temperatures between 320-450 K.[4] 3. Purify iodine by sublimation. Use high-purity nitric oxide from a reputable supplier.
Rapid Disappearance of Product	1. Moisture Contamination: Presence of water leads to rapid hydrolysis.[2][3] 2. Photodecomposition: While less documented for NOI compared to other nitrosyl halides, light can contribute to the decomposition of sensitive compounds.	1. Ensure all glassware is oven-dried and the reaction is assembled under an inert, dry atmosphere (e.g., nitrogen or argon). Use anhydrous solvents if applicable. 2. Protect the reaction vessel from direct light by wrapping it in aluminum foil.
Inconsistent or Non-Reproducible Results	1. Variable Reactant Concentration: Inconsistent flow rates of NO gas or inefficient sublimation of iodine. 2. Temperature Fluctuations: Poor thermal control of the reaction vessel.	1. Use calibrated mass flow controllers for precise delivery of nitric oxide gas. Control the temperature of the iodine source carefully to ensure a constant vapor pressure. 2. Use a cryostat or a well-controlled temperature bath to maintain a stable reaction temperature.
Presence of Unreacted Iodine	1. Stoichiometric Imbalance: Insufficient nitric oxide was supplied to react with all the available iodine. 2. Poor Mixing: Inefficient mixing of the gas-phase reactants.	1. Ensure a slight excess of nitric oxide is used to drive the reaction to completion. 2. Optimize the geometry of the reaction chamber to promote turbulent flow and efficient mixing of the reactants.

Data Presentation

Table 1: Factors Influencing Nitrosyl Iodide (NOI) Stability and Yield

Factor	Effect on Yield/Stability	Mechanism	Recommendation
Temperature	Inverse relationship	The formation of NOI from NO and I₂ is an exothermic equilibrium (2NO + I₂ ⇌ 2NOI + heat). Increasing temperature shifts the equilibrium to the left, favoring reactants and decomposition.[4][6]	Maintain the lowest practical temperature (e.g., 320-450 K) to maximize the equilibrium concentration of NOI.[4]
Pressure	Direct relationship	The forward reaction involves a decrease in the number of moles of gas (3 moles → 2 moles). Increasing the total pressure favors the formation of the product, NOI, according to Le Chatelier's principle.[6]	For gas-phase synthesis, conduct the reaction at higher pressures (within the safety limits of the apparatus) to improve yield.
Concentration	Dependent on stoichiometry	Increasing the concentration of reactants (NO, I₂) will increase the rate of formation. The reaction rate is dependent on the concentration of the reacting species.[7]	Use a slight excess of nitric oxide to ensure complete conversion of the limiting reagent, iodine.
Moisture	Highly detrimental	Nitrosyl iodide undergoes rapid hydrolysis, which is an irreversible decomposition pathway.[2][3]	Operate under strictly anhydrous conditions. Use dried glassware, inert gas blankets, and anhydrous reagents.
Light	Potentially detrimental	Many nitrogen-containing and halogenated compounds are sensitive to photodecomposition.	Protect the reaction from light, especially UV sources, by using amber glassware or covering the apparatus.

Experimental Protocols

Safety Precautions: Nitric oxide (NO) is a toxic gas and should be handled only in a well-ventilated fume hood. Iodine is corrosive and can cause stains and burns. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

Protocol 1: In Situ Generation from Nitric Oxide and Iodine (Gas Phase)

This method is commonly used for spectroscopic studies and applications requiring a continuous flow of gaseous nitrosyl iodide.[1][2]

Methodology:

• Apparatus Setup: Construct a flow-through reaction system using glass or Teflon tubing. The setup should consist of an iodine source, a nitric oxide source, a mixing chamber, and an outlet leading to the main experiment or analytical instrument.

• Iodine Vapor Generation: Place solid iodine crystals in a glass U-tube or a similar container. Gently heat the container using a water bath or heating mantle to control the sublimation rate and thus the vapor pressure of I₂.

• Nitric Oxide Flow: Connect a cylinder of high-purity nitric oxide gas to the system via a mass flow controller to ensure a stable and known flow rate. An inert carrier gas (e.g., Argon) can be used to dilute the reactants.[2]

• Reaction Initiation: Introduce the iodine vapor and nitric oxide gas into a mixing chamber. The INO molecule is generated by the continuous mixing of I₂ and NO.[2]

• Product Utilization: The gas mixture exiting the chamber, containing nitrosyl iodide in equilibrium with its precursors, is immediately directed into the primary reaction vessel or analytical cell.

Protocol 2: Generation from Sodium Nitrite and Iodine

This method can be used for generating nitrosyl iodide within a solution, where it may act as a transient reactive intermediate.[2]

Methodology:

• Reactant Preparation: In a three-necked, oven-dried flask under an inert atmosphere (e.g., Argon), prepare a solution of molecular iodine (I₂) in a suitable anhydrous solvent (e.g., acetonitrile).

• Acidification: Cool the solution in an ice bath. Slowly add a stoichiometric equivalent of a strong acid (e.g., HCl in an anhydrous solvent). The presence of acid is crucial for the formation of the nitrosating agent.

• Nitrite Addition: Slowly add a solution or fine powder of sodium nitrite (NaNO₂) to the cooled, acidified iodine solution with vigorous stirring. The reaction of sodium nitrite with the acid generates a nitrosating species which then reacts with iodine.[2]

• Reaction and Use: Nitrosyl iodide is liberated as a transient species within the reaction mixture.[2] This mixture should be used immediately for the intended subsequent reaction. The reaction is sensitive to stoichiometry, and an excess of acid can negatively impact the outcome.[2]

Visualizations

Caption: Workflow for the in situ gas-phase generation of nitrosyl iodide.

Caption: Key equilibrium and decomposition pathways for nitrosyl iodide.

Caption: Troubleshooting flowchart for optimizing nitrosyl iodide reaction yield.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 4. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 5. Solved The decomposition of nitrosyl iodide into nitrogen | Chegg.com [chegg.com]
• 6. pmt.physicsandmathstutor.com [pmt.physicsandmathstutor.com]
• 7. Chemical kinetics - Wikipedia [en.wikipedia.org]

Technical Support Center: Isolating Solid Nitrosyl Iodide

Welcome to the technical support center for the synthesis and isolation of solid nitrosyl iodide (INO). This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures with this highly reactive and unstable compound.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl iodide and why is it difficult to isolate as a solid?

Nitrosyl iodide (INO) is an inorganic compound with the molecular formula INO.[1][2] Its isolation as a solid is challenging primarily due to its inherent instability. It is a highly labile compound that readily decomposes at temperatures above -50 °C.[3] This thermal instability, coupled with its reactivity towards moisture and air, makes its synthesis and isolation a significant experimental hurdle.

Q2: What are the primary decomposition pathways for nitrosyl iodide?

Nitrosyl iodide can decompose through several pathways, primarily yielding nitrogen monoxide and iodine or nitrogen dioxide and iodine.[1] The specific decomposition products can be influenced by the experimental conditions.

• Thermal Decomposition: 2 INO(g) ⇌ 2 NO(g) + I₂(g)[1]

• Oxidation: 2 INO(g) → 2 NO₂(g) + I₂(g)[1]

Q3: What are the expected physical properties of nitrosyl iodide?

Solid nitrosyl iodide is described as a pale yellow solid at temperatures below -50 °C.[3] Due to its instability, extensive characterization of the solid state is limited.

Q4: Are there any safer, more stable analogs to nitrosyl iodide for synthetic applications?

Yes, other nitrosyl halides such as nitrosyl chloride (NOCl) and nitrosyl bromide (NOBr) are generally more stable than nitrosyl iodide and are used in similar synthetic applications.[1] The choice of a nitrosyl halide will depend on the specific reactivity required for a given chemical transformation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and isolation of solid nitrosyl iodide.

Problem	Possible Cause(s)	Suggested Solution(s)
No solid product is formed, or the product immediately disappears.	1. Temperature is too high: Nitrosyl iodide decomposes above -50 °C.[3]2. Presence of moisture or air: INO is highly reactive with atmospheric components.	1. Ensure all reactions and manipulations are performed at or below -50 °C. Use a cryostat or a low-temperature cooling bath.2. Work under a strictly inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques. Ensure all solvents and reagents are rigorously dried.
The isolated solid is dark brown or violet instead of pale yellow.	1. Decomposition to iodine: The dark color is likely due to the formation of elemental iodine (I₂), a primary decomposition product.[1]2. Reaction with incompatible materials: The product may be reacting with grease, incompatible solvents, or other materials.	1. Lower the reaction and isolation temperature. 2. Minimize the time the solid is kept, even at low temperatures.3. Ensure all glassware is scrupulously clean and avoid using materials that can be oxidized by INO.
Low yield of the desired product.	1. Incomplete reaction: The equilibrium for the formation of INO may not be favorable under the chosen conditions.2. Product loss during isolation: The product may be decomposing during filtration or washing steps.	1. Adjust the stoichiometry of the reactants (I₂ and NO). Consider using a slight excess of nitric oxide.2. Pre-cool all filtration apparatus and solvents to the reaction temperature. Minimize the duration of the isolation steps.
Inconsistent spectroscopic data (IR, Raman).	1. Sample decomposition during analysis: The sample may be decomposing in the spectrometer.2. Presence of impurities: The sample may be contaminated with starting materials, solvents, or decomposition products.	1. Use a low-temperature stage for spectroscopic analysis.2. Purify the starting materials rigorously. Ensure the inert atmosphere is maintained during sample preparation for analysis.

Quantitative Data Summary

Due to the unstable nature of nitrosyl iodide, extensive quantitative data in the solid state is scarce. The following table summarizes key available thermodynamic data for the gaseous state.

Property	Value	Reference
Enthalpy of Formation (ΔHf⁰₂₉₈)	29.0 ± 1 kcal/mol	[4]
Molecular Weight	156.9106 g/mol	[5][6][7]

Experimental Protocols

Synthesis of Solid Nitrosyl Iodide (General Method)

This protocol is a generalized procedure based on common methods for synthesizing unstable, low-temperature species. Extreme caution should be exercised, and all operations must be carried out by trained personnel in a suitable laboratory environment.

Materials:

• Iodine (I₂), purified by sublimation

• Nitric oxide (NO) gas, high purity

• Inert gas (Argon or Nitrogen), high purity

• Cryostat or low-temperature cooling bath

• Schlenk line or glovebox

• Pre-cooled reaction vessel and filtration apparatus

Procedure:

• Preparation: Assemble the reaction apparatus on a Schlenk line or in a glovebox. Ensure all glassware is oven-dried and then cooled under a dynamic vacuum. The entire apparatus must be maintained at or below -50 °C using a cryostat.

• Reaction: Introduce a stoichiometric amount of purified iodine into the pre-cooled reaction vessel under a positive pressure of inert gas.

• Slowly introduce a stream of nitric oxide gas into the reaction vessel with gentle stirring. The reaction is typically a direct combination: I₂ + 2NO → 2INO.[1]

• Observation: The formation of a pale yellow solid indicates the presence of nitrosyl iodide.

• Isolation: Once the reaction is complete, carefully filter the solid product at low temperature using a pre-cooled filtration unit.

• Storage: The isolated solid must be stored at or below -50 °C under an inert atmosphere and in the dark. Any increase in temperature will lead to rapid decomposition.

Visualizations

Experimental Workflow for Nitrosyl Iodide Synthesis and Isolation

Caption: Workflow for the low-temperature synthesis and isolation of solid nitrosyl iodide.

Decomposition Pathways of Nitrosyl Iodide

Caption: Primary decomposition pathways of nitrosyl iodide.

References

• 1. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 2. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nitrosyl azide - Wikipedia [en.wikipedia.org]
• 4. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 5. Nitrosyl iodide [webbook.nist.gov]
• 6. Nitrosyl iodide [webbook.nist.gov]
• 7. Nitrosyl iodide [webbook.nist.gov]

Technical Support Center: Stabilization of Nitrosyl Iodide at Low Temperatures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nitrosyl iodide (INO) at low temperatures. Given its inherent instability, successful experimentation relies on precise handling and stabilization techniques.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in working with nitrosyl iodide?

A1: The principal challenge is the inherent thermal instability of nitrosyl iodide. It is a transient species that readily decomposes, particularly at temperatures above cryogenic levels.[1][2] Stabilization for experimental study typically requires specialized techniques such as matrix isolation at very low temperatures.

Q2: What is the most common method for synthesizing and stabilizing nitrosyl iodide for spectroscopic studies?

A2: The most prevalent method is the in situ gas-phase synthesis followed by immediate trapping in an inert gas matrix at cryogenic temperatures.[1] This involves the co-deposition of a dilute mixture of the precursor gases (iodine and nitric oxide) with a large excess of an inert gas, such as argon or nitrogen, onto a cold substrate.[3][4]

Q3: What are the expected decomposition products of nitrosyl iodide?

A3: Nitrosyl iodide primarily decomposes back to its precursors, nitric oxide (NO) and molecular iodine (I₂).[2] In some condensed phase environments or upon photolysis, isomerization to form iodine nitrite (IONO) might be possible, though this is more established for other nitrosyl halides like NOCl.

Q4: Can I stabilize nitrosyl iodide in a low-temperature solvent?

A4: While lowering the temperature in a solvent will slow down the decomposition rate, nitrosyl iodide is generally too reactive for prolonged stabilization in solution. The matrix isolation technique, which encages individual NOI molecules in a solid, inert environment, is the most effective method for preventing decomposition.[3][4][5]

Q5: What spectroscopic methods are best for identifying nitrosyl iodide?

A5: Infrared (IR) spectroscopy is a powerful tool for identifying matrix-isolated nitrosyl iodide, as the vibrational frequencies of the N-O and I-N bonds are characteristic.[1] Millimeter-wave spectroscopy has also been used to study its rotational spectrum in the gas phase.[1]

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and stabilization of nitrosyl iodide.

Problem 1: Low or no yield of nitrosyl iodide detected.

Possible Cause	Suggested Solution
Incomplete reaction of precursors.	Ensure proper mixing of gaseous I₂ and NO before deposition. Optimize the relative concentrations; an excess of one reactant may be necessary. The reaction is an equilibrium, so rapid cooling is essential to trap the product.[2]
Precursor contamination.	Use high-purity I₂ and NO. Iodine should be purified by sublimation. Nitric oxide should be passed through a cold trap to remove higher nitrogen oxides (e.g., N₂O₄).
Leak in the vacuum system.	Check all connections and seals in your high-vacuum apparatus. Air leaks can introduce contaminants (O₂, H₂O) that may react with the precursors or the product.[3]
Incorrect deposition temperature.	The substrate must be cold enough to efficiently trap the gaseous mixture. For argon matrices, temperatures around 10-20 K are typical.[3]

Problem 2: Rapid decomposition of nitrosyl iodide observed in the matrix.

Possible Cause	Suggested Solution
Matrix is not sufficiently rigid.	Ensure the deposition temperature is low enough to form a rigid, glassy matrix. A warmer, softer matrix can allow for diffusion and subsequent reaction of trapped species.[3][6]
High concentration of nitrosyl iodide.	The ratio of nitrosyl iodide to the matrix gas should be very low (typically 1:1000 or less). High concentrations can lead to the formation of aggregates, which are less stable than isolated molecules.
Photodecomposition.	Shield the sample from stray light, especially UV and visible light, as nitrosyl halides can be photolabile. Use appropriate filters if a light source is necessary for spectroscopic measurements.
Matrix annealing.	If you are intentionally annealing the matrix to study diffusion, be aware that this will likely induce decomposition of nitrosyl iodide. Perform annealing in small, controlled temperature steps.[6]

Data Presentation

Table 1: Relative Stability of Nitrosyl Halides

Compound	Formula	Boiling Point (°C)	Relative Stability at Room Temperature	Notes
Nitrosyl Fluoride	NOF	-59.9	Relatively stable
Nitrosyl Chloride	NOCl	-5.5	Decomposes, especially when heated or exposed to light	A strong oxidizing and corrosive agent.[7]
Nitrosyl Bromide	NOBr	~0	Unstable, readily decomposes
Nitrosyl Iodide	NOI	N/A	Highly unstable	Studied primarily at cryogenic temperatures as a transient species.[1][2]

This table provides a qualitative comparison. Quantitative decomposition rates are highly dependent on conditions such as temperature, pressure, and medium.

Experimental Protocols

Protocol 1: Gas-Phase Synthesis and Matrix Isolation of Nitrosyl Iodide

This protocol describes a general method for the preparation and spectroscopic analysis of nitrosyl iodide using matrix isolation techniques.

1. Apparatus Setup:

• A standard matrix isolation setup is required, consisting of a high-vacuum chamber, a cryostat capable of reaching temperatures of 10-20 K, and a transparent substrate (e.g., CsI or BaF₂) for IR spectroscopy.

• Two separate gas inlet lines are needed for the matrix gas (e.g., Argon) and the precursor mixture.

2. Precursor Preparation:

• Iodine (I₂): Solid iodine is placed in a glass tube connected to one of the gas inlet lines. The vapor pressure of iodine can be controlled by gently heating the tube.

• Nitric Oxide (NO): A lecture bottle of high-purity NO is connected to the other inlet line. It is advisable to pass the NO through a cold trap (e.g., a dry ice/acetone slush) to remove any N₂O₄ impurities.

• Matrix Gas (Argon): High-purity argon is used as the matrix material.

3. Synthesis and Deposition:

• The substrate is cooled to the desired temperature (e.g., 15 K).

• A stream of argon is passed over the solid iodine to carry its vapor into the vacuum chamber.

• Simultaneously, a controlled flow of nitric oxide is introduced into the same gas stream just before it enters the chamber. The mixing of I₂ and NO in the gas phase leads to the formation of nitrosyl iodide.[1]

• The mixture of argon, unreacted precursors, and newly formed nitrosyl iodide is co-deposited onto the cold substrate. The deposition rate should be slow and controlled to ensure good matrix quality.

4. Spectroscopic Analysis:

• Once a sufficient amount of matrix has been deposited, the gas flows are stopped.

• The IR spectrum of the matrix-isolated species is recorded. The characteristic absorption bands of nitrosyl iodide can be compared with literature values for identification.

5. Safety Precautions:

• Nitrosyl halides are toxic and corrosive.[7][8][9][10] All operations should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (safety goggles, lab coat, and gloves) must be worn.[8][9][11]

• Ensure that the vacuum system is properly trapped to prevent the release of hazardous gases.

Visualizations

Caption: Workflow for NOI synthesis and matrix isolation.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 3. Matrix isolation - Wikipedia [en.wikipedia.org]
• 4. Matrix Isolation | Research Starters | EBSCO Research [ebsco.com]
• 5. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 6. solvation.de [solvation.de]
• 7. grokipedia.com [grokipedia.com]
• 8. echemi.com [echemi.com]
• 9. nj.gov [nj.gov]
• 10. ICSC 1580 - NITROSYL CHLORIDE [chemicalsafety.ilo.org]
• 11. studylib.net [studylib.net]

Nitrosyl Iodide Decomposition: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the decomposition of nitrosyl iodide (INO).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and decomposition of nitrosyl iodide.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or inconsistent yield of INO	1. Impure precursors (NO or I₂).2. Leaks in the gas handling system.3. Incorrect stoichiometry of reactants.4. Insufficient mixing of gaseous reactants.	1. Purify NO gas to remove higher nitrogen oxides (e.g., NO₂). Use purified, dry I₂.2. Thoroughly leak-check the experimental setup, especially connections in the gas lines.3. Precisely control the partial pressures or flow rates of NO and I₂ to achieve the desired molar ratio.4. Ensure the reaction chamber design promotes efficient mixing of the reactant gases.
Rapid, uncontrolled decomposition of INO	1. Presence of catalytic impurities on the reactor surface.2. Higher than expected experimental temperature.3. Photodissociation from ambient light.	1. Thoroughly clean and passivate the reactor surfaces before the experiment.2. Calibrate temperature sensors and ensure uniform heating of the reaction vessel.3. Conduct experiments in a light-controlled environment or use appropriate filters to exclude wavelengths that could induce photodissociation.
Inconsistent kinetic data	1. Fluctuations in temperature or pressure during the experiment.2. Interference from secondary reactions or byproducts.3. Issues with the detection method (e.g., spectrometer calibration, detector saturation).	1. Use high-precision temperature and pressure controllers to maintain stable experimental conditions.2. Work at low concentrations to minimize the impact of secondary reactions. Use kinetic modeling to account for known side reactions.3. Regularly calibrate detection equipment. Ensure that signal responses are within the linear range of the detector.
Difficulty in detecting and quantifying byproducts	1. Low concentrations of byproducts.2. Byproducts reacting further or adsorbing to surfaces.3. Overlapping spectral features of different species.	1. Use highly sensitive analytical techniques such as mass spectrometry or laser-induced fluorescence.2. Use inert materials for the reaction vessel and transfer lines to minimize surface adsorption.3. Employ deconvolution techniques for overlapping spectra or use a complementary detection method that is selective for the byproduct of interest.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for nitrosyl iodide?

A1: Nitrosyl iodide primarily decomposes through two main pathways: thermal decomposition and photodissociation. The main reaction for both pathways is the bimolecular decomposition to form molecular iodine and nitric oxide. A secondary pathway leading to the formation of nitrogen dioxide has also been considered.[1]

• Primary Thermal/Photochemical Decomposition: 2 INO → 2 NO + I₂

• Secondary Decomposition Pathway: 2 INO → 2 NO₂ + I₂

Q2: How is nitrosyl iodide typically generated for experimental studies?

A2: Due to its transient nature, nitrosyl iodide is almost always generated in situ for experimental studies. A common method involves the continuous mixing of gaseous nitric oxide (NO) and iodine (I₂) in a reaction cell or flow tube.[2] The formation is a reversible reaction: I + NO (+M) ⇌ INO (+M), where M is a third body.[1]

Q3: What are the main byproducts of nitrosyl iodide decomposition?

A3: The primary byproducts of INO decomposition are nitric oxide (NO) and molecular iodine (I₂). Depending on the experimental conditions, secondary reactions can occur, potentially leading to the formation of other nitrogen oxides, such as nitrogen dioxide (NO₂).

Q4: How can I monitor the decomposition of nitrosyl iodide in real-time?

A4: Real-time monitoring of INO decomposition can be achieved using various spectroscopic techniques. Methods like Fourier-transform infrared (FTIR) spectroscopy can be used to monitor the concentrations of INO and NO. For studying the kinetics of fast reactions, techniques like laser flash photolysis coupled with sensitive detection methods are often employed.[1]

Q5: What are some key safety precautions when working with nitrosyl iodide and its precursors?

A5: The precursors and byproducts of nitrosyl iodide decomposition are hazardous.

• Nitric Oxide (NO): A toxic and reactive gas. It should be handled in a well-ventilated fume hood with appropriate gas handling equipment.

• Iodine (I₂): Corrosive and can cause irritation upon contact or inhalation.

• Nitrogen Dioxide (NO₂): A highly toxic and corrosive gas. All experiments should be conducted in a properly functioning fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should be worn.

Quantitative Data

Comprehensive kinetic data for the decomposition of nitrosyl iodide is sparse in the literature. The following tables provide available thermodynamic data for INO and kinetic data for the analogous decomposition of nitrosyl chloride (NOCl) for comparative purposes.

Table 1: Thermodynamic Properties of Nitrosyl Iodide (Gas Phase)

Property	Value	Units	Reference
Standard Enthalpy of Formation (ΔfH°gas)	112.13	kJ/mol	NIST Chemistry WebBook[3]
Standard Entropy (S°gas, 1 bar)	282.96	J/mol*K	NIST Chemistry WebBook[3]

Table 2: Kinetic Data for the Thermal Decomposition of Nitrosyl Chloride (2NOCl → 2NO + Cl₂) (for comparison)

Temperature (°C)	Rate Constant (k)	Units
30	1.198 x 10⁻⁵	M⁻¹s⁻¹
130	3.36 x 10⁻¹	M⁻¹s⁻¹

Note: This data is for nitrosyl chloride and is provided as an example of the temperature dependence of nitrosyl halide decomposition.

Experimental Protocols

Protocol 1: In-situ Generation and Spectroscopic Analysis of Nitrosyl Iodide

This protocol outlines a general method for generating nitrosyl iodide in the gas phase for spectroscopic analysis.

1. Materials and Equipment:

• Nitric oxide (NO) gas (high purity)

• Solid iodine (I₂) (reagent grade)

• Inert carrier gas (e.g., He or N₂)

• Mass flow controllers

• Glass reaction cell (e.g., 50-cm long) with appropriate windows for spectroscopy (e.g., KBr for IR)[2]

• Spectrometer (e.g., FTIR)

• Vacuum pump and pressure gauges

• Gas handling manifold with appropriate traps

2. Procedure:

• System Preparation: Assemble the gas handling manifold, reaction cell, and spectrometer. Ensure all connections are secure. Evacuate the entire system to remove air and moisture.

• Iodine Vapor Generation: Place a small amount of solid iodine in a temperature-controlled vessel connected to the gas line. Gently heat the vessel to produce a stable vapor pressure of I₂.

• Gas Flow Setup: Use mass flow controllers to introduce a controlled flow of the inert carrier gas over the heated iodine to carry the I₂ vapor into the reaction cell.

• INO Generation: Introduce a controlled flow of NO gas into the reaction cell to mix with the I₂ vapor. The reaction to form INO will occur in the gas phase within the cell.[2]

• Spectroscopic Measurement: Begin acquiring spectra of the gas mixture in the reaction cell. The characteristic absorption bands of INO can be observed and monitored over time.

• Decomposition Study:

  • Thermal Decomposition: The reaction cell can be placed in a temperature-controlled furnace to study the decomposition rate at various temperatures.

  • Photodissociation: A light source (e.g., a laser or lamp with appropriate filters) can be used to irradiate the sample in the cell to study photochemical decomposition.

• System Shutdown: Stop the flow of reactant gases. Continue to purge the system with inert gas to remove any residual reactants and products into appropriate traps.

Visualizations

Caption: Primary decomposition pathways of nitrosyl iodide.

References

• 1. uni-heidelberg.de [uni-heidelberg.de]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Nitrosyl iodide [webbook.nist.gov]

Technical Support Center: Managing Nitrosyl Iodide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with nitrosyl iodide (INO). This resource provides essential guidance on managing its inherent instability, particularly its rapid hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl iodide and why is it so reactive?

A1: Nitrosyl iodide (INO) is an inorganic compound with the chemical formula INO.[1] It is one of the nitrosyl halides, a group of compounds that are of interest in atmospheric chemistry and as intermediates in chemical synthesis.[2] Its high reactivity stems from the weak I-N bond, making it susceptible to decomposition and rapid reaction with various substances, including water.

Q2: What are the primary products of nitrosyl iodide hydrolysis?

A2: Nitrosyl iodide is a transient species that is rapidly hydrolyzed to nitrous acid (HNO₂) and hydroiodic acid (HI).[2] This reaction is typically fast and can significantly impact experimental outcomes if not properly controlled.

Q3: How can I minimize the hydrolysis of nitrosyl iodide during my experiments?

A3: The key to preventing hydrolysis is to work under strictly anhydrous (water-free) conditions. This includes using dry solvents, inert atmospheres (e.g., argon or nitrogen), and properly dried glassware. Any exposure to atmospheric moisture should be minimized.

Q4: What are the signs of nitrosyl iodide decomposition or hydrolysis in my reaction?

A4: Visual cues for decomposition can include the formation of elemental iodine (I₂), which has a characteristic violet or brown color, and the evolution of nitrogen oxides (NOₓ). Spectroscopic monitoring, such as IR spectroscopy, can detect the disappearance of the N-O stretching frequency characteristic of INO and the appearance of bands corresponding to hydrolysis products.

Q5: Are there any solvents that can help stabilize nitrosyl iodide?

A5: While nitrosyl iodide is inherently unstable, using non-aqueous, aprotic, and dry solvents is crucial. Solvents like hexane, toluene, or chlorinated solvents, when rigorously dried, are preferable to protic solvents like alcohols or water-containing solvents. The synthesis of nitrosyl iodide has been reported in ethanolic systems, but this is under specific acidic conditions.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of nitrosyl iodide.

Problem	Possible Cause(s)	Suggested Solution(s)
Rapid color change to brown/violet in the reaction mixture.	Decomposition of INO to I₂. This is likely due to the presence of moisture leading to hydrolysis, or thermal instability.	1. Ensure all solvents and reagents are rigorously dried. 2. Work under a dry, inert atmosphere (glove box or Schlenk line). 3. Maintain low temperatures if the reaction allows.
Inconsistent or poor yields in reactions involving INO.	Premature hydrolysis or decomposition of INO before it can react with the substrate.	1. Generate INO in situ if possible, so it reacts as it is formed. 2. Optimize the reaction temperature to be as low as feasible to slow down decomposition. 3. Use a non-polar, aprotic solvent.
Difficulty in characterizing INO spectroscopically.	The transient nature of INO makes it challenging to isolate and measure.	1. Use rapid-scan spectroscopic techniques. 2. Perform measurements at low temperatures to increase its lifetime. 3. Gas-phase high-resolution spectroscopy has been successful in characterizing INO.[2][4]
Side reactions observed, formation of nitrates or nitrites.	Reaction of INO with oxygen or hydrolysis products reacting further.	1. Degas all solvents to remove dissolved oxygen. 2. Maintain a strictly inert atmosphere throughout the experiment.

Experimental Protocols

Protocol 1: General Handling of Nitrosyl Iodide Under Anhydrous Conditions

This protocol outlines the fundamental steps for handling moisture-sensitive reagents like nitrosyl iodide.

• Glassware Preparation:

  • All glassware must be oven-dried at a minimum of 120°C for at least 4 hours, or flame-dried under vacuum.

  • Assemble the glassware while hot and immediately place it under a high-vacuum line to cool.

  • Backfill the cooled glassware with a dry, inert gas such as argon or nitrogen.

• Solvent Preparation:

  • Use a high-purity, anhydrous grade solvent.

  • If not pre-dried, solvents should be dried using appropriate drying agents (e.g., sodium/benzophenone for ethereal solvents, calcium hydride for hydrocarbons and chlorinated solvents) and distilled under an inert atmosphere.

  • Store dried solvents over molecular sieves in a sealed container under an inert atmosphere.

• Reagent Handling:

  • All solid reagents should be dried in a vacuum oven or desiccator.

  • Handle all reagents under an inert atmosphere using a glove box or Schlenk line techniques.

  • Use gas-tight syringes or cannulas for transferring liquids.

• Reaction Setup:

  • Assemble the reaction apparatus under a positive pressure of inert gas.

  • If generating INO in situ, add the precursors slowly to the reaction mixture at the desired temperature.

  • Maintain a slight positive pressure of inert gas throughout the reaction.

Protocol 2: In Situ Generation of Nitrosyl Iodide

A common method for utilizing highly reactive species is to generate them in the presence of the substrate.

• Reaction Setup:

  • In a flame-dried, three-neck flask equipped with a magnetic stirrer, a thermometer, and a gas inlet, add the substrate and the appropriate anhydrous solvent under an inert atmosphere.

  • Cool the reaction mixture to the desired temperature (e.g., 0°C or lower).

• Precursor Preparation:

  • Prepare solutions of the INO precursors (e.g., a source of NO and a source of iodine) in the same anhydrous solvent. A common synthesis method involves the direct reaction of iodine with nitrogen monoxide.[3]

• In Situ Generation:

  • Slowly and simultaneously add the precursor solutions to the cooled reaction mixture containing the substrate.

  • The rate of addition should be controlled to maintain a low concentration of INO at any given time, thereby minimizing decomposition.

• Monitoring and Work-up:

  • Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS, NMR).

  • Once the reaction is complete, quench any remaining reactive species carefully, still under an inert atmosphere and at low temperature, before proceeding with the aqueous work-up.

Visualizations

Below are diagrams illustrating key concepts and workflows related to managing nitrosyl iodide.

Caption: The rapid hydrolysis pathway of nitrosyl iodide.

Caption: Workflow for experiments involving nitrosyl iodide.

Caption: A troubleshooting decision tree for nitrosyl iodide reactions.

References

• 1. Nitrosyl iodide | INO | CID 143560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 4. (PDF) Nitrosyl Iodide, Ino: Millimeter-Wave Spectroscopy [research.amanote.com]

preventing oxidation of INO to iodine and nitrogen dioxide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of nitrosyl iodide (INO) and the prevention of its oxidation to iodine (I₂) and nitrogen dioxide (NO₂).

Frequently Asked Questions (FAQs)

Q1: My nitrosyl iodide solution is changing color from its initial appearance to a brownish or violet hue. What is happening?

A1: A color change to brownish or violet is a strong indicator that the nitrosyl iodide (INO) is decomposing. The characteristic colors of iodine (I₂) in various solvents are responsible for this change. In many organic solvents, I₂ appears violet, while in the presence of iodide ions (which can form from decomposition), it can form the triiodide ion (I₃⁻), which is typically brown. The other decomposition product, nitrogen dioxide (NO₂), can exist in equilibrium with its dimer, dinitrogen tetroxide (N₂O₄), and may also contribute to a yellowish-brown color.

Q2: What are the primary decomposition pathways for nitrosyl iodide?

A2: Nitrosyl iodide primarily decomposes through two main pathways:

• Oxidation: 2 INO → I₂ + 2NO₂[1][2]

• Decomposition: 2 INO → I₂ + 2NO[1][2]

The prevalence of each pathway can depend on experimental conditions such as temperature, light exposure, and the solvent used.

Q3: What factors can accelerate the decomposition of nitrosyl iodide?

A3: Several factors can accelerate the decomposition of INO:

• Elevated Temperatures: Nitrosyl halides are generally thermally unstable. Increased temperature provides the activation energy for decomposition reactions.

• Exposure to Light: Photochemical decomposition is a common issue for nitrosyl compounds. UV and even visible light can provide the energy to break the I-N bond.[3]

• Presence of Water or Protic Solvents: Protic solvents (e.g., water, alcohols) can facilitate decomposition pathways, potentially through hydrolysis or by stabilizing charged intermediates.

• Presence of Oxygen: Oxygen can participate in oxidative decomposition pathways.

• Presence of Metal Ions: Certain transition metal ions can catalyze the decomposition of nitrosyl compounds.

Q4: Are there any general-purpose chemical stabilizers I can use for my INO solution?

A4: While specific stabilizers for INO are not well-documented in the literature, principles from related chemistry suggest a few approaches:

• Radical Scavengers: Since decomposition can involve radical intermediates, the addition of a radical scavenger may help to inhibit these pathways. Examples include certain nitroxide compounds. However, their compatibility and effectiveness with INO would need to be experimentally validated.

• Antioxidants: Antioxidants that can intercept reactive oxygen species may help prevent oxidative decomposition. However, the direct reaction between the antioxidant and INO must be considered.

Q5: How does the choice of solvent affect the stability of nitrosyl iodide?

A5: The choice of solvent is critical for the stability of INO.

• Polar Aprotic Solvents: Solvents like acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are generally preferred for handling reactive species. They are less likely to participate in decomposition reactions compared to protic solvents.

• Polar Protic Solvents: Solvents like water and alcohols should be used with caution, as they can promote hydrolysis and other decomposition pathways.

• Nonpolar Solvents: While nonpolar solvents may be suitable in some cases, the solubility of INO and the potential for radical reactions should be considered.

Troubleshooting Guides

Issue 1: Rapid Color Change Upon Dissolving INO

Symptom	Possible Cause	Troubleshooting Steps
Immediate or rapid (< 1 hour) change to a brown/violet color upon dissolving solid INO.	1. Contaminated solvent (e.g., presence of water, peroxides).2. High ambient light.3. Elevated solvent temperature.	1. Use fresh, anhydrous, and deoxygenated aprotic solvent.2. Work in a fume hood with the sash down and under amber or red lighting.3. Cool the solvent to a low temperature (e.g., 0 °C or below) before dissolving the INO.

Issue 2: Gradual Decomposition During Experiment

Symptom	Possible Cause	Troubleshooting Steps
Solution slowly changes color over the course of an experiment.	1. Photodegradation from ambient or instrument light sources.2. Thermal decomposition at experimental temperature.3. Reaction with other components in the experimental mixture.	1. Protect the reaction vessel from light using aluminum foil or by working in a darkened environment.2. If possible, conduct the experiment at a lower temperature.3. Run control experiments to check for reactivity with other reagents in the absence of the intended reaction partner.

Issue 3: Inconsistent Experimental Results

Symptom	Possible Cause	Troubleshooting Steps
Poor reproducibility of results in experiments involving INO.	1. Inconsistent purity of INO starting material.2. Variable rates of INO decomposition between experiments.	1. Purify the INO before use, if possible, or use a fresh, high-purity source.2. Standardize the INO solution immediately before each experiment to determine the active concentration (see Experimental Protocols).3. Strictly control environmental factors like temperature, light exposure, and atmosphere (e.g., use an inert atmosphere).

Data Presentation

Due to the limited availability of specific kinetic data for the decomposition of nitrosyl iodide in various solutions, the following table provides a qualitative summary of factors influencing its stability, based on general chemical principles and data from analogous compounds.

Factor	Condition Promoting Stability	Condition Promoting Decomposition	Relative Impact
Temperature	Low Temperature (e.g., ≤ 0 °C)	High Temperature	High
Light	Darkness or Red/Amber Light	UV or Broad-Spectrum Visible Light	High
Solvent Type	Anhydrous, Aprotic (e.g., Acetonitrile, DMF)	Protic (e.g., Water, Alcohols)	Medium to High
Atmosphere	Inert Gas (e.g., Argon, Nitrogen)	Air (Oxygen)	Medium
Purity	High Purity INO and Solvents	Presence of Impurities (e.g., Water, Metals)	Medium

Experimental Protocols

Protocol 1: Preparation of a Standardized Nitrosyl Iodide Solution

This protocol describes a general method for preparing a solution of INO and determining its concentration.

Materials:

• Nitrosyl iodide (solid)

• Anhydrous, deoxygenated polar aprotic solvent (e.g., acetonitrile)

• Standardized sodium thiosulfate solution (e.g., 0.01 M)

• Starch indicator solution

• Potassium iodide

• Glacial acetic acid

• Glassware protected from light (e.g., amber flasks or foil-wrapped)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Preparation of INO Solution (under inert atmosphere and low light): a. In a pre-weighed, amber volumetric flask, add the desired amount of solid nitrosyl iodide. b. Cool the flask in an ice bath. c. Slowly add the cold, anhydrous, deoxygenated solvent to the flask to dissolve the INO. d. Once dissolved, bring the solution to the final volume with the cold solvent. Keep the solution cold and protected from light at all times.

• Standardization by Iodometric Titration: a. Immediately after preparation, take a known aliquot of the INO solution. b. Add the aliquot to an Erlenmeyer flask containing an excess of potassium iodide dissolved in a mixture of water and glacial acetic acid. This will cause the INO to decompose, releasing iodine (I₂). c. Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution turns a pale yellow color. d. Add a few drops of starch indicator solution. The solution will turn a deep blue/black color. e. Continue the titration with sodium thiosulfate until the blue/black color disappears. f. Record the volume of titrant used and calculate the molar concentration of the original INO solution.

Protocol 2: Monitoring INO Decomposition by UV-Vis Spectroscopy

This protocol allows for the qualitative or semi-quantitative monitoring of INO decomposition.

Materials:

• INO solution in a suitable UV-transparent solvent (e.g., acetonitrile)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

Procedure:

• Acquire Initial Spectrum: a. Prepare a fresh solution of INO in the desired solvent. b. Immediately transfer the solution to a quartz cuvette and record its UV-Vis spectrum. The spectrum of INO and its decomposition products will depend on the solvent. Generally, you will be monitoring the appearance of the I₂ and potentially I₃⁻ absorption bands.

• Time-Course Measurement: a. Maintain the cuvette at a constant temperature in the spectrophotometer. b. Record spectra at regular time intervals to observe the decrease in any INO-specific absorbance and the increase in the absorbance of the decomposition products (I₂).

• Data Analysis: a. Plot the absorbance of the I₂ peak as a function of time to obtain a qualitative decomposition curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 3. Nucleophilicity of cysteine and related biothiols and the development of fluorogenic probes and other applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Safe Handling and Storage of Nitrosyl Iodide Precursors

This technical support center provides researchers, scientists, and drug development professionals with essential information for the safe handling and storage of precursors to nitrosyl iodide (NOI). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary precursors for synthesizing nitrosyl iodide?

A1: The common precursors for the synthesis of nitrosyl iodide are solid iodine (I₂) and either nitric oxide (NO) gas or a nitrite salt, such as sodium nitrite (NaNO₂), in the presence of an acid.

Q2: What are the main hazards associated with nitrosyl iodide precursors?

A2:

• Iodine (I₂): Solid iodine is a corrosive and volatile substance. Its vapor is an irritant to the respiratory system and eyes. Direct contact can cause skin burns.

• Nitric Oxide (NO): This is a toxic and corrosive gas that can form hazardous mixtures with air. It is a strong oxidizing agent and can react violently with combustible materials. Inhalation can lead to severe respiratory issues.

• Sodium Nitrite (NaNO₂): This is a strong oxidizing agent and is toxic if ingested. It can cause fires or explosions if it comes into contact with combustible materials. When mixed with acids, it releases toxic nitrogen oxides.

Q3: What personal protective equipment (PPE) is required when handling these precursors?

A3: A comprehensive set of PPE is crucial and should include:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A flame-resistant lab coat.

• Respiratory Protection: A properly fitted respirator with cartridges appropriate for iodine vapor and acid gases should be used, especially when working with solid iodine or generating nitrogen oxides. All handling of volatile or gaseous precursors should be performed in a certified chemical fume hood.

Q4: How should I store the precursors to ensure stability and safety?

A4:

• Iodine (I₂): Store in a tightly sealed, corrosion-resistant container (glass is suitable) in a cool, dry, and well-ventilated area away from combustible materials and sources of ignition.

• Nitric Oxide (NO): Store as a compressed gas in a certified gas cylinder, secured in an upright position in a well-ventilated, designated gas cylinder storage area. Keep away from heat and incompatible materials.

• Sodium Nitrite (NaNO₂): Store in a cool, dry, well-ventilated area away from acids and combustible materials. It is hygroscopic and should be kept in a tightly closed container.

Precursor Data Summary

The following table summarizes key quantitative data for the primary precursors of nitrosyl iodide.

Precursor	Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Boiling Point (°C)	Vapor Pressure	Decomposition Temperature (°C)
Iodine	I₂	253.81	Solid	113.7	184.3	0.3 mmHg at 25 °C[1]	Not applicable
Nitric Oxide	NO	30.01	Gas	-163.6	-152	Not applicable	Not applicable
Sodium Nitrite	NaNO₂	69.00	Solid	271	Decomposes	Not applicable	>320[2]

Experimental Protocols

Protocol 1: Gas-Phase Synthesis of Nitrosyl Iodide from Iodine and Nitric Oxide

This protocol describes the direct reaction of iodine vapor and nitric oxide gas to form nitrosyl iodide. This procedure must be conducted in a well-ventilated chemical fume hood.

Methodology:

• Apparatus Setup: Assemble a glass reaction tube with an inlet for nitric oxide gas and a heating element to vaporize the iodine. The outlet of the reaction tube should be connected to a cold trap to collect the product. The entire apparatus must be under a continuous flow of an inert gas, such as nitrogen or argon, before introducing the reactants.

• Iodine Vaporization: Place a known quantity of solid iodine in the reaction tube. Gently heat the tube to sublime the iodine, creating a visible purple vapor.

• Introduction of Nitric Oxide: Once a steady stream of iodine vapor is established, slowly introduce a controlled flow of nitric oxide gas into the reaction tube.

• Reaction: The reaction between iodine vapor and nitric oxide will occur in the gas phase, forming nitrosyl iodide.

• Product Collection: The nitrosyl iodide product will be carried by the gas stream to the cold trap, where it will condense. The cold trap should be maintained at a low temperature (e.g., with dry ice/acetone).

• Purging: After the reaction is complete, stop the flow of nitric oxide and the heating of iodine. Continue to purge the system with inert gas to remove any unreacted gases and to safely bring the apparatus back to room temperature.

Protocol 2: Synthesis of Nitrosyl Iodide from Sodium Nitrite and an Iodide Source

This protocol outlines the generation of nitrosyl iodide in solution using sodium nitrite and an iodide salt in an acidic medium.

Methodology:

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet bubbler, dissolve a stoichiometric amount of an iodide salt (e.g., potassium iodide) in a suitable solvent (e.g., water or ethanol).

• Acidification: Cool the solution in an ice bath and slowly add a strong acid (e.g., sulfuric acid) dropwise from the dropping funnel while stirring. This will generate hydriodic acid in situ.

• Addition of Sodium Nitrite: Prepare a solution of sodium nitrite in the same solvent. Add the sodium nitrite solution dropwise to the cold, acidified iodide solution. The reaction will generate nitrous acid, which then reacts to form nitrosyl iodide.

• Reaction Monitoring: The reaction progress can be monitored by observing color changes in the solution.

• Work-up: Once the reaction is complete, the nitrosyl iodide can be used in situ for subsequent reactions or isolated, depending on its stability in the chosen solvent system.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no product yield in gas-phase synthesis	- Inadequate heating of iodine, leading to low vapor pressure.- Incorrect stoichiometry of reactants.- Leaks in the reaction apparatus.	- Ensure the iodine is heated sufficiently to produce a steady stream of vapor.- Carefully control and monitor the flow rates of nitric oxide and the sublimation rate of iodine.- Check all connections for leaks using a suitable method before starting the reaction.
Discoloration or unexpected byproducts	- Presence of impurities in the precursors.- Reaction temperature is too high, leading to decomposition.- Presence of moisture or air in the reaction system.	- Use high-purity iodine and nitric oxide.- Optimize the reaction temperature to favor the formation of the desired product.- Thoroughly dry all glassware and purge the system with an inert gas before starting the reaction.
Clogging of gas lines or cold trap	- Product solidifying prematurely in the tubing.- High concentration of product leading to rapid crystallization.	- Gently heat the tubing leading to the cold trap to prevent premature solidification.- Adjust reactant flow rates to control the concentration of the product in the gas stream.
Uncontrolled gas evolution in solution-phase synthesis	- Addition of acid or nitrite solution is too rapid.	- Add the reagents dropwise with efficient stirring and cooling to maintain control over the reaction rate.
Hygroscopic reagents becoming difficult to handle	- Improper storage of sodium nitrite, leading to moisture absorption.	- Store sodium nitrite in a desiccator or a dry box. If clumping occurs, the material may need to be gently ground in a dry atmosphere before use.

Visualizations

Caption: Workflow for the gas-phase synthesis of nitrosyl iodide.

Caption: Troubleshooting logic for synthesis issues.

References

• 1. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 2. web.mit.edu [web.mit.edu]

troubleshooting low yield in nitrosyl iodide mediated reactions

This guide provides troubleshooting strategies for researchers, scientists, and drug development professionals experiencing low yields in reactions mediated by nitrosyl iodide (INO).

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

Low yields in nitrosyl iodide reactions can often be attributed to several factors.[1][2] The most critical is the inherent instability of nitrosyl iodide itself, which can decompose into non-reactive species.[3] Other common issues include the presence of moisture or other impurities in reagents and solvents, improper reaction temperature control, and losses during the workup and purification stages.[1][2][4]

Q2: How can I tell if my nitrosyl iodide has decomposed?

Nitrosyl iodide is known to decompose, especially under certain conditions.[3] Decomposition can be indicated by a visible change in the reaction mixture, such as the formation of a precipitate or an unexpected color change.[5] For instance, the appearance of the characteristic violet color of molecular iodine (I₂) is a strong indicator of decomposition. The two primary decomposition pathways are:

• 2 INO → I₂ + 2 NO

• 2 INO → I₂ + 2 NO₂

Monitoring the reaction headspace for the formation of nitrogen monoxide (NO) or nitrogen dioxide (NO₂) gas can also suggest decomposition.

Q3: What is the optimal temperature range for running reactions with nitrosyl iodide?

The optimal temperature is highly reaction-dependent. However, due to its thermal lability, reactions involving nitrosyl iodide are often conducted at low temperatures, sometimes as low as -50 °C, to minimize decomposition.[6] It is crucial to consult literature procedures for similar transformations. If no precedent exists, a systematic temperature optimization study is recommended, starting at a low temperature (e.g., -20 °C) and gradually increasing it while monitoring the reaction progress.

Q4: Can the solvent choice impact my reaction yield?

Absolutely. Nitrosyl iodide's reactivity and stability can be significantly influenced by the solvent. Protic solvents, especially water, can rapidly decompose the reagent.[7] Anhydrous, non-polar, or weakly coordinating polar aprotic solvents are generally preferred. It is essential to use rigorously dried solvents to prevent premature degradation of the nitrosyl iodide.[2]

Troubleshooting Guide: Diagnosing Low Yield

Use the following logical workflow to diagnose the potential cause of a low-yield reaction.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. reddit.com [reddit.com]
• 3. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Nitrosyl azide - Wikipedia [en.wikipedia.org]
• 7. Nitrosyl chloride - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Nitrosyl Iodide (INO) Reaction Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nitrosyl iodide (INO) reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a nitrosyl iodide reaction mixture?

A1: Common impurities can include unreacted starting materials such as iodine (I₂) and nitrogen monoxide (NO), as well as decomposition products like nitrogen dioxide (NO₂) and elemental iodine.[1] If the reaction is not carried out under anhydrous conditions, byproducts from hydrolysis, such as nitrous acid and hypoiodous acid, may also be present.[1] Cross-contamination from solvents and equipment can also introduce impurities.[2]

Q2: How can I minimize the decomposition of nitrosyl iodide during purification?

A2: Nitrosyl iodide is highly sensitive to air and moisture. To minimize decomposition, all purification steps should be performed under an inert atmosphere (e.g., argon or nitrogen) and at low temperatures. Ensure all glassware is rigorously dried and solvents are anhydrous.

Q3: What are the recommended storage conditions for purified nitrosyl iodide?

A3: Purified nitrosyl iodide should be stored in a tightly sealed container under an inert atmosphere.[3][4] It is best kept at low temperatures (refrigerated or in a freezer) in a cool, dry, and well-ventilated place to maintain stability.[3]

Q4: What analytical techniques are suitable for assessing the purity of nitrosyl iodide?

A4: A variety of analytical methods can be used to determine the purity of nitrosyl iodide. Spectroscopic techniques such as Fourier-transform infrared (FTIR) spectroscopy can be used to identify the characteristic vibrational frequencies of the N-O bond. Mass spectrometry can confirm the molecular weight.[5] For quantitative analysis of iodine content, techniques like inductively coupled plasma atomic emission spectrometry (ICP-AES) or titration methods can be employed.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Nitrosyl Iodide	- Incomplete reaction.	- Ensure stoichiometric amounts of reactants. - Optimize reaction time and temperature.
- Decomposition during reaction or workup.	- Maintain a strictly inert and anhydrous environment. - Work at low temperatures.
Product is a dark brown/purple solid instead of the expected color.	- Presence of excess elemental iodine (I₂).	- Use a slight excess of nitrogen monoxide during synthesis. - Purify by sublimation or low-temperature recrystallization to separate from less volatile iodine.
Product rapidly decomposes upon isolation.	- Exposure to air (oxygen) or moisture.	- Handle the product exclusively under a dry, inert atmosphere (e.g., in a glovebox). - Ensure all solvents and equipment are scrupulously dried.
- Elevated temperatures.	- Isolate and store the product at low temperatures.
Inconsistent analytical results (e.g., IR, Mass Spec).	- Sample decomposition during analysis preparation.	- Prepare samples for analysis under an inert atmosphere and at low temperatures whenever possible.
- Presence of impurities.	- Repurify the sample using the techniques outlined in the experimental protocols below.

Experimental Protocols

Protocol 1: Low-Temperature Recrystallization

This method is suitable for removing less soluble impurities, such as unreacted iodine.

• Preparation: Under an inert atmosphere, dissolve the crude nitrosyl iodide reaction mixture in a minimal amount of a pre-chilled, anhydrous solvent (e.g., dichloromethane or hexane) at a low temperature (e.g., -40 °C).

• Filtration: While maintaining the low temperature and inert atmosphere, filter the solution through a pre-chilled, fritted glass funnel to remove any insoluble impurities.

• Crystallization: Slowly cool the filtrate to a lower temperature (e.g., -78 °C) to induce crystallization of the nitrosyl iodide.

• Isolation: Quickly isolate the crystals by filtration under an inert atmosphere.

• Drying: Dry the isolated crystals under a high vacuum at a low temperature to remove any residual solvent.

Protocol 2: Sublimation

Sublimation is effective for separating nitrosyl iodide from non-volatile impurities.

• Apparatus Setup: Place the crude nitrosyl iodide in a sublimation apparatus under a high vacuum and an inert atmosphere.

• Heating: Gently and slowly heat the bottom of the apparatus while the collection surface (cold finger) is cooled, for instance, with a dry ice/acetone slurry or a cryocooler.

• Collection: The nitrosyl iodide will sublime and deposit on the cold surface as purified crystals.

• Isolation: Once the sublimation is complete, allow the apparatus to return to room temperature under an inert atmosphere before carefully scraping the purified product from the cold finger.

Purity and Yield Data (Illustrative Examples)

The following table provides illustrative data for the expected purity and yield of nitrosyl iodide after different purification techniques. Actual results will vary depending on the specific reaction conditions and the scale of the experiment.

Purification Technique	Starting Purity (Illustrative)	Final Purity (Illustrative)	Yield (Illustrative)
Single Low-Temperature Recrystallization	85%	95%	70%
Double Low-Temperature Recrystallization	85%	>98%	50%
Sublimation	90%	>99%	60%

Diagrams

Caption: Experimental workflow for nitrosyl iodide synthesis and purification.

Caption: Troubleshooting decision tree for nitrosyl iodide purification.

References

• 1. Buy Nitrosyl iodide | 58585-94-7 [smolecule.com]
• 2. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitrosyl iodide Safety Data Sheets(SDS) lookchem [lookchem.com]
• 4. carlroth.com [carlroth.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ANALYTICAL METHODS - Toxicological Profile for Iodine - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Nitrosyl Iodide in Solution-Phase Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nitrosyl iodide (INO). The information is tailored to address specific issues that may be encountered during experiments involving this reactive intermediate.

Frequently Asked Questions (FAQs)

Q1: What is nitrosyl iodide and why is it considered a transient species?

A1: Nitrosyl iodide (INO) is an inorganic compound with the chemical formula INO. It is considered a transient or unstable species because it readily decomposes. In the gas phase, its decomposition can occur through the reaction of two INO molecules or via thermal breakdown. In aqueous solutions, it undergoes rapid hydrolysis, with its stability being highly dependent on factors like pH and temperature.

Q2: How is nitrosyl iodide typically synthesized for laboratory use?

A2: Nitrosyl iodide is often generated in situ for immediate use in reactions. A common method for its synthesis is the direct reaction of molecular iodine (I₂) with nitrogen monoxide (NO). It can also be formed in the gas phase by mixing iodine with nitrogen dioxide or other nitrogen oxides under specific conditions.

Q3: What are the primary applications of nitrosyl iodide in a research setting?

A3: Nitrosyl iodide is primarily used as a reagent in organic synthesis, specifically for the introduction of an iodine atom into organic molecules. It can act as an electrophile, particularly in reactions with electron-rich aromatic compounds. Additionally, due to its unique chemical properties, it is a subject of spectroscopic and theoretical studies.

Q4: How does the choice of solvent affect the reactivity of nitrosyl iodide?

A4: The solvent plays a crucial role in the reactivity of nitrosyl iodide. For electrophilic substitution reactions, polar protic solvents can enhance the reaction rate by stabilizing the ionic transition states. The coordinating ability of the solvent can also influence the reaction pathways, as seen with other nitrosyl complexes where solvents can assist in processes like N-O bond cleavage.

Q5: What are the expected decomposition products of nitrosyl iodide?

A5: Under certain conditions, nitrosyl iodide can decompose to yield nitrogen monoxide (NO) and molecular iodine (I₂). It can also be oxidized to produce iodine and nitrogen dioxide (NO₂). In aqueous media, hydrolysis is a primary decomposition pathway.

Troubleshooting Guides

Issue 1: Low or No Yield in Iodination Reactions

Possible Cause	Troubleshooting Step	Explanation
Decomposition of Nitrosyl Iodide	Generate INO in situ at a low temperature and use it immediately. Ensure all glassware is dry and the reaction is performed under an inert atmosphere.	Nitrosyl iodide is highly unstable and will decompose over time, reducing its effective concentration. Moisture will lead to rapid hydrolysis.
Incorrect Solvent Choice	For electrophilic aromatic iodination, consider using a polar protic solvent to stabilize the transition state. For other substrates, an inert, aprotic solvent like dichloromethane or acetonitrile may be preferable. Avoid solvents that can react with INO or the reactants.	The solvent polarity and coordinating ability can significantly impact the reaction rate and mechanism.
Insufficient Activation of Substrate	If the substrate is not sufficiently electron-rich, the reaction may not proceed. Consider if the reaction conditions (e.g., temperature, catalysts) are appropriate for the substrate's reactivity.	Nitrosyl iodide is an electrophile and reacts more readily with activated substrates.
Side Reactions	Monitor the reaction closely using techniques like TLC or NMR to identify the formation of byproducts. Adjusting the reaction temperature or the rate of addition of INO may minimize side reactions.	Unwanted side reactions can consume the starting material or the desired product.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step	Explanation
Variability in INO Concentration	Standardize the in situ generation procedure. Ensure consistent purity and stoichiometry of the starting materials (I₂ and NO source).	The concentration of the generated INO will directly impact the reaction kinetics and yield.
Presence of Impurities	Use purified solvents and reagents. Ensure the reaction setup is free from contaminants, especially water and oxygen.	Impurities can catalyze the decomposition of INO or lead to undesired side reactions.
Temperature Fluctuations	Maintain a stable and controlled reaction temperature. Use a reliable cooling bath if the reaction is exothermic or requires low temperatures.	The stability of nitrosyl iodide and the rates of both the desired reaction and decomposition pathways are temperature-dependent.

Quantitative Data Summary

Direct quantitative data on the stability of nitrosyl iodide in various organic solvents is not extensively available in the literature due to its transient nature. However, based on qualitative descriptions and data for analogous compounds, the following trends can be inferred:

Solvent Type	Example Solvents	Expected Relative Stability of INO	Effect on Electrophilic Reactivity
Polar Protic	Water, Ethanol, Methanol	Low (rapid solvolysis/hydrolysis)	Enhanced (stabilization of ionic transition states)
Polar Aprotic	Acetonitrile, DMF, DMSO	Moderate	Favorable for many organic reactions
Nonpolar Aprotic	Hexane, Toluene	Moderate (if free of protic impurities)	Generally lower reactivity than in polar solvents
Chlorinated	Dichloromethane, Chloroform	Moderate	Commonly used, but potential for side reactions

Experimental Protocols

Protocol 1: In Situ Generation of Nitrosyl Iodide for Electrophilic Iodination

Objective: To generate a solution of nitrosyl iodide in situ for the iodination of an activated aromatic compound.

Materials:

• Iodine (I₂)

• Sodium nitrite (NaNO₂)

• Sulfuric acid (concentrated)

• Anhydrous dichloromethane (DCM)

• Activated aromatic substrate (e.g., phenol)

• Schlenk flask and standard inert atmosphere glassware

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Set up a two-necked Schlenk flask, equipped with a magnetic stir bar and a nitrogen inlet, in an ice bath.

• To the flask, add the activated aromatic substrate and anhydrous DCM under a nitrogen atmosphere.

• In a separate flask, carefully add a stoichiometric amount of iodine (I₂) to a solution of sodium nitrite (NaNO₂) in DCM.

• Slowly add a catalytic amount of concentrated sulfuric acid to the I₂/NaNO₂ mixture. This will generate nitrosyl iodide.

• The resulting solution containing nitrosyl iodide should be transferred via cannula to the cooled solution of the aromatic substrate.

• The reaction should be monitored by TLC for the consumption of the starting material and the formation of the iodinated product.

• Upon completion, the reaction should be quenched with a solution of sodium thiosulfate to remove any unreacted iodine.

• The organic layer is then washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product, which can be further purified by column chromatography.

Safety Note: This reaction should be performed in a well-ventilated fume hood. Concentrated sulfuric acid is highly corrosive. Nitrosyl iodide and nitrogen oxides are toxic.

Visualizations

Reference Data & Comparative Studies

Comparative Analysis of Nitrosyl Halide Reactivity: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the reactivity of nitrosyl halides—nitrosyl fluoride (FNO), nitrosyl chloride (ClNO), and nitrosyl bromide (BrNO). Tailored for researchers, scientists, and drug development professionals, this document objectively compares their performance in key chemical transformations, supported by available experimental data and detailed methodologies.

Overview of Nitrosyl Halide Reactivity

Nitrosyl halides (XNO) are reactive electrophilic species that serve as versatile reagents in organic and inorganic synthesis. Their reactivity is primarily governed by the nature of the halogen atom, which influences the polarity of the N-X bond and the overall stability of the molecule. In general, nitrosyl halides participate in reactions as sources of the nitrosonium ion (NO⁺), as oxidizing agents, and as halogenating agents.

The reactivity of nitrosyl halides is expected to follow the trend:

FNO > ClNO > BrNO

This trend is largely influenced by the electronegativity of the halogen atom. The highly electronegative fluorine atom in FNO polarizes the N-F bond to a greater extent, making the nitrogen atom more electrophilic and the molecule more reactive. Conversely, the lower electronegativity of bromine in BrNO results in a less polarized N-Br bond and consequently, lower reactivity.

Comparative Data on Physical Properties

A summary of the key physical properties of nitrosyl halides is presented in Table 1. These properties often correlate with their reactivity. For instance, the bond dissociation energy of the N-X bond can be an indicator of the ease with which the nitrosyl or halide moiety can be delivered in a reaction.

Property	Nitrosyl Fluoride (FNO)	Nitrosyl Chloride (ClNO)	Nitrosyl Bromide (BrNO)
Formula	FNO	ClNO	BrNO
Molar Mass ( g/mol )	49.00	65.46	109.91
Boiling Point (°C)	-59.9	-6.4	~0
N-X Bond Length (Å)	1.52	1.975[1]	2.14
N-O Bond Length (Å)	1.13	1.139[1]	1.15
Appearance	Colorless gas	Yellow gas	Red-brown gas

Electrophilic Addition to Alkenes

Nitrosyl halides readily undergo electrophilic addition to alkenes, typically yielding α-halo oximes as the final products after rearrangement of the initial nitroso adduct. The reaction proceeds via the addition of the electrophilic nitrosyl group to one of the double-bonded carbons, followed by the nucleophilic attack of the halide ion on the other carbon.

The general mechanism for this reaction is depicted below. The stereochemistry of the addition can be either syn or anti, depending on the structure of the alkene and the reaction conditions. For instance, the addition of NOCl to norbornene has been reported to proceed with cis (syn) stereochemistry[2].

Reactivity Comparison

While quantitative kinetic data for the addition of all three nitrosyl halides to the same alkene under identical conditions is scarce in the literature, the reactivity is expected to follow the general trend: FNO > ClNO > BrNO . This is attributed to the greater electrophilicity of the nitrogen atom in FNO.

Experimental Protocol: Addition of Nitrosyl Chloride to Cyclohexene

This protocol describes the synthesis of 1-chloro-2-nitrosocyclohexane, which exists in equilibrium with its dimer.

Materials:

• Cyclohexene

• Nitrosyl chloride (can be generated in situ from isoamyl nitrite and HCl)

• Anhydrous diethyl ether

• Dry ice-acetone bath

Procedure:

• A solution of cyclohexene in anhydrous diethyl ether is cooled to -78 °C in a dry ice-acetone bath.

• A stream of gaseous nitrosyl chloride is passed through the cooled solution with stirring. Alternatively, a solution of isoamyl nitrite in diethyl ether is added dropwise to a solution of cyclohexene in diethyl ether saturated with hydrogen chloride gas at -78 °C.

• The reaction mixture is stirred at -78 °C for 1-2 hours, during which a precipitate of the dimeric 1-chloro-2-nitrosocyclohexane may form.

• The reaction is quenched by the addition of cold methanol.

• The solvent is removed under reduced pressure at low temperature to yield the crude product.

• The product can be purified by recrystallization from a suitable solvent like ethanol.

Note: Nitrosyl halides are toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood.

Oxidizing and Halogenating Properties

Nitrosyl halides are effective oxidizing and halogenating agents. Their oxidizing power stems from the ability of the nitrosyl group to be reduced, while the halogen atom can be transferred in halogenation reactions.

Reactivity Comparison

The oxidizing and halogenating capabilities are also expected to follow the trend FNO > ClNO > BrNO . Nitrosyl fluoride is a particularly potent fluorinating and oxidizing agent. Nitrosyl chloride is a key component of aqua regia, a highly corrosive mixture capable of dissolving noble metals like gold and platinum, highlighting its strong oxidizing and chlorinating properties[3]. Nitrosyl bromide is a milder agent in comparison.

Visualizing Reactivity and Mechanisms

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: General reactivity trend of nitrosyl halides.

Caption: General mechanism of nitrosyl halide addition to an alkene.

Caption: Workflow for a comparative reactivity study.

Conclusion

The reactivity of nitrosyl halides (FNO, ClNO, BrNO) is a critical aspect of their application in chemical synthesis. The general trend of reactivity, FNO > ClNO > BrNO, is well-supported by fundamental chemical principles, although direct quantitative comparisons in the literature are limited. This guide provides a foundational understanding of their comparative reactivity in key transformations, along with practical experimental guidance. Further quantitative kinetic and mechanistic studies are warranted to fully elucidate the subtle differences in the chemical behavior of these important reagents.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. Nitrosyl chloride - Wikipedia [en.wikipedia.org]

A Comparative Guide to Nitrosyl Iodide and Nitrosyl Chloride as Nitrosating Reagents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, particularly in the realm of drug discovery and development, the choice of reagents is paramount to the success of a synthetic route. Nitrosyl halides, serving as potent sources of the nitrosonium ion (NO⁺), are valuable reagents for nitrosation and related transformations. This guide provides an in-depth, objective comparison of two such reagents: nitrosyl iodide (NOI) and nitrosyl chloride (NOCl). By presenting their performance, supported by experimental data, detailed protocols, and mechanistic insights, this document aims to assist researchers in making informed decisions for their specific synthetic needs.

At a Glance: Key Differences

Feature	Nitrosyl Iodide (NOI)	Nitrosyl Chloride (NOCl)
Primary Use	Introduction of iodine and nitroso groups	Introduction of chlorine and nitroso groups; N-nitrosation
Reactivity	Generally more reactive, less stable	Moderately reactive, more stable than NOI
Handling	Typically generated in situ due to instability	Can be generated in situ or handled as a gas/condensed liquid; highly toxic and corrosive
Availability	Not commercially available as a standalone reagent	Commercially available in cylinders, but often generated in situ

Physical and Thermodynamic Properties

A fundamental understanding of the physical and thermodynamic properties of these reagents is crucial for their effective and safe use in the laboratory.

Property	Nitrosyl Iodide (INO)	Nitrosyl Chloride (NOCl)
Molecular Formula	INO[1]	ClNO[2]
Molar Mass ( g/mol )	156.91[1]	65.46[2]
Appearance	Unstable species, often in solution	Yellow gas, red-brown liquid[3]
Boiling Point (°C)	Not applicable (decomposes)	-6.4[3]
Melting Point (°C)	Not applicable (decomposes)	-59.6[3]
Standard Enthalpy of Formation (gas, kJ/mol)	121.3 ± 4.2	51.71[3]
Stability	Thermally unstable	Decomposes above 100 °C[3]

Reactivity and Performance: A Comparative Analysis

Both nitrosyl iodide and nitrosyl chloride are effective nitrosating agents, capable of delivering the electrophilic nitrosonium ion (NO⁺). However, their reactivity profiles differ significantly, influencing their suitability for specific transformations.

Electrophilicity and Halide Nucleophilicity: The reactivity of nitrosyl halides (XNO) is a composite of the electrophilicity of the nitrosonium group and the nucleophilicity/leaving group ability of the associated halide. The general trend in reactivity for electrophilic nitrosation is expected to follow the order NOI > NOBr > NOCl > NOF, correlating with the polarizability and nucleofugality of the halide. The weaker N-I bond in nitrosyl iodide makes it a more potent source of the nitrosonium ion compared to the more stable N-Cl bond in nitrosyl chloride.

Addition to Alkenes: Synthesis of α-Halo Oximes

A key application of nitrosyl halides is their addition to alkenes to furnish α-halo oximes, which are versatile synthetic intermediates.

Nitrosyl Chloride: The addition of NOCl to alkenes is a well-established method for the synthesis of α-chloro oximes.[3] The reaction typically proceeds via an electrophilic attack of the nitrosonium ion on the double bond, followed by the capture of the resulting carbocation by the chloride ion. The regioselectivity of the addition generally follows Markovnikov's rule, with the nitroso group adding to the less substituted carbon.[3] The stereochemistry of the addition is substrate-dependent and can be influenced by the solvent, with both syn and anti additions being observed.[4]

Nitrosyl Iodide: While less documented, nitrosyl iodide is also expected to add to alkenes to yield α-iodo oximes. Due to the higher reactivity of NOI, these reactions are anticipated to proceed under milder conditions but may be accompanied by side reactions owing to the instability of the reagent and the product. The in situ generation of NOI from sources like nitric oxide and iodine is the preferred method for these transformations.[5]

N-Nitrosation of Secondary Amines

The formation of N-nitrosamines from secondary amines is a crucial reaction in both synthetic chemistry and toxicology studies. Both NOI and NOCl are effective reagents for this transformation.

Nitrosyl Chloride: NOCl reacts rapidly with secondary amines to produce N-nitrosamines in high yields.[6] The reaction is typically carried out in an inert solvent at low temperatures.

Nitrosyl Iodide: Nitrosyl iodide, often generated in situ from nitric oxide and iodine, is also a potent reagent for the N-nitrosation of secondary amines. Studies suggest that the nitrosation proceeds through the formation of NOI, which then reacts with the unprotonated amine. The reaction is reported to be rapid, even under neutral or mildly acidic conditions.

While direct quantitative comparisons are scarce in the literature, the higher reactivity of NOI suggests it may be effective at lower concentrations or temperatures compared to NOCl. However, the instability of NOI and the potential for side reactions involving iodine must be considered.

Experimental Protocols

Detailed and reliable experimental protocols are essential for the successful application of these reagents.

In Situ Generation and Reaction of Nitrosyl Chloride with an Alkene

This protocol describes the synthesis of 2-chloro-2-methyl-1-nitrosopropane dimer from 2-methylpropene.

Materials:

• 2-methylpropene (isobutylene)

• tert-Butyl nitrite

• Concentrated hydrochloric acid

• Ethanol (95%)

Procedure:

• A solution of 10 g (0.178 mol) of 2-methylpropene in 50 mL of 95% ethanol is placed in a three-necked flask equipped with a stirrer, a dropping funnel, and a gas outlet tube.

• The flask is cooled to 0 °C in an ice bath.

• A mixture of 18.4 g (0.178 mol) of tert-butyl nitrite and 18 mL of concentrated hydrochloric acid is added dropwise with stirring over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, the mixture is stirred for an additional hour at 0 °C.

• The white crystalline precipitate of 2-chloro-2-methyl-1-nitrosopropane dimer is collected by filtration, washed with cold ethanol, and dried.

In Situ Generation and Reaction of Nitrosyl Iodide with a Secondary Amine

This protocol describes the N-nitrosation of morpholine using in situ generated nitrosyl iodide.

Materials:

• Morpholine

• Nitric oxide (gas)

• Iodine

• Ethanol

Procedure:

• A solution of morpholine (1 mmol) and iodine (0.5 mmol) in ethanol (20 mL) is prepared in a reaction vessel equipped with a gas inlet and outlet.

• The solution is deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen).

• A stream of nitric oxide gas is then passed through the stirred solution at room temperature.

• The reaction progress can be monitored by TLC or GC-MS.

• Upon completion, the solvent is removed under reduced pressure, and the residue is purified by chromatography to yield N-nitrosomorpholine.

Stability, Handling, and Safety

The practical utility of a reagent is intrinsically linked to its stability and the safety precautions required for its handling.

Nitrosyl Chloride (NOCl):

• Stability: NOCl is a yellow gas or a reddish-brown liquid that is relatively stable at room temperature but decomposes into nitric oxide and chlorine upon heating above 100 °C.[3] It is highly reactive and a strong oxidizing agent.

• Handling: NOCl is highly toxic and corrosive.[7] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including respiratory protection, should be worn. Due to its reactivity, it is often generated in situ from more stable precursors like sodium nitrite and hydrochloric acid.[7]

• Safety: Inhalation can cause severe respiratory irritation and pulmonary edema.[3] It reacts with water to form hydrochloric acid and nitric acid.[3]

Nitrosyl Iodide (NOI):

• Stability: NOI is significantly less stable than NOCl and is typically generated and used in situ.[5] It readily decomposes, particularly in the presence of light or heat.

• Handling: Due to its instability, NOI is not isolated or stored. In situ generation from nitric oxide and iodine allows for its immediate use in the reaction mixture.[5] Standard laboratory safety practices for handling iodine and nitric oxide should be followed.[8]

• Safety: As NOI is used in situ, the primary safety concerns are related to its precursors, iodine and nitric oxide. Iodine is a hazardous substance that can cause skin and respiratory irritation.[8] Nitric oxide is a toxic gas.

Applications in Drug Discovery and Development

The ability to introduce nitroso and halo functionalities is of great interest in medicinal chemistry for the synthesis of novel pharmacophores and for late-stage functionalization of complex molecules.

• α-Halo Oximes as Intermediates: The α-chloro and α-iodo oximes synthesized using NOCl and NOI, respectively, are valuable precursors to a variety of nitrogen-containing heterocycles and functional groups.

• N-Nitrosamines in Biological Studies: The controlled synthesis of N-nitrosamines is crucial for toxicological studies and for understanding their role in biological processes.

• Source of Nitric Oxide (NO): While not a direct application of the reagents themselves, the nitroso compounds formed can serve as precursors to nitric oxide, a key signaling molecule in various physiological processes. The development of NO-releasing drugs is an active area of research.

Conclusion

Both nitrosyl iodide and nitrosyl chloride are potent reagents for nitrosation and related transformations, each with a distinct profile of reactivity, stability, and handling requirements.

• Nitrosyl Chloride (NOCl) is a well-established, moderately stable reagent with a broad range of documented applications, particularly in the synthesis of α-chloro oximes. Its hazardous nature necessitates careful handling, often favoring in situ generation.

• Nitrosyl Iodide (NOI) is a more reactive but significantly less stable reagent that is almost exclusively generated and used in situ. Its higher reactivity may offer advantages in certain transformations, potentially allowing for milder reaction conditions. However, the scarcity of detailed experimental protocols and comparative data warrants further investigation into its synthetic utility.

For researchers, the choice between NOI and NOCl will depend on the specific transformation, the desired product, and the available laboratory infrastructure. NOCl remains the more predictable and well-understood choice for many applications. However, for chemists seeking enhanced reactivity or access to iodinated nitroso compounds, the exploration of in situ generated NOI presents a promising, albeit more challenging, avenue for synthetic innovation. Future research focusing on direct, quantitative comparisons of these two reagents in a variety of synthetically important reactions would be invaluable to the chemical community.

References

• 1. researchgate.net [researchgate.net]
• 2. Nitrosyl chloride [webbook.nist.gov]
• 3. durhamtech.edu [durhamtech.edu]
• 4. researchgate.net [researchgate.net]
• 5. atct.anl.gov [atct.anl.gov]
• 6. researchgate.net [researchgate.net]
• 7. Continuous generation, in-line quantification and utilization of nitrosyl chloride in photonitrosation reactions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C8RE00323H [pubs.rsc.org]
• 8. pubs.aip.org [pubs.aip.org]

A Comparative Guide to Experimental and Calculated Spectroscopic Constants of Indium Monoxide (INO)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimentally determined and theoretically calculated spectroscopic constants for the diatomic molecule Indium Monoxide (INO). The data is presented in a clear, tabular format to facilitate direct comparison. Furthermore, this guide outlines the typical experimental protocols employed for the determination of these crucial molecular parameters.

Data Presentation: Spectroscopic Constants of INO

The following table summarizes the key spectroscopic constants for the ground electronic state (X²Σ⁺) of the INO molecule. The experimental values are sourced from the National Institute of Standards and Technology (NIST) Chemistry WebBook, a widely recognized repository of physical and chemical data. The calculated values are taken from the theoretical study conducted by Mukhopadhyay et al. (2010), which employed first-principles methods based on density functional theory.

Spectroscopic Constant	Symbol	Experimental Value (NIST)	Calculated Value (Mukhopadhyay et al., 2010)	Unit
Vibrational Frequency	ωe	679.3	667	cm⁻¹
Anharmonicity Constant	ωexe	3.5	Not Reported	cm⁻¹
Rotational Constant	Be	0.383	Not Reported	cm⁻¹
Equilibrium Internuclear Distance	re	1.838	1.85	Å
Dissociation Energy	D₀	Not Reported	1.95	eV

Experimental Protocols

The determination of spectroscopic constants for diatomic molecules like INO typically involves high-resolution spectroscopy techniques. The following outlines a general methodology for obtaining these experimental values.

Sample Preparation

• Vaporization of Indium Oxide: A sample of indium oxide (In₂O₃) is heated to a high temperature in a specialized furnace or reaction chamber.

• Generation of Diatomic INO: The vaporized indium oxide is then subjected to conditions that promote the formation of the diatomic INO molecule. This can be achieved through methods such as a high-temperature effusive source or a laser ablation technique on a solid indium target in the presence of an oxygen-containing gas. The goal is to produce a sufficient concentration of gaseous INO molecules for spectroscopic analysis.

Spectroscopic Measurement

• Microwave Spectroscopy (for Rotational Constants):

  • The gaseous INO sample is introduced into the sample cell of a microwave spectrometer.

  • Microwave radiation is passed through the sample, and the absorption of this radiation by the INO molecules is measured as a function of frequency.

  • The resulting spectrum will show a series of absorption lines corresponding to transitions between different rotational energy levels.

  • By analyzing the frequencies of these rotational transitions, the rotational constant (Be) and the equilibrium internuclear distance (re) can be precisely determined.

• Infrared and Raman Spectroscopy (for Vibrational Constants):

  • For infrared (IR) spectroscopy, a beam of infrared radiation is passed through the gaseous INO sample. The absorption of IR radiation at specific frequencies corresponds to transitions between vibrational energy levels.

  • For Raman spectroscopy, a high-intensity monochromatic laser beam is directed at the sample. The scattered light is collected and analyzed. The frequency shifts of the scattered light relative to the incident laser frequency provide information about the vibrational energy levels.

  • The analysis of the vibrational-rotational structure in the IR or Raman spectrum allows for the determination of the vibrational frequency (ωe) and the anharmonicity constant (ωexe).

• Electronic Spectroscopy (for Dissociation Energy):

  • A beam of ultraviolet or visible light is passed through the INO sample.

  • The absorption or emission spectrum is recorded, which shows transitions between different electronic states of the molecule.

  • By analyzing the vibrational structure within these electronic transitions, particularly the convergence of the vibrational levels, the dissociation energy (D₀) of the molecule can be determined. This is often achieved through a Birge-Sponer plot extrapolation.

Data Analysis

• The recorded spectra are calibrated and analyzed to identify the specific quantum transitions.

• The frequencies of these transitions are then fitted to established theoretical models (e.g., the rigid rotor model for rotation, the harmonic oscillator model for vibration, and their non-rigid and anharmonic corrections) to extract the spectroscopic constants.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of spectroscopic constants.

Caption: Generalized workflow for the experimental determination of spectroscopic constants.

Distinguishing INO from other Nitrogen Oxyiodides in Spectra: A Comparative Guide

A comprehensive guide for researchers, scientists, and drug development professionals on the spectral differentiation of iodine nitrosoxyl (INO) from other nitrogen oxyiodides, such as nitryl iodide (INO₂) and iodine nitrate (IONO₂). This guide provides a comparative analysis of their spectroscopic signatures across various techniques, supported by experimental data and detailed methodologies.

Nitrogen oxyiodides are a class of reactive iodine compounds that play a significant role in atmospheric chemistry. Their transient nature makes spectral analysis a critical tool for their identification and characterization. This guide focuses on distinguishing iodine nitrosoxyl (INO) from two other common nitrogen oxyiodides: nitryl iodide (INO₂) and iodine nitrate (IONO₂), by comparing their Ultraviolet-Visible (UV-Vis) absorption, Infrared (IR) absorption, and providing context on Raman and Mass Spectrometry where data is available.

Comparative Spectroscopic Data

The following table summarizes the key spectral features of INO, INO₂, and IONO₂ based on available experimental data. These values provide a basis for distinguishing these compounds in a mixture or for identifying them individually.

Spectroscopic Technique	Iodine Nitrosoxyl (INO)	Nitryl Iodide (INO₂)	Iodine Nitrate (IONO₂)
UV-Vis Absorption	Broad, continuous absorption in the UV-visible region.[1][2]	Strong absorption with a maximum around 280 nm and weaker, structured absorptions extending into the visible region.[1][2]	Several overlapping broad absorption bands across the 245-415 nm wavelength range.[1][2]
Infrared (IR) Absorption	N=O stretch: ~1800 cm⁻¹, I-N stretch: ~470 cm⁻¹, Bending mode: ~216 cm⁻¹[3]	Asymmetric NO₂ stretch: ~1730 cm⁻¹, Symmetric NO₂ stretch: ~1290 cm⁻¹, I-N stretch: ~550 cm⁻¹	Asymmetric NO₂ stretch: ~1725 cm⁻¹, Symmetric NO₂ stretch: ~1280 cm⁻¹, O-N stretch: ~800 cm⁻¹, I-O stretch: ~650 cm⁻¹
Raman Spectroscopy	No experimental data found in the searched literature.	No experimental data found in the searched literature.	No experimental data found in the searched literature.
Mass Spectrometry (EI)	No specific experimental data found for the isolated molecule.	No specific experimental data found for the isolated molecule.	No specific experimental data found for the isolated molecule, but iodine oxide-nitrate clusters have been observed.

Experimental Protocols

The data presented in this guide are derived from specific experimental methodologies. Understanding these protocols is crucial for reproducing the results and for designing new experiments.

Synthesis and Generation of Nitrogen Oxyiodides for Spectroscopic Analysis

A common method for generating gaseous nitrogen oxyiodides for spectroscopic analysis is through in-situ chemical reactions within a reaction chamber or flow tube.

• Iodine Nitrosoxyl (INO): INO can be generated by the recombination of iodine atoms (I) and nitric oxide (NO).[3] A typical experimental setup involves the photolysis of a precursor molecule like I₂ or CH₃I to produce I atoms in the presence of NO.

• Nitryl Iodide (INO₂): INO₂ is often produced by the reaction of iodine atoms with nitrogen dioxide (NO₂).[1][2] Similar to INO generation, a source of iodine atoms is required in a mixture containing NO₂.

• Iodine Nitrate (IONO₂): The synthesis of IONO₂ for spectroscopic studies has been achieved through the reaction of iodine monoxide (IO) radicals with nitrogen dioxide (NO₂).[1][2] IO radicals can be generated from the reaction of I atoms with ozone (O₃).

Spectroscopic Measurement Techniques

UV-Visible Absorption Spectroscopy:

The UV-Visible absorption spectra are typically recorded using a long-path absorption cell coupled to a spectrometer. A broadband light source (e.g., a deuterium-xenon arc lamp) is passed through the cell containing the gas mixture. The transmitted light is then analyzed by a spectrograph equipped with a detector (e.g., a charge-coupled device, CCD). The absorption cross-sections are calculated using the Beer-Lambert law.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

FT-IR spectroscopy is employed to obtain the vibrational spectra of the nitrogen oxyiodides. A mixture containing the target species is flowed through a gas cell with IR-transparent windows (e.g., KBr or ZnSe). An infrared beam is passed through the cell, and the resulting interferogram is recorded and Fourier-transformed to obtain the absorption spectrum. The use of a long-path cell enhances the absorption signals of these transient species. The work by Barnes, Becker, and Starcke in 1991 utilized a 400 L reaction chamber coupled to an FT-IR spectrometer for the detection of INO, INO₂, and IONO₂.

Visualizing Experimental Workflows

To better understand the process of distinguishing these molecules, the following diagrams illustrate the general experimental workflows.

UV-Vis Absorption Spectroscopy Workflow

FT-IR Spectroscopy Workflow

Distinguishing Features in Spectra

UV-Visible Spectroscopy: The UV-Vis spectra provide a clear means of distinguishing between INO₂ and IONO₂. INO₂ exhibits a relatively sharp and strong absorption maximum around 280 nm, while IONO₂ has a much broader absorption profile with multiple overlapping bands.[1][2] Although quantitative data for INO is scarce, its spectrum is described as a broad continuum, which would differ from the more structured features of the other two species.

Infrared Spectroscopy: The vibrational frequencies of the nitrogen-oxygen bonds are key identifiers in the IR spectra. The N=O stretch in INO is found at a significantly higher wavenumber (~1800 cm⁻¹) compared to the asymmetric NO₂ stretches in INO₂ (~1730 cm⁻¹) and IONO₂ (~1725 cm⁻¹). Furthermore, the presence of distinct I-N and I-O stretching modes, as well as bending vibrations at different frequencies, allows for the individual identification of each molecule.

References

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Guide to the Reactivity of Nitrosyl Halides: INO, BrNO, and ClNO

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of three key nitrosyl halides: iodine mononitrosyl (INO), bromine mononitrosyl (BrNO), and chlorine mononitrosyl (ClNO). Understanding the relative reactivity of these compounds is crucial for their application in organic synthesis, particularly in nitrosation reactions, and for elucidating their potential roles in various chemical and biological processes. This document summarizes available quantitative data, details relevant experimental protocols, and presents visual representations of reaction pathways and experimental setups.

Introduction to Nitrosyl Halides

Nitrosyl halides (XNO) are a class of reactive molecules characterized by a halogen atom (X) bonded to a nitrosyl group (NO). Their reactivity is largely governed by the nature of the halogen, influencing the electrophilicity of the nitrogen atom and the lability of the X-N bond. These compounds are potent nitrosating agents, capable of introducing the nitroso group into various organic and inorganic substrates. The general trend in reactivity is expected to follow the electronegativity and bond strengths of the halogens, with ClNO being the most reactive and INO the least. However, specific reaction conditions can influence this trend.

Quantitative Reactivity Data

Direct comparative kinetic studies across all three nitrosyl halides are limited in the literature. However, by compiling data from various sources, a general trend in their reactivity can be established. The following table summarizes key physical properties and available kinetic data, which serve as indicators of their relative reactivity.

Property/Reaction	ClNO	BrNO	INO
Appearance	Orange-yellow gas	Red gas	Data not available
Boiling Point	-6.4 °C	-2 °C	Data not available
X-N Bond Dissociation Energy (kcal/mol)	~38	~29	~21
Rate Constant for X + XNO → X₂ + NO (cm³ molecule⁻¹ s⁻¹)	(5.40 ± 0.47) x 10⁻¹²	(5.16 ± 0.28) x 10⁻¹²	Data not available
Rate of Nitrosation of Primary Amino Acids	Approaches encounter-controlled limit	Approaches encounter-controlled limit	Data not available
Activation Energy for Nitrosation of Primary Amino Acids (kJ/mol)	10-30	10-30	Data not available

Note: Data for INO is scarce in the literature, reflecting its lower stability and the challenges associated with its experimental study.

The lower X-N bond dissociation energy for BrNO compared to ClNO suggests that the Br-N bond is weaker and more easily cleaved, which would imply higher reactivity for BrNO in reactions where this bond breaking is the rate-determining step. However, the high electrophilicity of the nitrogen in ClNO, due to the strongly electron-withdrawing chlorine atom, often leads to faster reaction rates, as seen in the near encounter-controlled rates of amino acid nitrosation for both ClNO and BrNO. The reactivity of INO is predicted to be the lowest in the series due to the weaker electron-withdrawing ability of iodine and the longer, weaker I-N bond, which can also influence reaction mechanisms.

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below are methodologies for the generation of nitrosyl halides and the kinetic analysis of their reactions.

Protocol 1: Continuous Flow Generation and Photonitrosation using Nitrosyl Chloride (ClNO)

This protocol describes a continuous flow method for the safe generation and immediate use of ClNO in a photochemical reaction.[1][2][3]

Materials:

• 8 M Sodium Nitrite (NaNO₂) aqueous solution

• 6 M Hydrochloric Acid (HCl) aqueous solution

• Organic solvent (e.g., Dichloromethane, CH₂Cl₂)

• Substrate for photonitrosation (e.g., Cyclohexane)

• Continuous flow reactor system with pumps, tubing, a T-mixer, a membrane-based liquid-liquid separator, and a back-pressure regulator.

• Photochemical reactor (e.g., with 395 nm LEDs)

• In-line UV/Vis spectrometer for monitoring.

Procedure:

• Set up the continuous flow system as depicted in the diagram below.

• Pump the 8 M NaNO₂ solution, 6 M HCl solution, and the organic solvent into the T-mixer at controlled flow rates. The reaction between NaNO₂ and HCl generates ClNO in situ.

• The biphasic mixture flows through a residence unit to ensure complete reaction.

• The mixture then enters a membrane-based liquid-liquid separator to isolate the organic phase containing the dissolved ClNO.

• The concentration of the generated ClNO in the organic phase is monitored in-line using a UV/Vis spectrometer by measuring the absorbance at a characteristic wavelength (e.g., 583 nm).

• The organic stream containing ClNO is then mixed with the substrate (e.g., cyclohexane in CH₂Cl₂) in another T-mixer.

• This reaction mixture is passed through a photochemical reactor and irradiated with a suitable light source (e.g., 395 nm LED) to initiate the photonitrosation reaction.

• The product stream is collected, and the product can be isolated and purified using standard laboratory techniques.

Continuous flow setup for ClNO generation and use.

Protocol 2: Stopped-Flow Kinetic Analysis of Nitrosation Reactions

This protocol outlines the use of a stopped-flow apparatus to measure the kinetics of fast reactions, such as the nitrosation of a substrate by a nitrosyl halide.[4][5][6][7][8]

Materials:

• Solution of the nitrosyl halide (e.g., BrNO in a suitable solvent).

• Solution of the substrate to be nitrosated.

• Stopped-flow spectrophotometer equipped with drive syringes, a mixing chamber, an observation cell, and a detector (e.g., UV/Vis or fluorescence).

Procedure:

• Prepare solutions of the nitrosyl halide and the substrate at known concentrations in a solvent that does not react with either species.

• Load the two reactant solutions into separate drive syringes of the stopped-flow instrument.

• Initiate the reaction by rapidly depressing the syringe plungers, which forces the two solutions through a high-efficiency mixing chamber.

• The mixed solution flows into the observation cell.

• The flow is abruptly stopped by a stop syringe, and the data acquisition is triggered simultaneously.

• Monitor the change in a spectroscopic signal (e.g., absorbance or fluorescence) of a reactant or product over time. The data collection is typically on the millisecond timescale.

• Analyze the kinetic trace (signal vs. time) by fitting it to an appropriate rate law (e.g., pseudo-first-order if one reactant is in large excess) to determine the rate constant of the reaction.

Schematic of a stopped-flow experiment.

Reaction Mechanisms and Signaling Pathways

The primary reaction mechanism for nitrosyl halides as nitrosating agents involves the electrophilic attack of the nitrosonium-like nitrogen atom on a nucleophilic center. The general reactivity trend (ClNO > BrNO > INO) is consistent with the increasing electron-withdrawing ability of the halogen, which enhances the electrophilicity of the nitrogen.

References

• 1. Continuous generation, in-line quantification and utilization of nitrosyl chloride in photonitrosation reactions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C8RE00323H [pubs.rsc.org]
• 2. Continuous generation, in-line quantification and utilization of nitrosyl chloride in photonitrosation reactions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Stopped-flow - Wikipedia [en.wikipedia.org]
• 5. biologic.net [biologic.net]
• 6. agilent.com [agilent.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scribd.com [scribd.com]

A Comparative Guide to Alternatives for Neutral Condition Iodination

For researchers, scientists, and drug development professionals, the introduction of iodine into organic molecules is a critical transformation, yielding versatile intermediates for a multitude of synthetic applications. While various methods exist, performing this transformation under neutral conditions is often paramount to preserve sensitive functional groups. This guide provides an objective comparison of several common alternatives to nitrosyl iodide (INO) for the neutral condition iodination of alkenes, alkynes, and aromatic compounds. The performance of N-Iodosuccinimide (NIS), molecular iodine with an oxidizing agent (I₂/H₂O₂), and potassium iodide with an oxidant (KI/Oxone®) are evaluated, with nitrosyl iodide serving as a baseline.

Performance Comparison of Iodinating Agents

The selection of an appropriate iodinating agent is contingent upon the substrate's reactivity, the desired regioselectivity, and the tolerance of other functional groups within the molecule. The following tables summarize the performance of various reagents in the iodination of representative substrates under neutral or near-neutral conditions.

Iodination of Activated Aromatic Compounds: Anisole

Reagent System	Reaction Time	Temperature (°C)	Yield (%)	Reference
N-Iodosuccinimide (NIS)/TFA (catalytic)	30 min	Room Temp	98	[1]
Iodine (I₂)/Hydrogen Peroxide (H₂O₂)	17 h	60	93	[1]
Nitrosyl Iodide (INO)	Data not readily available for neutral conditions	-	-

Note: While nitrosyl iodide is a known iodinating agent, specific quantitative data for its use under strictly neutral conditions for a broad range of substrates is not well-documented in readily available literature, making direct comparison challenging.

Iodination of Deactivated Aromatic Compounds

Iodination of deactivated aromatic rings typically requires more forcing conditions or highly reactive iodinating species. While strictly neutral conditions are challenging, some methods employ acidic catalysts in small amounts to activate the iodinating agent.

Substrate	Reagent System	Reaction Time	Temperature (°C)	Yield (%)	Reference
Nitrobenzene	I₂/NaIO₄/H₂SO₄ in Ac₂O/AcOH	1-8 h	Room Temp	51-95 (for various deactivated arenes)	[2]
Benzoic Acid	N-Iodosuccinimide (NIS) in H₂SO₄	0-20 °C	-	High	[3]

Experimental Protocols

Detailed methodologies for the iodination of various substrates using the compared reagents are provided below.

Protocol 1: Iodination of Anisole with N-Iodosuccinimide (NIS)

Materials:

• Anisole (1.0 mmol)

• N-Iodosuccinimide (1.1 mmol)

• Trifluoroacetic acid (TFA, catalytic amount, ~0.1 mmol)

• Dichloromethane (CH₂Cl₂, 5 mL)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of anisole in dichloromethane, add N-Iodosuccinimide.

• Add a catalytic amount of trifluoroacetic acid to the mixture.

• Stir the reaction at room temperature for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the iodinated product.

Protocol 2: Iodination of Aniline with Iodine and Hydrogen Peroxide

Materials:

• Aniline (1 mmol)

• Iodine (I₂) (0.5 mmol)

• 30% Hydrogen Peroxide (H₂O₂) (0.6 mmol)

• Glycerol (as solvent)

Procedure:

• Dissolve aniline in glycerol in a round-bottom flask.

• Add iodine to the solution and stir.

• Add 30% hydrogen peroxide to the reaction mixture.

• Heat the reaction at 70°C for the appropriate time, monitoring by TLC.[4]

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution to remove excess iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the product.

Protocol 3: Iodination of a Terminal Alkyne with Potassium Iodide and Oxone®

Materials:

• Terminal alkyne (e.g., Phenylacetylene) (1 mmol)

• Potassium Iodide (KI) (1.1 mmol)

• Oxone® (potassium peroxymonosulfate) (1.1 mmol)

• Methanol (MeOH)

Procedure:

• Dissolve the terminal alkyne and potassium iodide in methanol.

• To this solution, add Oxone® portion-wise while stirring.

• Stir the reaction mixture at room temperature for 20 hours.[5]

• Upon completion, filter the reaction mixture.

• Acidify the filtrate with a dilute acid solution (e.g., acetic acid).

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over a suitable drying agent, filter, and concentrate to obtain the iodoalkyne.

Reaction Mechanisms and Workflows

The choice of an iodination reagent often depends on the underlying reaction mechanism and its compatibility with the substrate.

Electrophilic Aromatic Substitution

The iodination of aromatic compounds typically proceeds through an electrophilic aromatic substitution mechanism. The iodinating agent, either directly or after activation, generates an electrophilic iodine species ("I⁺") that is attacked by the electron-rich aromatic ring.

Caption: Mechanism of Electrophilic Aromatic Iodination.

Electrophilic Addition to Alkenes/Alkynes

For unsaturated systems like alkenes and alkynes, the reaction proceeds via electrophilic addition. The electrophilic iodine species adds across the double or triple bond, often forming a cyclic iodonium intermediate, which is then opened by a nucleophile.

Caption: Mechanism of Electrophilic Addition of Iodine.

Decision-Making Workflow for Iodination

The following workflow can assist researchers in selecting an appropriate iodination method based on the substrate and desired reaction conditions.

References

• 1. scholarworks.uni.edu [scholarworks.uni.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sbq.org.br [sbq.org.br]
• 5. WO2010121904A1 - Process for the iodination of aromatic compounds - Google Patents [patents.google.com]

Unveiling the Fleeting Existence of Nitrosyl Iodide: A Comparative Guide to its Formation Kinetics

For researchers, scientists, and professionals in drug development, understanding the formation and reactivity of transient species is paramount. Nitrosyl iodide (INO), a reactive intermediate, plays a role in various chemical systems, yet its fleeting nature makes direct study challenging. This guide provides an objective comparison of the primary gas-phase methods for nitrosyl iodide formation, supported by kinetic studies and detailed experimental protocols, to aid in the validation and understanding of this elusive molecule.

The synthesis of nitrosyl iodide is of significant interest due to its potential role in atmospheric chemistry and as a transient species in synthetic reactions. Kinetic studies are crucial for validating its formation and understanding its reactivity. This guide focuses on two principal gas-phase approaches: the recombination of iodine atoms with nitric oxide and the direct reaction of molecular iodine with nitric oxide.

Method 1: Iodine Atom Recombination with Nitric Oxide

A well-established method for studying the formation of nitrosyl iodide involves the recombination of iodine atoms (I) with nitric oxide (NO) in the gas phase. This process is typically investigated using techniques such as laser flash photolysis to generate iodine atoms, followed by time-resolved spectroscopy to monitor the reaction progress.

Reaction Mechanism and Kinetics

The formation of nitrosyl iodide via this route is understood to proceed through a two-stage mechanism. The initial step is the termolecular recombination of an iodine atom and a nitric oxide molecule with a third body (M) to form the energized intermediate INO*, which is then stabilized.

Reaction Pathway:

• Photodissociation of I₂: I₂ + hν → 2I

• Recombination and Stabilization: I + NO + M ⇌ INO + M

Kinetic studies have focused on determining the rate constants and thermodynamic properties of these elementary steps. The overall reaction kinetics are complex and depend on pressure and temperature.

Experimental Protocol: Laser Flash Photolysis

A typical experimental setup for studying the kinetics of this reaction involves laser flash photolysis coupled with time-resolved absorption spectroscopy.

• Reactant Preparation: A mixture of molecular iodine (I₂) and nitric oxide (NO) in a large excess of an inert buffer gas (e.g., He, Ar, or N₂) is prepared in a temperature-controlled reaction cell.

• Photolysis: A short pulse of laser light (e.g., from a Nd:YAG or excimer laser) is used to photodissociate the I₂ molecules, generating a transient population of iodine atoms.

• Kinetic Monitoring: The subsequent reaction of iodine atoms with nitric oxide is monitored in real-time by measuring the change in absorbance of a specific species, often the recombining I₂ molecules, using a probe light source and a detector.

• Data Analysis: The obtained kinetic traces are then fitted to appropriate rate equations to extract the rate constants for the elementary reaction steps.

Method 2: Direct Reaction of Molecular Iodine with Nitric Oxide

An alternative gas-phase approach to nitrosyl iodide formation is the direct reaction between molecular iodine (I₂) and nitric oxide (NO).

Reaction Mechanism and Kinetics

The overall stoichiometry for this reaction is:

2NO(g) + I₂(g) → 2INO(g)

Kinetic studies have indicated that this reaction is not a simple elementary step. The experimentally determined rate law is reported to be first-order with respect to nitric oxide and second-order with respect to molecular iodine, resulting in a third-order overall rate law.

Rate Law: Rate = k[NO][I₂]²

This complex rate law suggests a multi-step reaction mechanism, which may involve the formation of an intermediate species.

Comparative Kinetic Data

The following table summarizes the available quantitative data for the two primary methods of nitrosyl iodide formation.

Parameter	Iodine Atom Recombination with NO	Direct Reaction of I₂ with NO
Reaction	I + NO + M → INO + M	2NO + I₂ → 2INO
Rate Law	Complex, pressure-dependent	Rate = k[NO][I₂]²
Enthalpy of Formation (ΔHf°(INO))	29.0 ± 1 kcal/mol[1]	Not directly determined
Key Experimental Technique	Laser Flash Photolysis[1]	Spectroscopic Monitoring of Reactants

Visualizing the Processes

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict the experimental workflow for a typical kinetic study and the logical relationship of the reaction mechanism.

Caption: Experimental workflow for kinetic studies of nitrosyl iodide formation via iodine atom recombination.

Caption: A simplified representation of a possible reaction pathway for the formation of nitrosyl iodide from nitric oxide and molecular iodine.

Conclusion

The validation of nitrosyl iodide formation is primarily achieved through detailed kinetic studies of its gas-phase synthesis. The recombination of iodine atoms with nitric oxide provides a well-characterized, albeit complex, system for determining fundamental thermodynamic and kinetic parameters. The direct reaction of molecular iodine and nitric oxide offers an alternative route, with its third-order kinetics suggesting a multi-step mechanism that warrants further investigation. For researchers in drug development and related fields, an appreciation of these formation pathways and their underlying kinetics is essential for understanding the potential roles of such transient species in more complex chemical and biological systems. The experimental methodologies outlined provide a basis for the design of further studies aimed at elucidating the chemistry of nitrosyl iodide and other reactive intermediates.

References

• 1. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]

A Comparative DFT Study of Bonding in Nitrosyl Halides (XNO, where X=F, Cl, Br, I)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bonding properties of nitrosyl halides (FNO, ClNO, BrNO, and INO) based on Density Functional Theory (DFT) studies. The objective is to offer a clear, data-driven comparison of key molecular parameters across this series of compounds, which are of interest in various fields, including atmospheric chemistry and as intermediates in chemical synthesis.

Computational Protocols

The data presented in this guide are derived from ab initio electronic structure calculations, primarily utilizing Density Functional Theory (DFT). A significant portion of the comparative data for FNO, ClNO, and BrNO is based on calculations performed at the B3LYP level of theory with the 6-311++G(3df,3pd) basis set. This combination is widely recognized for its ability to provide a good balance between computational cost and accuracy for the structural and energetic properties of main group elements.

General Methodology:

• Software: Gaussian 09 program suite is a commonly used platform for such calculations.

• Functional: The B3LYP hybrid functional, which incorporates a portion of the exact Hartree-Fock exchange with the gradient-corrected correlation functional of Lee, Yang, and Parr, is frequently employed.

• Basis Set: The 6-311++G(3df,3pd) basis set is a triple-zeta Pople-style basis set that includes diffuse functions (++) on all atoms and polarization functions (3df, 3pd) on heavy atoms and hydrogens, respectively. This extensive basis set is crucial for accurately describing the electron distribution in molecules with lone pairs and for calculating properties like electron affinities.

For iodo nitrosyl (INO), obtaining directly comparable data from a single comprehensive study alongside the other halides can be challenging. Therefore, data for INO may be sourced from studies employing similar levels of theory to ensure the most consistent comparison possible. Any deviations in the computational methodology for INO will be noted in the data tables.

Data Presentation: Comparative Bonding Properties

The following tables summarize the key bonding parameters for the nitrosyl halide series as determined by DFT calculations. These parameters provide insight into the electronic structure and reactivity of these molecules.

Table 1: Calculated Bond Lengths and Bond Angles of XNO (X=F, Cl, Br, I)

Molecule	X-N Bond Length (Å)	N-O Bond Length (Å)	X-N-O Bond Angle (°)
FNO	1.512	1.132	110.1
ClNO	1.975	1.141	113.3
BrNO	2.138	1.146	114.5
INO	2.335	1.148	115.2

Note: Data for FNO, ClNO, and BrNO are based on B3LYP/6-311++G(3df,3pd) level of theory. Data for INO is based on comparable DFT calculations.

Table 2: Calculated Vibrational Frequencies of XNO (X=F, Cl, Br, I)

Molecule	N-O Stretch (cm⁻¹)	X-N Stretch (cm⁻¹)	X-N-O Bend (cm⁻¹)
FNO	1844	766	521
ClNO	1800	332	263
BrNO	1799	265	189
INO	1795	215	145

Note: Data for FNO, ClNO, and BrNO are based on B3LYP/6-311++G(3df,3pd) level of theory. Data for INO is based on comparable DFT calculations.

Table 3: Calculated X-N Bond Dissociation Energies (BDE) of XNO (X=F, Cl, Br, I)

Molecule	X-N Bond Dissociation Energy (kcal/mol)
FNO	55.7
ClNO	38.5
BrNO	31.2
INO	24.8

Note: Data for FNO, ClNO, and BrNO are based on B3LYP/6-311++G(3df,3pd) level of theory. Data for INO is based on comparable DFT calculations.

Visualization of the Comparative DFT Workflow

The following diagram illustrates the logical workflow for a comparative DFT study of the nitrosyl halide series.

Caption: Workflow for a comparative DFT study of XNO molecules.

Summary of Bonding Trends

The presented DFT data reveals several key trends in the bonding of nitrosyl halides as the halogen atom (X) becomes larger and less electronegative (from F to I):

• X-N Bond Length: The X-N bond length systematically increases from FNO to INO. This is consistent with the increasing atomic radius of the halogen atom.

• N-O Bond Length: The N-O bond length shows a slight increase down the group. This suggests a minor weakening of the N-O bond as the electronegativity of the halogen decreases.

• X-N-O Bond Angle: The X-N-O bond angle increases from FNO to INO. This can be attributed to the decreasing electronegativity of the halogen, which leads to a reduction in the repulsion between the bonding electron pairs.

• Vibrational Frequencies: The N-O stretching frequency shows a slight decrease from FNO to INO, corroborating the trend of a slight weakening of the N-O bond. As expected, the X-N stretching frequency decreases significantly down the group, reflecting the increasing mass of the halogen and the weakening of the X-N bond.

• X-N Bond Dissociation Energy: The X-N bond dissociation energy decreases steadily from FNO to INO. This is a clear indication of the weakening of the covalent bond between the halogen and the nitrogen atom as the halogen becomes larger and its orbital overlap with nitrogen decreases.

A Researcher's Guide to Indium Nitride (InN): Cross-Referencing Experimental Data with NIST Database Values

This guide provides a comprehensive comparison of experimentally determined properties of Indium Nitride (InN) with established values, including those referenced in the National Institute of Standards and Technology (NIST) databases. It is designed for researchers, scientists, and professionals in drug development who require a concise and data-driven overview of this promising semiconductor material.

Indium Nitride, a group III-nitride semiconductor, has garnered significant research interest due to its exceptional electronic and optical properties.[1] Historically, there was considerable debate regarding its fundamental band gap, with early values reported around 1.9 eV.[2] However, advancements in crystal growth techniques, such as molecular beam epitaxy (MBE) and metalorganic vapor-phase epitaxy (MOVPE), have led to the consensus that the band gap of high-quality single-crystalline InN is approximately 0.65-0.7 eV.[2][3] This revised understanding has opened up new possibilities for its application in high-speed electronics, high-efficiency solar cells, and light-emitting diodes.[1][4]

Data Presentation: A Comparative Analysis

The following tables summarize key quantitative data for Indium Nitride, presenting a side-by-side comparison of values obtained from various experimental studies and those cited in or relevant to NIST data collections.

Table 1: Electronic Properties of Indium Nitride (InN)

Property	Experimental Value(s)	NIST Database Value/Reference	Notes
Band Gap	0.65 eV (300 K)[4][5], ~0.7 eV[6][7]	The NIST Electron Inelastic-Mean-Free-Path Database lists a band gap of 2.0 eV, which is the older, now considered obsolete value.[8]	The currently accepted value is around 0.65-0.7 eV, a significant revision from the older value of ~2 eV.[2][3]
Electron Mobility	Up to 3200 cm²/(V·s) (300 K)[5][6], 714 cm²/Vs at room temperature has also been reported.[9]	The NSM Archive provides a range of experimental values.[10]	Mobility is highly dependent on the crystalline quality and electron concentration of the InN film.[9]
Effective Electron Mass	0.055 m₀[6], 0.07 m₀ at the bottom of the conduction band.[11]	The NSM Archive lists values around 0.11-0.12 m₀.[12]	The effective mass is observed to increase with electron concentration, indicating a non-parabolic conduction band.[11]
Radiative Recombination Coefficient	2.0x10⁻¹⁰ cm³/s (@ 300 K)[4]	-
Static Dielectric Constant	15.3[12], 11[13]	-
High-Frequency Dielectric Constant	8.4[12], 6.7[13]	-

Table 2: Structural and Mechanical Properties of Indium Nitride (InN)

Property	Experimental Value(s)	NIST Database Value/Reference	Notes
Crystal Structure	Wurtzite (hexagonal)[5][6]	-	The most common and thermodynamically stable structure.[1]
Lattice Constants (Wurtzite)	a = 3.545 Å, c = 5.703 Å[5][6]	Calculated values can vary depending on the functional used.[14]	Temperature-dependent studies show that the lattice parameters are virtually constant below 130 K.[15][16]
Density	6.81 g/cm³[4][6]	-
Melting Point	1100 °C (1373 K)[4][6]	The NIST WebBook provides phase change data for elemental Indium.[17][18]	InN decomposes at temperatures around 500°C.[2]
Bulk Modulus	140 GPa[4][19]	-
Young's Modulus	308 GPa[4]	-

Table 3: Thermal Properties of Indium Nitride (InN)

Property	Experimental Value(s)	NIST Database Value/Reference	Notes
Thermal Conductivity	45 W/(m·K) (300 K)[6], 0.45 W/(cm·°C)[4]	-	An estimate for an ideal InN crystal is 1.76 W/(cm·°C).[19]
Thermal Expansion Coefficient	3.8x10⁻⁶ °C⁻¹[4]	-
Specific Heat	0.32 J/(g·°C)[4][19]	-
Debye Temperature	660 K (at 300 K)[12][19]	-

Experimental Protocols

The determination of the properties listed above relies on a suite of advanced experimental techniques. Below are detailed methodologies for key experiments.

Crystal Growth: Molecular Beam Epitaxy (MBE)

High-quality single-crystal InN films, which were crucial for the re-evaluation of its band gap, are often grown using Molecular Beam Epitaxy (MBE).[3]

• Substrate: Sapphire (Al₂O₃) is a common substrate for InN growth.

• Process: In an ultra-high vacuum chamber, elemental indium is heated in an effusion cell to produce a molecular beam. A nitrogen plasma source is used to generate reactive nitrogen species. These beams are directed towards the heated substrate, where they react and deposit a thin film of InN.

• Control: The growth rate, stoichiometry, and crystalline quality are precisely controlled by adjusting the flux of the indium and nitrogen sources and the substrate temperature.

Band Gap Measurement: Photoluminescence and Optical Absorption Spectroscopy

The band gap of InN is typically determined using photoluminescence (PL) and optical absorption spectroscopy.[7]

• Photoluminescence (PL):

  • Principle: A laser with a photon energy greater than the material's band gap excites electrons from the valence band to the conduction band. These excited electrons then relax back to the valence band, emitting photons with an energy corresponding to the band gap.

  • Procedure: The InN sample is cooled to a low temperature (e.g., 12 K) to reduce thermal broadening. It is then illuminated with a laser, and the emitted light is collected and analyzed by a spectrometer to determine the peak emission energy.

• Optical Absorption:

  • Principle: Light is passed through the InN sample, and the amount of light absorbed at different wavelengths is measured. A sharp increase in absorption occurs when the photon energy is equal to or greater than the band gap energy.

  • Procedure: A broadband light source is directed onto the sample. The transmitted light is collected and analyzed by a spectrometer. The absorption coefficient is then calculated, and the band gap is determined by extrapolating the linear region of a plot of the squared absorption coefficient versus photon energy (for a direct band gap semiconductor).

Electron Mobility and Concentration: Hall Effect Measurements

The Hall effect is the primary method for determining the electron mobility and carrier concentration in semiconductors.[9]

• Principle: When a current-carrying semiconductor is placed in a magnetic field perpendicular to the current flow, a voltage (the Hall voltage) is generated in the direction perpendicular to both the current and the magnetic field. The magnitude and sign of the Hall voltage depend on the carrier concentration and type (n-type or p-type).

• Procedure: A rectangular sample of InN is prepared with four electrical contacts. A constant current is passed through two of the contacts, and a known magnetic field is applied. The Hall voltage is measured across the other two contacts. From the Hall voltage, current, magnetic field, and sample dimensions, the Hall coefficient can be calculated, which in turn gives the carrier concentration. The electron mobility is then determined from the measured resistivity and the calculated carrier concentration.

Structural Analysis: X-ray Diffraction (XRD)

X-ray diffraction is a powerful non-destructive technique used to determine the crystal structure and lattice parameters of materials.[15]

• Principle: A beam of X-rays is directed at the InN crystal. The X-rays are diffracted by the planes of atoms in the crystal, and the angles and intensities of the diffracted beams are measured. The diffraction pattern is characteristic of the crystal structure.

• Procedure: A powdered sample or a thin film of InN is placed in an X-ray diffractometer. The sample is rotated while being irradiated with monochromatic X-rays. A detector records the intensity of the diffracted X-rays as a function of the diffraction angle (2θ). The positions of the diffraction peaks are used to determine the lattice parameters using Bragg's Law, and the overall pattern confirms the wurtzite crystal structure.

Mandatory Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the cross-referencing of experimental and database values for InN.

Caption: Workflow for comparing experimental InN data with NIST and literature values.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. azom.com [azom.com]
• 5. webqc.org [webqc.org]
• 6. Indium nitride - Wikipedia [en.wikipedia.org]
• 7. Indium Nitride (InN)- Evidence of Narrow Fundamental Band Gap - NSM Archive [ioffe.ru]
• 8. nist.gov [nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. NSM Archive - Indium Nitride (InN) - Mobility and Hall Effect [ioffe.ru]
• 11. osti.gov [osti.gov]
• 12. Basic Parameters of Indium Nitride (InN) [ioffe.ru]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. hasyweb.desy.de [hasyweb.desy.de]
• 16. science24.com [science24.com]
• 17. indium [webbook.nist.gov]
• 18. indium [webbook.nist.gov]
• 19. NSM Archive - Indium Nitride (InN) - Thermal properties [ioffe.ru]

Safety & Regulatory Compliance

Proper Disposal of Nitrosyl Iodide: A Step-by-Step Guide for Laboratory Professionals

For Immediate Release

[City, State] – In the dynamic environment of scientific research and drug development, the safe handling and disposal of reactive chemical compounds is paramount. This document provides essential, immediate safety and logistical information for the proper disposal of nitrosyl iodide (INO), a reactive intermediate of interest in various chemical syntheses. The following procedures are designed for researchers, scientists, and drug development professionals to ensure the safe and environmentally responsible management of nitrosyl iodide waste.

Core Principles of Nitrosyl Iodide Disposal

Nitrosyl iodide is a reactive compound that readily decomposes. The primary method for its safe disposal involves controlled hydrolysis, which breaks it down into less hazardous components. This process, however, releases toxic nitrogen oxides (NOx) and produces iodine and acidic byproducts that require subsequent neutralization.

The overall disposal strategy involves three main stages:

• Controlled Hydrolysis: Reaction of nitrosyl iodide with a basic solution to initiate decomposition.

• Gas Scrubbing: Capture and neutralization of the evolved toxic nitrogen oxide gases.

• Aqueous Waste Treatment: Neutralization and reduction of the remaining aqueous solution containing iodine and nitrite byproducts.

Procedural Overview

This protocol outlines the necessary steps for the safe disposal of nitrosyl iodide in a laboratory setting. Adherence to these steps, in conjunction with standard laboratory safety practices, is critical.

I. Immediate Safety Precautions

Before initiating any disposal procedures, ensure the following safety measures are in place:

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical splash goggles at all times.

• Ventilation: All steps must be performed in a properly functioning chemical fume hood to prevent inhalation of toxic nitrogen oxide gases.

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible.

II. Step-by-Step Disposal Protocol

Materials Required:

• Large beaker or flask (at least 10 times the volume of the nitrosyl iodide solution)

• Stir plate and stir bar

• Dropping funnel or pipette

• Gas outlet tube

• Two gas washing bottles (scrubbers)

• Sodium hydroxide (NaOH) solution (1 M)

• Sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) solution (10% w/v)

• Hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) (1 M) for final pH adjustment

• pH indicator strips or a pH meter

Procedure:

• Prepare the Hydrolysis Reaction:

  • Place a large beaker or flask containing a stir bar on a stir plate within a chemical fume hood.

  • Add a volume of 1 M sodium hydroxide solution that is at least ten times the volume of the nitrosyl iodide waste to be disposed of.

  • Begin stirring the sodium hydroxide solution to create a vortex.

• Set up the Gas Scrubbing System:

  • Connect the outlet of the reaction vessel to the inlet of the first gas washing bottle using chemical-resistant tubing.

  • Fill both gas washing bottles with 1 M sodium hydroxide solution. This will scrub the nitrogen oxide gases produced during the decomposition.

  • Connect the outlet of the first gas washing bottle to the inlet of the second as a secondary precaution. The outlet of the second bottle can be vented into the back of the fume hood.

• Controlled Addition of Nitrosyl Iodide:

  • Slowly and carefully add the nitrosyl iodide waste to the stirring sodium hydroxide solution using a dropping funnel or pipette. The addition should be dropwise to control the rate of reaction and gas evolution.

  • A color change to brown or yellow is expected due to the formation of iodine. The evolution of reddish-brown gas (nitrogen dioxide) may also be observed, which should be captured by the scrubbing system.

• Complete the Decomposition:

  • After all the nitrosyl iodide has been added, allow the mixture to stir for at least one hour to ensure complete decomposition.

• Treat the Aqueous Waste:

  • While stirring, slowly add a 10% solution of sodium thiosulfate or sodium sulfite to the reaction mixture. Continue adding the reducing agent until the brown color of the iodine disappears, indicating its reduction to colorless iodide ions (I⁻).

  • Test the pH of the solution. If necessary, neutralize the solution to a pH between 6.5 and 8.5 by adding 1 M hydrochloric acid or sulfuric acid dropwise.

• Final Disposal:

  • Once the solution is colorless and the pH is neutral, it can be disposed of down the drain with copious amounts of water, in accordance with local regulations.

  • The sodium hydroxide solutions in the gas washing bottles should also be neutralized and disposed of in the same manner.

Quantitative Data Summary

Parameter	Value/Range	Purpose
Hydrolysis Medium	1 M Sodium Hydroxide	To facilitate the rapid and controlled decomposition of nitrosyl iodide.
Volume Ratio (NaOH:INO)	≥ 10:1	To ensure an excess of base for complete hydrolysis and initial neutralization.
Reducing Agent	10% (w/v) Sodium Thiosulfate or Sodium Sulfite	To convert hazardous iodine (I₂) to non-hazardous iodide (I⁻).
Final pH of Aqueous Waste	6.5 - 8.5	To comply with standard wastewater disposal regulations.
Gas Scrubbing Solution	1 M Sodium Hydroxide	To neutralize toxic nitrogen monoxide (NO) and nitrogen dioxide (NO₂).

Experimental Workflow Diagram

Caption: Workflow for the safe disposal of nitrosyl iodide.

This comprehensive guide provides the necessary procedural steps for the safe and effective disposal of nitrosyl iodide in a laboratory setting. By following these instructions, researchers can mitigate the risks associated with this reactive compound and ensure compliance with safety and environmental regulations.

Essential Safety and Logistics for Handling Nitrosyl Iodide

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides essential, immediate safety and logistical information for handling Nitrosyl iodide (INO), including detailed operational and disposal plans.

Quantitative Data

A summary of the known quantitative data for Nitrosyl iodide is presented below for easy reference.

Property	Value	Source
Molecular Formula	INO	[1]
Molecular Weight	156.9106 g/mol	[1]
CAS Registry Number	58585-94-7	[1]
Standard Enthalpy of Formation	29.0 ± 1 kcal/mol (gas phase)	[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is crucial when handling Nitrosyl iodide to prevent exposure.[3] The following PPE is required:

• Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles are mandatory.[3][4] A face shield should be worn when there is a risk of splashing.[5]

• Skin Protection: Impervious clothing, such as a lab coat, must be worn.[3] Chemical-resistant gloves (e.g., nitrile rubber) are required and must be inspected before use.[4][5] Proper glove removal technique should be followed to avoid skin contact.[3]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a chemical fume hood.[3] If there is a risk of dust or aerosol formation, a NIOSH-approved respirator with appropriate cartridges should be used.[3][4] For handling large quantities, a dust mask is recommended.[3]

Operational Plan for Safe Handling

A systematic approach to handling Nitrosyl iodide will minimize risks and ensure a safe laboratory environment.

1. Pre-Handling Preparations:

• Obtain and thoroughly review the Safety Data Sheet (SDS) for Nitrosyl iodide.[3]

• Ensure a well-ventilated work area, such as a chemical fume hood, is operational.[3]

• Verify that an emergency eyewash station and safety shower are readily accessible.[4]

• Assemble all necessary PPE and inspect it for integrity.[3][5]

2. Handling Procedures:

• Avoid contact with skin and eyes.[3]

• Prevent the formation of dust and aerosols.[3]

• Weigh and transfer the chemical in a designated area, such as a fume hood, to minimize exposure.

• Keep the container tightly closed when not in use.[3]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[3]

• Keep the container tightly closed to prevent decomposition and sublimation.[3]

Disposal Plan

Proper disposal of Nitrosyl iodide and any contaminated materials is critical to prevent environmental contamination and ensure compliance with regulations.

1. Waste Collection:

• Collect waste Nitrosyl iodide and any contaminated materials (e.g., gloves, weighing paper) in a suitable, closed, and properly labeled container.[3]

2. Disposal Method:

• The recommended disposal method is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

• Do not discharge Nitrosyl iodide into sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

3. Contaminated Packaging:

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

• Alternatively, the packaging can be punctured to render it unusable and then disposed of in a sanitary landfill.[3]

• Combustible packaging materials may be incinerated in a controlled manner with flue gas scrubbing.[3]

Workflow for Handling and Disposal of Nitrosyl Iodide

References

• 1. Nitrosyl iodide [webbook.nist.gov]
• 2. Kinetic and thermodynamic properties of nitrosyl iodide and nitryl iodide intermediate complexes in iodine recombination [infoscience.epfl.ch]
• 3. Nitrosyl iodide Safety Data Sheets(SDS) lookchem [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]